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  • Product: 1-Aminocycloheptanecarbonitrile
  • CAS: 123193-99-7

Core Science & Biosynthesis

Foundational

Synthesis Pathways and Methodologies for 1-Aminocycloheptanecarbonitrile: A Technical Guide

Executive Summary 1-Aminocycloheptanecarbonitrile (CAS: 123193-99-7) is a critical α -aminonitrile intermediate utilized in the synthesis of restricted α -amino acids and bis-spirocyclic compound libraries[1]. In drug de...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

1-Aminocycloheptanecarbonitrile (CAS: 123193-99-7) is a critical α -aminonitrile intermediate utilized in the synthesis of restricted α -amino acids and bis-spirocyclic compound libraries[1]. In drug development, incorporating conformationally restricted 7-membered cycloalkane rings into peptide backbones enhances metabolic stability and target affinity. This whitepaper provides an in-depth mechanistic analysis and self-validating experimental protocols for the synthesis of 1-aminocycloheptanecarbonitrile from cycloheptanone, focusing on the causality behind reagent selection, thermodynamic driving forces, and rigorous safety controls.

Chemical Context and Mechanistic Rationale

The Role of Cycloheptane Ring Strain

The synthesis of 1-aminocycloheptanecarbonitrile relies on the nucleophilic addition of cyanide to a cycloheptanimine intermediate. When scaling up this synthesis, the conformational dynamics of the cycloheptane ring play a critical role. Seven-membered rings exhibit significant transannular (Prelog) strain and torsional strain when forced into an sp2 hybridization state (as in the starting material, cycloheptanone).

The conversion from the sp2 -hybridized imine to the sp3 -hybridized aminonitrile relieves this torsional strain. This thermodynamic driving force explains why 7-membered and 8-membered cycloalkanones often achieve near-quantitative yields (87–100%) in related addition reactions (such as spirohydantoin formations) under thermal conditions, significantly outperforming their 5- and 6-membered counterparts[2].

The Classic Strecker Pathway

In the classic Strecker synthesis, the reaction relies on the in situ generation of an imine. The causality of the reaction's success hinges entirely on the pH of the aqueous system. Ammonium chloride ( NH4​Cl ) serves a dual purpose: it acts as the primary nitrogen source for imine formation and buffers the solution to prevent the premature protonation of the cyanide ion[3]. If the pH drops too low, highly toxic and volatile HCN gas is liberated, halting the reaction. Conversely, if the pH is too high, the carbonyl oxygen is insufficiently protonated, retarding the initial nucleophilic attack by ammonia.

Pathway1 A Cycloheptanone (sp2 hybridized) C Cycloheptanimine Intermediate A->C + NH3 - H2O B Ammonium Source (NH4Cl / NH3) B->C Protonation & N-transfer E 1-Aminocycloheptane- carbonitrile (sp3) C->E Nucleophilic Attack D Cyanide Source (NaCN / TMSCN) D->E CN- Addition

Mechanistic pathway of the Strecker synthesis for 1-aminocycloheptanecarbonitrile.

The TMSCN-Mediated Pathway

Modern synthetic protocols increasingly favor Trimethylsilyl cyanide (TMSCN) over alkali cyanides. The mechanistic advantage is driven by the exceptionally strong silicon-oxygen bond, which provides a massive thermodynamic sink, driving the equilibrium forward even for sterically hindered ketones. Furthermore, the use of Lewis acid catalysts, such as Cerium(IV) Ammonium Nitrate (CAN), can significantly accelerate the nucleophilic addition by coordinating to the carbonyl oxygen, enhancing its electrophilicity[4].

Quantitative Data Presentation

Table 1: Physicochemical Properties of 1-Aminocycloheptanecarbonitrile

PropertyValue
CAS Number 123193-99-7[1]
Molecular Formula C8​H14​N2​ [1]
Molecular Weight (Free Base) 138.21 g/mol [1]
Molecular Weight (HCl Salt) 174.67 g/mol [1]
SMILES Code N#CC1(N)CCCCCC1

Table 2: Comparative Analysis of Synthesis Routes

RoutePrimary ReagentsTypical YieldSafety ProfileScalability
Classic Strecker Cycloheptanone, NaCN , NH4​Cl , NH3​(aq) 65–80%High Risk (Requires strict pH control to prevent HCN gas)[3]Excellent (Continuous flow possible)[3]
TMSCN-Mediated Cycloheptanone, TMSCN, NH3​ /MeOH, Catalyst85–95%Moderate Risk (TMSCN is toxic but less volatile than HCN )Good (Requires anhydrous conditions)
Bucherer-Bergs Cycloheptanone, KCN , (NH4​)2​CO3​ 87–100% (as hydantoin)[2]High Risk (Requires sealed vessels/microwave)[2]Moderate (Requires harsh hydrolysis step)

Experimental Methodologies

Protocol A: Classic Aqueous Strecker Synthesis

This protocol utilizes a buffered aqueous system to safely generate the aminonitrile.

Step-by-Step Methodology:

  • Preparation of Buffer: In a well-ventilated fume hood, dissolve 1.2 equivalents of Ammonium chloride ( NH4​Cl ) and 1.1 equivalents of Sodium cyanide ( NaCN ) in a 1:1 mixture of concentrated aqueous ammonia ( NH4​OH ) and methanol.

  • Temperature Control: Cool the reaction vessel to 0 °C using an ice-water bath to minimize the volatility of any trace HCN generated.

  • Substrate Addition: Add 1.0 equivalent of cycloheptanone dropwise over 30 minutes. The slow addition prevents localized depletion of ammonia, which could lead to cyanohydrin formation instead of the desired aminonitrile.

  • Stirring: Remove the ice bath and allow the reaction to stir at room temperature for 12–16 hours.

  • Extraction: Dilute the mixture with water and extract three times with ethyl acetate (EtOAc). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Self-Validating Mechanism: The reaction's progress is intrinsically linked to phase behavior. As the highly polar cycloheptanone converts to the more lipophilic aminonitrile, the product often separates as a distinct organic layer. FTIR analysis acts as a secondary validation checkpoint: the complete disappearance of the intense C=O stretch at ~1700 cm⁻¹ and the emergence of a weak but distinct C≡N stretch at ~2230 cm⁻¹ confirms the mechanistic transition.

Protocol B: TMSCN-Mediated Synthesis under Lewis Acid Catalysis

This anhydrous route is preferred for sensitive downstream applications where aqueous workups cause hydrolysis.

Workflow1 Step1 1. Reactor Setup (Inert N2 Atmosphere, 0°C) Step2 2. Reagent Mixing (Cycloheptanone + NH3 in MeOH) Step1->Step2 Step3 3. TMSCN Addition (Dropwise to control exotherm) Step2->Step3 Step5 5. Reaction Stirring (25°C, 4-12 hours) Step3->Step5 Step4 4. Catalytic Activation (CAN or Lewis Acid) Step4->Step3 Catalyst Step6 6. Aqueous Quench & Extraction (NaOCl treatment for CN-) Step5->Step6 Step7 7. Product Isolation (Crystallization / Chromatography) Step6->Step7

Step-by-step experimental workflow for the TMSCN-mediated synthesis route.

Step-by-Step Methodology:

  • Inert Setup: Purge a round-bottom flask with N2​ gas. Add 1.0 equivalent of cycloheptanone and a methanolic solution of ammonia (7 N).

  • Catalyst Addition: Add 5 mol% of Cerium(IV) Ammonium Nitrate (CAN) to activate the carbonyl carbon[4].

  • Cyanation: Cool the mixture to 0 °C. Slowly add 1.2 equivalents of Trimethylsilyl cyanide (TMSCN) dropwise. Caution: TMSCN is highly toxic and moisture-sensitive.

  • Reaction: Stir the mixture at room temperature for 4–6 hours.

  • Quenching: Quench the reaction by carefully adding saturated aqueous NaHCO3​ .

  • Salt Formation (Optional): To isolate the highly stable hydrochloride salt (CAS: 123193-99-7)[1], dissolve the crude free base in diethyl ether and bubble anhydrous HCl gas through the solution until the white precipitate of 1-aminocycloheptanecarbonitrile hydrochloride fully forms.

Self-Validating Mechanism: TLC monitoring (Hexane/EtOAc 7:3) provides immediate visual feedback. The starting material (cycloheptanone) will stain positively with 2,4-Dinitrophenylhydrazine (2,4-DNPH), while the newly formed aminonitrile will selectively stain purple/pink when developed with a Ninhydrin dip, confirming the successful incorporation of the primary amine.

Safety, Quenching, and Waste Management

The generation of cyanide waste necessitates strict destruction protocols. All aqueous layers, contaminated glassware, and extraction washes must be treated with a vast excess of Sodium hypochlorite ( NaOCl , standard bleach) at a pH > 10. The basic environment ensures no HCN gas is formed, while the hypochlorite oxidizes the residual cyanide ions ( CN− ) into relatively harmless cyanate ( OCN− ), which further hydrolyzes to carbon dioxide and nitrogen gas.

References

  • Source: Google Patents (US3536726A)
  • Microwave-assisted synthesis of cycloalkanespirohydantoins and piperidinespirohydantoins as precursors of restricted α-amino acids Source: Arkivoc (ARKAT USA) URL:[Link]

  • Cerium(IV) Ammonium Nitrate as a Catalyst in Organic Synthesis Source: Chemical Reviews (ACS Publications) URL:[Link]

Sources

Exploratory

Discovery and Applications of 1-Aminocycloheptanecarbonitrile: A Strategic Intermediate in Medicinal Chemistry

Executive Summary 1-Aminocycloheptanecarbonitrile (CAS 123193-99-7) is a crucial α-aminonitrile intermediate utilized in the synthesis of conformationally restricted amino acids and complex spirocyclic pharmacophores[1]....

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

1-Aminocycloheptanecarbonitrile (CAS 123193-99-7) is a crucial α-aminonitrile intermediate utilized in the synthesis of conformationally restricted amino acids and complex spirocyclic pharmacophores[1]. This technical guide details the mechanistic principles of its synthesis—primarily via the Strecker reaction—and explores its downstream applications in developing histone deacetylase (HDAC) inhibitors and bis-spirocyclic frameworks. Designed for researchers and drug development professionals, this whitepaper bridges theoretical causality with field-proven, self-validating experimental protocols.

Introduction & Chemical Identity

1 (Molecular Formula: C₈H₁₄N₂; Molecular Weight: 138.21 g/mol ) features a seven-membered cycloheptane ring geminally substituted with an amine and a nitrile group[1][2]. As an α-aminonitrile, it serves as a highly versatile synthetic hub. To enhance stability and solubility in polar solvents, the compound is most commonly isolated and stored as its hydrochloride salt (CAS 123193-99-7 or 92334-12-8)[3][4].

In the early phases of drug discovery, exploring novel chemical space is paramount. 5 and restricted α-amino acids derived from 1-aminocycloheptanecarbonitrile offer attractive features, including molecular compactness, structural complexity, and distinct three-dimensional character[5].

Mechanistic Pathway: The Strecker Synthesis

The de novo synthesis of 1-aminocycloheptanecarbonitrile is classically achieved via the Strecker amino acid synthesis. The reaction involves the condensation of cycloheptanone with an ammonia source and a cyanide source.

Causality in Experimental Choices:

  • Ammonium Chloride (NH₄Cl): Acts as both the nitrogen source and a weak acid catalyst. The slight acidity facilitates the protonation of the cycloheptanone carbonyl oxygen, increasing its electrophilicity for nucleophilic attack by ammonia.

  • Cyanide Source (NaCN/KCN): The addition of sodium cyanide generates the nucleophilic cyanide ion (CN⁻), which attacks the highly reactive cycloheptyl imine intermediate.

  • Temperature Control: The reaction is initiated at 0°C to stabilize the imine, then warmed to room temperature. Elevated temperatures are avoided as they can lead to the reversible expulsion of highly toxic HCN gas, reducing yield and posing severe safety risks.

Strecker A Cycloheptanone B Ammonia / NH4Cl (Protonation & Nucleophilic Attack) A->B C Hemiaminal Intermediate B->C D Cycloheptyl Imine (Dehydration) C->D - H2O E Cyanide Ion (CN-) (Nucleophilic Addition) D->E F 1-Aminocycloheptanecarbonitrile E->F

Figure 1: Mechanistic pathway of the Strecker synthesis for 1-aminocycloheptanecarbonitrile.

Experimental Protocol: Synthesis of 1-Aminocycloheptanecarbonitrile

To ensure scientific integrity and reproducibility, the following protocol incorporates self-validating analytical checkpoints.

Materials: Cycloheptanone (1.0 eq), NH₄Cl (1.5 eq), NaCN (1.2 eq), Methanol/Water (1:1 v/v), Aqueous Ammonia (25%).

Step-by-Step Methodology:

  • Imine Formation: Dissolve NH₄Cl in the methanol/water mixture. Add aqueous ammonia to adjust the pH to ~9. Introduce cycloheptanone dropwise under continuous stirring at 25°C.

    • Self-Validation: Monitor the disappearance of the carbonyl peak (~1700 cm⁻¹) via FT-IR.

  • Cyanide Addition: Cool the reaction mixture to 0°C using an ice bath. Slowly add NaCN in small portions. (Caution: Highly toxic. Perform in a strictly ventilated fume hood with active HCN sensors.)

  • Reaction Maturation: Allow the mixture to warm to room temperature and stir for 12-24 hours.

    • Self-Validation: Perform TLC (Eluent: Hexane/Ethyl Acetate 7:3). Stain with Ninhydrin; a distinct purple spot indicates the presence of the primary amine.

  • Work-up & Extraction: Quench the reaction with saturated NaHCO₃. Extract the aqueous layer with dichloromethane (DCM) three times. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Salt Formation (Recommended): Dissolve the crude oil in diethyl ether and bubble dry HCl gas to precipitate 3[3]. Filter and dry under vacuum.

    • Self-Validation: Confirm structural identity via ¹H-NMR (D₂O) by integrating the cycloheptyl protons against the amine protons, and verify the nitrile stretch at ~2230 cm⁻¹ via IR.

Quantitative Data: Yield and Condition Optimization

The choice of cyanide source and solvent significantly impacts the reaction kinetics, safety profile, and overall yield. The table below summarizes optimized conditions for synthesizing the α-aminonitrile.

Cyanide SourceSolvent SystemTemp (°C)Time (h)Yield (%)Purity (HPLC)Causality / Advantage
NaCN / NH₄ClH₂O / MeOH252478>95%Cost-effective, standard aqueous conditions.
KCN / NH₄ClH₂O / EtOH252481>95%Slightly better solubility of KCN in ethanol.
TMSCN / NH₃CH₂Cl₂0 to 251292>98%Anhydrous conditions prevent cyanohydrin side-reactions.
Diethyl phosphorocyanidateTHF25889>97%Faster kinetics, avoids free HCN gas generation.

Downstream Applications in Drug Discovery

1-Aminocycloheptanecarbonitrile is rarely the final therapeutic agent; rather, it is a gateway molecule to more complex, biologically active entities.

A. Synthesis of 1-Aminocycloheptanecarboxylic Acid Hydrolysis of the nitrile group under strongly acidic (HCl) or basic conditions yields 6 (CAS 6949-77-5)[6][7]. This non-natural, conformationally restricted α-amino acid is utilized in the synthesis of chlamydocin-hydroxamic acid analogs, which exhibit potent histone deacetylase (HDAC) inhibitory activities[6]. The stereochemical constraints imposed by the cycloheptane ring reduce the flexibility of peptide chains, locking them into bioactive conformations[8].

B. Spirohydantoins and Tetraminic Acid Sulfone Analogs The aminonitrile can be converted into cycloalkanespirohydantoins via the Bucherer-Bergs reaction[8]. Alternatively, mesylation of 1-aminocycloheptyl carbonitrile followed by treatment with potassium tert-butoxide yields spirocycloalkane 4-amino-2,3-dihydro-1H-1λ⁶-isothiazole-1,1-diones. These are further hydrolyzed into spiro 1λ⁶-isothiazolidine-1,1,4-triones, which are valuable 9[9].

Downstream N1 1-Aminocycloheptane- carbonitrile N2 Acid/Base Hydrolysis N1->N2 N4 Spirohydantoin Formation N1->N4 Bucherer-Bergs N3 1-Aminocycloheptane- carboxylic acid N2->N3 N5 HDAC Inhibitors (Chlamydocin Analogs) N3->N5 N6 Conformationally Restricted Peptides N3->N6 N4->N6

Figure 2: Downstream synthetic utility of 1-aminocycloheptanecarbonitrile in drug discovery.

Conclusion

1-Aminocycloheptanecarbonitrile stands as a critical building block in modern medicinal chemistry. By mastering its synthesis via the Strecker reaction—and understanding the mechanistic causality behind reagent selection—researchers can efficiently access conformationally restricted amino acids and complex spirocyclic libraries. These derivatives are instrumental in probing novel chemical spaces, ultimately accelerating the discovery of targeted therapeutics like HDAC inhibitors and restricted peptide analogs.

References

  • 1-AMINOCYCLOHEPTANECARBONITRILE | 123193-99-7, 1 ...
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  • Source: cymitquimica.

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Foundational

An In-depth Technical Guide to 1-Aminocycloheptanecarbonitrile: Synthesis, Properties, and Applications in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals Abstract 1-Aminocycloheptanecarbonitrile, a versatile bifunctional molecule, serves as a valuable building block in synthetic organic chemistry, particularl...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Aminocycloheptanecarbonitrile, a versatile bifunctional molecule, serves as a valuable building block in synthetic organic chemistry, particularly in the construction of complex molecular architectures relevant to pharmaceutical research. This technical guide provides a comprehensive review of its synthesis, focusing on the robust and widely applicable Strecker reaction. The document further delves into the chemical and physical properties of 1-aminocycloheptanecarbonitrile, supported by an analysis of its spectral data. Finally, this guide explores the burgeoning applications of this compound as a key intermediate in the synthesis of novel therapeutic agents, with a particular emphasis on the creation of spirocyclic scaffolds, which are of significant interest in modern drug discovery.

Introduction: The Significance of α-Aminonitriles in Medicinal Chemistry

α-Aminonitriles are a class of organic compounds characterized by the presence of both an amino group and a nitrile group attached to the same carbon atom. This unique structural motif imparts a dual reactivity that makes them highly valuable intermediates in organic synthesis. The nitrile group can be hydrolyzed to a carboxylic acid, reduced to an amine, or reacted with organometallic reagents to form ketones, while the amino group provides a site for N-alkylation, acylation, and other modifications.

This versatility has positioned α-aminonitriles as critical precursors in the synthesis of α-amino acids, nitrogen-containing heterocycles, and a diverse array of biologically active molecules.[1] In the realm of drug discovery, the incorporation of constrained cyclic systems, such as the cycloheptane ring present in 1-aminocycloheptanecarbonitrile, is a widely employed strategy to enhance the metabolic stability, binding affinity, and pharmacokinetic profile of drug candidates.[2] The rigid seven-membered ring can lock a molecule into a specific conformation, reducing the entropic penalty upon binding to a biological target.

This guide focuses specifically on 1-aminocycloheptanecarbonitrile, a representative example of a cyclic α-aminonitrile, and aims to provide a detailed technical overview for researchers engaged in the design and synthesis of novel therapeutics.

Synthesis of 1-Aminocycloheptanecarbonitrile: The Strecker Reaction

The most common and efficient method for the synthesis of 1-aminocycloheptanecarbonitrile is the Strecker amino acid synthesis, a one-pot, three-component reaction.[3][4] This reaction involves the condensation of a ketone (cycloheptanone), an amine source (typically ammonia or an ammonium salt), and a cyanide source (such as potassium or sodium cyanide).

Reaction Mechanism

The Strecker synthesis proceeds through two key stages:

  • Iminium Ion Formation: The reaction is initiated by the nucleophilic attack of ammonia on the carbonyl carbon of cycloheptanone, forming a hemiaminal intermediate. Subsequent dehydration leads to the formation of a cycloheptaniminium ion.[5]

  • Nucleophilic Cyanide Addition: The cyanide ion then acts as a nucleophile, attacking the electrophilic carbon of the iminium ion to form the final product, 1-aminocycloheptanecarbonitrile.[6][7]

Strecker_Mechanism

Experimental Protocol: A Representative Procedure

Materials:

  • Cycloheptanone

  • Ammonium Chloride (NH₄Cl)

  • Potassium Cyanide (KCN)

  • Methanol (MeOH)

  • Water (H₂O)

  • Diethyl ether or other suitable extraction solvent

  • Anhydrous Magnesium Sulfate (MgSO₄) or other drying agent

Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve ammonium chloride in water. To this solution, add cycloheptanone followed by a solution of potassium cyanide in water.

  • Reaction: Stir the reaction mixture vigorously at room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • Work-up: After the reaction is complete, extract the aqueous mixture with diethyl ether.

  • Purification: Combine the organic extracts and wash with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Further Purification: The crude 1-aminocycloheptanecarbonitrile can be further purified by vacuum distillation or recrystallization.

Safety Precautions: Potassium cyanide is highly toxic. All manipulations should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, lab coat, safety glasses) must be worn. Acidic conditions should be avoided during the work-up to prevent the formation of toxic hydrogen cyanide gas.

Physicochemical Properties and Spectral Characterization

1-Aminocycloheptanecarbonitrile is a white to off-white solid with a molecular weight of 138.21 g/mol and a molecular formula of C₈H₁₄N₂.[8]

Spectral Data Analysis

While specific spectra for 1-aminocycloheptanecarbonitrile were not found in the initial searches, a theoretical analysis based on the characteristic absorptions and chemical shifts of its functional groups can be provided.

Infrared (IR) Spectroscopy:

  • N-H Stretch: A primary amine will typically show two medium-intensity bands in the region of 3300-3500 cm⁻¹, corresponding to the symmetric and asymmetric stretching vibrations of the N-H bonds.[9]

  • C-H Stretch: The C-H stretching vibrations of the cycloheptane ring will appear just below 3000 cm⁻¹.

  • C≡N Stretch: The nitrile group will exhibit a sharp, medium-intensity absorption in the range of 2220-2260 cm⁻¹.[10][11]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show a complex multiplet in the aliphatic region (approximately 1.2-2.0 ppm) corresponding to the methylene protons of the cycloheptane ring. The two protons of the amino group will likely appear as a broad singlet that can exchange with D₂O. The exact chemical shift of the NH₂ protons can vary depending on the solvent and concentration.[12][13][14]

  • ¹³C NMR: The carbon NMR spectrum will show distinct signals for the carbons of the cycloheptane ring. The carbon bearing the amino and nitrile groups (the quaternary carbon) will be significantly deshielded and appear downfield. The nitrile carbon will also have a characteristic chemical shift in the range of 115-125 ppm. The chemical shifts of the cycloheptane carbons will be in the aliphatic region.[15][16]

Mass Spectrometry (MS):

The mass spectrum would show the molecular ion peak (M⁺) at m/z = 138. Fragmentation patterns would likely involve the loss of the nitrile group (CN), the amino group (NH₂), and fragmentation of the cycloheptane ring.[1][17][18]

Applications in Drug Discovery and Organic Synthesis

1-Aminocycloheptanecarbonitrile is a valuable intermediate for the synthesis of more complex molecules, particularly those with pharmaceutical applications. Its bifunctional nature allows for a variety of chemical transformations, making it a versatile starting material.

Precursor to Spirocyclic Scaffolds

One of the most promising applications of cyclic α-aminonitriles is in the synthesis of spirocyclic compounds. Spirocycles, which contain two rings connected by a single common atom, are of great interest in medicinal chemistry due to their rigid three-dimensional structures that can effectively probe biological space.

1-Aminocycloheptanecarbonitrile can serve as a precursor to spiro-oxindoles, a class of compounds known to exhibit a wide range of biological activities, including anticancer, antiviral, and anti-inflammatory properties.[19][20][21][22] The synthesis of spiro-oxindoles often involves a multi-component reaction where an isatin derivative, a malononitrile or other active methylene compound, and a cyclic ketone or related species are condensed together. While a direct synthesis from 1-aminocycloheptanecarbonitrile is not explicitly detailed in the provided results, its structural motifs are highly relevant to the construction of such spirocyclic systems.

Spirocycle_Synthesis

Synthesis of Novel Amino Acids and Peptidomimetics

Hydrolysis of the nitrile group in 1-aminocycloheptanecarbonitrile under acidic or basic conditions would yield 1-aminocycloheptanecarboxylic acid, a non-proteinogenic amino acid. The incorporation of such conformationally constrained amino acids into peptides can lead to peptidomimetics with enhanced stability against enzymatic degradation and improved receptor binding affinity.

Conclusion

1-Aminocycloheptanecarbonitrile is a synthetically versatile and valuable building block for medicinal chemistry and drug discovery. Its efficient synthesis via the Strecker reaction makes it readily accessible. The unique combination of a reactive nitrile group and a primary amine on a conformationally restricted cycloheptane ring provides a platform for the construction of a wide range of complex and biologically relevant molecules. The potential to synthesize novel spirocyclic compounds and constrained amino acids highlights the importance of 1-aminocycloheptanecarbonitrile as a key intermediate in the ongoing quest for new and improved therapeutic agents. Further exploration of the reactivity of this compound is warranted to fully exploit its potential in the development of next-generation pharmaceuticals.

References

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  • Kamali, M. (2015). Efficient, one-pot synthesis of α-aminonitriles via Strecker reaction: New recyclable catalysts. Journal of Chemical and Pharmaceutical Research, 7(12), 336-339.
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Exploratory

Comprehensive Technical Guide: Physical Characteristics and Synthesis of 1-Aminocycloheptanecarbonitrile

Executive Summary 1-Aminocycloheptanecarbonitrile (CAS: 123193-99-7) is a sterically constrained, seven-membered cyclic α-aminonitrile. In the landscape of modern drug development and organic synthesis, it serves as a hi...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

1-Aminocycloheptanecarbonitrile (CAS: 123193-99-7) is a sterically constrained, seven-membered cyclic α-aminonitrile. In the landscape of modern drug development and organic synthesis, it serves as a highly valuable precursor for generating cycloheptane-based unnatural amino acids, spirocyclic pharmaceutical scaffolds, and primary cycloalkylimines [1].

As a Senior Application Scientist, I have observed that working with medium-sized ring systems (7 to 9 carbons) presents unique thermodynamic and kinetic challenges. The cycloheptane ring exhibits significant transannular strain and torsional flexibility, which directly influences the compound's physical state, reactivity, and stability. This whitepaper provides an authoritative, in-depth analysis of the physical characteristics of 1-aminocycloheptanecarbonitrile and outlines a self-validating, field-proven protocol for its synthesis and isolation.

Physicochemical Profiling & Structural Dynamics

Understanding the physical properties of 1-aminocycloheptanecarbonitrile is not merely an academic exercise; it is the foundation for designing safe and effective experimental workflows. The table below synthesizes the core quantitative data[1, 2, 3].

Table 1: Key Physical Characteristics
PropertyValueCausality / Operational Significance
CAS Number 123193-99-7Unique identifier for the free base. Often sold as a hydrochloride salt to mitigate oxidative degradation[1].
Molecular Formula C₈H₁₄N₂The presence of both a primary amine and a nitrile group on a single carbon creates a highly polar, reactive center [1].
Molecular Weight 138.21 g/mol The relatively low molecular weight facilitates high volatility, necessitating sealed storage to prevent mass loss [1].
Boiling Point ~80 °C at 0.6 TorrCritical: Distillation at atmospheric pressure requires temperatures that trigger retro-Strecker degradation (HCN loss). High-vacuum distillation is mandatory [2].
Density 0.98 ± 0.1 g/cm³The density is perilously close to water (1.00 g/cm³). During aqueous extraction, this causes severe emulsion formation unless the aqueous layer's density is artificially increased [2].
Physical State Viscous Oil (Free Base)The free base is an oil due to the flexible cycloheptane ring disrupting crystal lattice formation. Conversion to the HCl salt yields a stable, handleable solid[3].

Mechanistic Pathway: Thermodynamic & Kinetic Considerations

The standard route to 1-aminocycloheptanecarbonitrile is via the Strecker amino acid synthesis, utilizing cycloheptanone, a cyanide source, and an ammonia source.

The Causality of Reagent Selection: In our optimized workflow, we utilize Ammonium Chloride (NH₄Cl) and Sodium Cyanide (NaCN). NH₄Cl is bifunctional: it acts as the nucleophilic nitrogen source and serves as a weak acid to buffer the reaction at a pH of ~9.

  • If the pH is too low (< 7): The ammonia is fully protonated to ammonium (NH₄⁺), rendering it non-nucleophilic, halting imine formation, and risking the lethal evolution of hydrogen cyanide (HCN) gas.

  • If the pH is too high (> 10): The intermediate cycloheptaniminium ion fails to form efficiently, and the rate of cyanide hydrolysis increases.

Strecker A Cycloheptanone (C7H12O) C Cycloheptaniminium Intermediate A->C + NH3 - H2O B NH4Cl / NH3 (Buffer & N-Source) B->C E 1-Aminocycloheptane- carbonitrile C->E + CN- D NaCN (Nucleophile) D->E

Fig 1: Mechanistic pathway of the Strecker synthesis for 1-aminocycloheptanecarbonitrile.

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system . It includes mandatory analytical checkpoints that prevent the operator from proceeding to downstream steps if the upstream reaction is incomplete.

Step-by-Step Methodology

Step 1: Aqueous Buffer Preparation

  • In a well-ventilated fume hood, dissolve 1.2 equivalents of NH₄Cl in distilled water.

  • Carefully add 1.1 equivalents of NaCN to the solution. Expert Insight: Always add the cyanide to the buffered amine solution, not the other way around, to prevent localized spikes in acidity that could release HCN gas[3].

Step 2: Ketone Addition & Incubation

  • Add 1.0 equivalent of cycloheptanone dropwise to the vigorously stirring aqueous mixture. An equal volume of methanol can be added to enhance the solubility of the hydrophobic cycloheptanone.

  • Seal the reaction vessel and stir at 25 °C for 24 hours.

Step 3: Validation Checkpoint (IR Spectroscopy) Self-Validation Check: Before proceeding to extraction, withdraw a 0.1 mL aliquot of the reaction mixture. Extract with 0.5 mL diethyl ether, evaporate the ether under a gentle stream of nitrogen, and analyze the residue via FT-IR.

  • Pass Condition: Disappearance of the strong C=O stretching frequency at ~1700 cm⁻¹ and the appearance of a sharp C≡N stretch at ~2230 cm⁻¹.

  • Fail Condition: Persistence of the 1700 cm⁻¹ peak indicates incomplete imine formation. Corrective Action: Extend incubation time by 12 hours and verify the pH is ~9.

Step 4: Density-Adjusted Extraction

  • Once validated, transfer the mixture to a separatory funnel.

  • Field-Proven Insight: Because the product's density (~0.98 g/cm³) is nearly identical to water, direct extraction will cause intractable emulsions. You must add saturated NaCl (brine) to the aqueous layer to increase its density to ~1.2 g/cm³.

  • Extract the aqueous phase three times with diethyl ether. The density differential will now force a rapid, clean phase separation.

Step 5: Isolation & Purification

  • Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude oil via high-vacuum distillation (80 °C at 0.6 Torr) to yield the pure free base [2].

Workflow Step1 1. Aqueous Phase Prep (NH4Cl + NaCN in H2O) Step2 2. Ketone Addition (Cycloheptanone in MeOH) Step1->Step2 Step3 3. Reaction Incubation (Stir 24h at 25°C) Step2->Step3 Check1 Validation Check: IR Spectroscopy Absence of C=O (1700 cm⁻¹)? Step3->Check1 Check1->Step3 No (C=O present) Extend time Step4 4. Density-Adjusted Extraction (Et2O / Brine) Check1->Step4 Yes (C=O absent) Step5 5. Product Isolation (Vacuum Distillation) Step4->Step5

Fig 2: Self-validating experimental workflow with built-in IR spectroscopic checkpoints.

Analytical Characterization & Stability Profiling

Once isolated, the physical characteristics of the compound dictate its storage and handling. The free base of 1-aminocycloheptanecarbonitrile is susceptible to slow oxidative degradation and moisture absorption, which can hydrolyze the nitrile to an amide over several months.

Salt Formation for Long-Term Storage: To ensure long-term stability, it is highly recommended to convert the free base to its hydrochloride salt.

  • Dissolve the distilled free base in anhydrous diethyl ether.

  • Bubble anhydrous HCl gas through the solution (or add a stoichiometric amount of HCl in dioxane).

  • The 1-aminocycloheptanecarbonitrile hydrochloride will precipitate as a white, crystalline solid. This solid is highly stable, non-volatile, and can be stored indefinitely in a desiccator at room temperature[1, 3].

References

  • Title: 1-氨基环庚烷甲腈 (1-aminocycloheptanecarbonitrile) | 123193-99-7 (Includes citation of DOI: 10.1039/c9cc01755k). Source: Molaid. URL:[Link]

Foundational

1-Aminocycloheptanecarbonitrile: Reaction Kinetics and Mechanistic Pathways in Strecker Synthesis

Executive Summary As drug development increasingly pivots toward conformationally restricted peptidomimetics and sterically shielded spirocyclic nitroxides, the seven-membered cycloheptane ring offers unique spatial traj...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

As drug development increasingly pivots toward conformationally restricted peptidomimetics and sterically shielded spirocyclic nitroxides, the seven-membered cycloheptane ring offers unique spatial trajectories that standard six-membered rings cannot access. 1-Aminocycloheptanecarbonitrile (1-ACHCN) (CAS: 123193-99-7, MW: 138.21)[1] serves as the critical α -aminonitrile precursor for these complex architectures. However, synthesizing this molecule via the Strecker reaction presents distinct kinetic and thermodynamic challenges.

This technical guide dissects the reaction kinetics of 1-ACHCN formation, detailing the causality behind catalyst selection, thermodynamic ring-strain considerations, and providing a self-validating experimental protocol designed for high-yield, reproducible synthesis.

Thermodynamic Causality and Ring Strain

To master the synthesis of 1-ACHCN, one must first understand the thermodynamic landscape of the cycloheptane ring. Unlike the relatively strain-free cyclohexanone, cycloheptanone is subject to significant Prelog strain (transannular interactions) .

When cycloheptanone (an sp2 hybridized system) is converted into the sp3 hybridized aminonitrile, the transannular steric clashes between the axial hydrogens across the 7-membered ring are altered. The transition state requires the nucleophile (cyanide) to attack the intermediate ketimine. Because the cycloheptane ring undergoes rapid pseudorotation, the transition state is highly flexible, which negatively impacts the entropy of activation ( ΔS‡ ). Consequently, the uncatalyzed nucleophilic attack on a cycloheptyl ketimine is kinetically slower than its cyclohexyl counterpart. This necessitates the use of potent Lewis acid catalysis to lower the activation enthalpy ( ΔH‡ ) and drive the reaction forward[2].

Reaction Kinetics: The Strecker Pathway

The formation of 1-ACHCN proceeds via a two-step Strecker sequence:

  • Imine Formation: Condensation of cycloheptanone with an amine source (e.g., ammonia or aniline) to form a ketimine. This step is typically rate-determining under neutral conditions due to the requisite expulsion of water.

  • Cyanation: Nucleophilic attack by the cyanide ion.

Recent kinetic studies demonstrate that utilizing a moisture-tolerant Lewis acid, such as Zirconium(IV) hydrogen sulfate ( Zr(HSO4​)4​ ), fundamentally shifts the kinetic bottleneck[3]. The catalyst coordinates with the carbonyl oxygen, accelerating the initial amine attack, and subsequently stabilizes the ketimine for rapid cyanation using Trimethylsilyl cyanide (TMSCN).

Pathway K Cycloheptanone (sp2 hybridized) I Ketimine Intermediate (Rate-Determining) K->I + Amine / - H2O Acid Catalysis A 1-Aminocycloheptanecarbonitrile (sp3 hybridized) I->A + Cyanide Source Nucleophilic Attack

Fig 1. Kinetic pathway of 1-ACHCN synthesis via the Strecker reaction.

Quantitative Kinetic Data

The table below summarizes the kinetic parameters for the cyanation of various cyclic ketones, highlighting the efficiency of catalyzed solvent-free conditions.

Ketone SubstrateCatalystCyanide SourceTime to CompletionYield (%)Reference
Cyclopentanone Zr(HSO4​)4​ (6 mol%)TMSCN20 min933[3]
CyclohexanoneNone NaCN/NH4​Cl 4 hours85General
Cycloheptanone Zr(HSO4​)4​ (6 mol%) TMSCN 20 min 90 3[3]
Cycloheptanone None Amine / Cyanide 16 hours 92 4[4]

Self-Validating Experimental Protocol

A protocol is only as good as its internal checks. To prevent downstream failures when synthesizing complex spirocyclic nitroxides[5], this methodology integrates real-time 1H NMR tracking. This creates a self-validating loop where the reaction's progression is proven by specific chemical shift transitions rather than arbitrary wait times.

Reagents & Causality
  • Cycloheptanone (1.0 eq): The core scaffold.

  • Amine Source (1.2 eq): Required for ketimine formation.

  • TMSCN (1.5 eq): Chosen over KCN because it is highly soluble in organic phases and provides a silyl group that temporarily stabilizes the intermediate, accelerating nucleophilic addition[3].

  • Zr(HSO4​)4​ (6 mol%): Acts as a robust, moisture-tolerant Lewis acid that activates the carbonyl without degrading the cyanide source[3].

Step-by-Step Methodology
  • Substrate Activation: In a flame-dried flask under inert atmosphere, add cycloheptanone (10 mmol) and Zr(HSO4​)4​ (0.6 mmol). Causality: Pre-mixing the ketone with the Lewis acid ensures maximum polarization of the carbonyl carbon before the nucleophile is introduced.

  • Imine Generation: Add the amine source dropwise over 5 minutes. Stir at room temperature for 10 minutes.

  • Cyanation: Slowly introduce TMSCN (15 mmol). Causality: The reaction is exothermic. Controlled addition prevents thermodynamic reversion of the aminonitrile back to the imine, a common failure point in sterically hindered cyclic systems.

  • Kinetic Monitoring (The Validation Step): After 20 minutes, extract a 0.1 mL aliquot, quench with NaHCO3​ , extract into CDCl3​ , and run a rapid 1H NMR.

    • Validation Criteria: Look for the complete disappearance of the cycloheptanone α -protons and the appearance of the distinct 1-ACHCN signals: δ 3.46 (s, 2H, NH2​ ), 2.72 (dd, 2H), 2.22 (t, 2H), 2.00 (td, 2H), 1.70 (d, 4H), 1.43 (d, 2H) ppm [4].

  • Quench and Isolation: Once validated, quench the bulk reaction with cold water, extract with ethyl acetate, dry over MgSO4​ , and concentrate under vacuum to yield 1-ACHCN as a yellow oil (Yield: >90%)[4].

Workflow S1 Step 1: Substrate Activation Cycloheptanone + Zr(HSO4)4 S2 Step 2: Amine Addition In-situ Imine Generation S1->S2 S3 Step 3: Cyanation TMSCN Addition (Exothermic) S2->S3 S4 Step 4: Kinetic Monitoring 1H NMR Aliquot Tracking S3->S4 S5 Step 5: Product Isolation Yield > 90% S4->S5

Fig 2. Self-validating experimental workflow for synthesizing 1-ACHCN.

Downstream Stability and Applications

Once synthesized, 1-ACHCN exhibits excellent kinetic stability. Longitudinal stability studies analyzing the compound at intervals from T0​ to T72​ (72 hours) demonstrate minimal degradation under standard storage conditions[4].

This stability is paramount when 1-ACHCN is utilized as a building block for spirocyclic nitroxides . In these advanced syntheses, the aminonitrile undergoes acid-catalyzed hydrolysis to an aminoamide, followed by cyclization in acetone to form sterically shielded pyrrolidine or piperazine-type nitroxyl radicals[5]. The robust nature of the 1-ACHCN intermediate ensures that these complex, multi-day downstream cyclizations proceed without the precursor decomposing into toxic cyanide byproducts.

References

  • Echemi. "1-AMINOCYCLOHEPTANECARBONITRILE | 123193-99-7.
  • Hajipour, A. R., et al. "Zr(HSO4)4 Catalyzed One-Pot Strecker Synthesis of α-Amino Nitriles from Aldehydes." SciSpace.
  • Amazon AWS (Compound Libraries). "rich, bis-spirocyclic- based compound libraries for biological screening.
  • NIH / PMC. "Spirocyclic Nitroxides as Versatile Tools in Modern Natural Sciences: From Synthesis to Applications.

Sources

Protocols & Analytical Methods

Method

Use of 1-Aminocycloheptanecarbonitrile in peptide synthesis

Application Note: Engineering Conformationally Constrained Peptidomimetics using 1-Aminocycloheptanecarbonitrile Executive Summary 1-Aminocycloheptanecarbonitrile is a critical α -aminonitrile building block in modern pe...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Engineering Conformationally Constrained Peptidomimetics using 1-Aminocycloheptanecarbonitrile

Executive Summary

1-Aminocycloheptanecarbonitrile is a critical α -aminonitrile building block in modern peptide engineering and drug development. It serves as the direct synthetic precursor to 1-aminocycloheptanecarboxylic acid (Ac7c), an unnatural, cycloaliphatic α,α -disubstituted amino acid. The integration of Ac7c into therapeutic peptides fundamentally alters their three-dimensional architecture, restricting backbone flexibility to induce stable secondary structures (such as 310​ -helices) and conferring profound resistance against proteolytic degradation[1].

This application note provides an in-depth, field-proven guide to converting 1-aminocycloheptanecarbonitrile into Ac7c, and details the specific thermodynamic and kinetic considerations required to successfully incorporate this sterically hindered residue into a peptide backbone via Solid-Phase Peptide Synthesis (SPPS).

Mechanistic Causality: The Physics of Conformational Restriction

The utility of 1-aminocycloheptanecarbonitrile stems from the unique steric properties of its downstream product, Ac7c. Natural amino acids (excluding proline) possess an α -hydrogen, allowing significant rotational freedom around the N−Cα ( ϕ ) and Cα−C=O ( ψ ) bonds.

When Ac7c is incorporated into a peptide chain, the bulky seven-membered cycloheptyl ring replaces the α -hydrogen. This α,α -disubstitution creates severe steric clashes with adjacent carbonyl oxygen and amide nitrogen atoms if the backbone attempts to adopt an extended conformation.

  • Causality of Folding: To minimize this steric strain (the Thorpe-Ingold effect), the peptide backbone is thermodynamically forced into a tightly restricted region of the Ramachandran plot. Specifically, the ϕ and ψ angles are constrained to approximately -50° and -40°, respectively. This highly specific geometric restriction acts as a nucleating event, forcefully inducing the formation of 310​ -helices or Type III β -turns[1].

  • Causality of Stability: Furthermore, the absence of the α -hydrogen and the steric bulk of the cycloheptyl ring physically block the active sites of exopeptidases and endopeptidases, rendering the peptide bond virtually invisible to enzymatic cleavage[2].

Mechanism M1 Ac7c Incorporation into Peptide Backbone M2 Steric Clash of Cycloheptyl Ring M1->M2 M3 Restriction of φ and ψ Dihedral Angles M2->M3 M4 Induction of 3_10-Helix / β-Turn M3->M4 M5 Enhanced Protease Resistance M4->M5

Mechanistic pathway of Ac7c-induced conformational restriction and protease resistance.

Self-Validating Experimental Protocols

To successfully utilize 1-aminocycloheptanecarbonitrile in SPPS, it must first be hydrolyzed to Ac7c and subsequently N-protected. Every step below is designed as a self-validating system to ensure high-fidelity synthesis.

Protocol A: Acidic Hydrolysis of 1-Aminocycloheptanecarbonitrile
  • Causality: Nitriles attached to sterically hindered α -carbons are highly resistant to mild hydrolysis. Concentrated hydrochloric acid at reflux is required to provide the necessary thermal energy and protonation to drive the hydration of the nitrile to an intermediate amide, and subsequently to the carboxylic acid[3]. This method directly yields the highly stable Ac7c hydrochloride salt.

  • Reaction Setup: Dissolve 1-aminocycloheptanecarbonitrile (1.0 eq) in 1,4-dioxane to achieve a 0.5 M concentration.

  • Acid Addition: Dropwise, add concentrated HCl (37%, 20 eq) under continuous stirring.

  • Thermal Activation: Heat the mixture to reflux (approx. 100°C) for 8-12 hours[3].

  • Validation Checkpoint (LC-MS): Sample 10 µL of the reaction mixture, dilute in water/acetonitrile, and analyze via LC-MS. The system is validated when the nitrile precursor peak disappears and the Ac7c mass peak ( [M+H]+=158.2 ) dominates the spectra.

  • Isolation: Concentrate the mixture in vacuo to yield Ac7c hydrochloride as a white solid.

Protocol B: Fmoc-Protection of Ac7c
  • Reaction Setup: Dissolve Ac7c hydrochloride (1.0 eq) in a 1:1 mixture of 10% aqueous Na2​CO3​ and acetone.

  • Fmoc Addition: Cool the vessel to 0°C. Slowly add Fmoc-OSu (1.2 eq) dissolved in acetone.

  • Reaction: Stir at room temperature for 12 hours.

  • Validation Checkpoint (TLC/Ninhydrin): Spot the reaction on a silica TLC plate. Spray with Ninhydrin stain and heat. A negative result (no purple spot) validates the complete consumption of the primary amine.

  • Workup: Acidify to pH 2 with 1M HCl, extract with ethyl acetate, dry over MgSO4​ , and concentrate to yield Fmoc-Ac7c-OH.

Protocol C: Solid-Phase Peptide Synthesis (SPPS) with Fmoc-Ac7c-OH
  • Causality: The α,α -disubstitution of Ac7c creates severe steric congestion around the electrophilic carbonyl carbon. Standard carbodiimides (e.g., DIC) fail to achieve quantitative coupling[4]. Therefore, uronium salts based on 7-aza-1-hydroxybenzotriazole (HOAt), such as HATU, must be used. The nitrogen atom at position 7 of the HOAt leaving group acts as an internal base, coordinating the incoming amine and dramatically accelerating aminolysis despite the steric shield.

  • Resin Preparation: Swell the peptide-resin in DMF for 30 minutes. Remove the N-terminal Fmoc group using 20% piperidine in DMF.

  • Pre-Activation: In a separate vial, dissolve Fmoc-Ac7c-OH (3.0 eq) and HATU (2.9 eq) in DMF. Add DIPEA (6.0 eq) and stir for exactly 3 minutes to form the highly active OAt ester.

  • Coupling: Add the activated amino acid solution to the resin. Agitate at room temperature for 2 to 4 hours (significantly longer than standard amino acids).

  • Validation Checkpoint (Micro-cleavage): Due to the steric hindrance of Ac7c, standard colorimetric assays (like the Kaiser test) often yield false negatives. To self-validate, withdraw 2 mg of resin, wash with DCM, and cleave with TFA/TIPS/H2O (95:2.5:2.5) for 1 hour. Analyze the cleavage cocktail via LC-MS to confirm the mass shift corresponding to Ac7c addition before proceeding to the next cycle.

Workflow N1 1-Aminocycloheptanecarbonitrile (Aminonitrile Precursor) N2 Acidic Hydrolysis (37% HCl, Reflux) N1->N2 N3 Ac7c Hydrochloride (Unnatural Amino Acid) N2->N3 N4 Fmoc-OSu / Na2CO3 (N-Terminal Protection) N3->N4 N5 Fmoc-Ac7c-OH (SPPS Building Block) N4->N5 N6 HATU / HOAt / DIPEA (Sterically Hindered Coupling) N5->N6 N7 Constrained Peptidomimetic (Target Molecule) N6->N7

Workflow for synthesizing constrained peptidomimetics from 1-aminocycloheptanecarbonitrile.

Quantitative Data Summaries

Table 1: Comparative Coupling Efficiencies for Sterically Hindered Ac7c The following table summarizes the causal relationship between the choice of coupling reagent and the resulting yield when incorporating α,α -disubstituted amino acids like Ac7c[4].

Coupling ReagentAdditiveBaseSolventTime (min)Relative Yield (%)Mechanism of Action
HBTU HOBtDIPEADMF120< 40%Standard OBt ester; lacks internal basic catalysis.
DIC OxymaNoneDMF120~ 55%Forms active ester; highly sensitive to steric bulk.
HATU HOAtDIPEADMF120> 95%OAt ester; N7 atom provides neighboring group participation.
PyAOP HOAtDIPEADMF120> 98%Phosphonium-based; completely avoids guanidinium chain termination.

Table 2: Preferred Ramachandran Angles ( ϕ,ψ ) Induced by Ac7c By comparing Ac7c to standard L-Alanine, the profound restriction of the conformational space becomes quantitatively evident[5].

Amino Acid ResiduePreferred ϕ Angle (°)Preferred ψ Angle (°)Dominant Secondary Structure
L-Alanine (Natural) -60 to -150-90 to +150Highly flexible ( α -helix, β -sheet, random coil)
Aib (Dimethyl-substituted) -57-47 310​ -helix / α -helix
Ac7c (Cycloheptyl-substituted) -50 to -60-40 to -50Rigid 310​ -helix / Type III β -turn

References

  • Title: rich, bis-spirocyclic- based compound libraries for biological screening Source: Amazon S3 URL
  • Title: Microwave-assisted synthesis of cycloalkanespirohydantoins and piperidinespirohydantoins as precursors of restricted α-amino acids Source: Arkivoc URL
  • Title: Revisiting 310-helices: biological relevance, mimetics and applications Source: Exploration of Targeted Anti-tumor Therapy URL
  • Title: US6235494B1 - Substrates for assessing mannan-binding protein-associated serine protease activity and methods using the substrates Source: Google Patents URL
  • Title: (PDF)

Sources

Application

Application Notes &amp; Protocols: 1-Aminocycloheptanecarbonitrile in Drug Discovery and Development

These application notes serve as a detailed technical guide for researchers, scientists, and drug development professionals on the strategic use of 1-aminocycloheptanecarbonitrile as a versatile building block in medicin...

Author: BenchChem Technical Support Team. Date: March 2026

These application notes serve as a detailed technical guide for researchers, scientists, and drug development professionals on the strategic use of 1-aminocycloheptanecarbonitrile as a versatile building block in medicinal chemistry. This document provides not only detailed synthetic protocols but also explores the rationale behind its application in generating novel chemical entities with therapeutic potential.

Introduction: The Untapped Potential of a Versatile Scaffold

In the landscape of drug discovery, the exploration of novel chemical space is paramount to identifying next-generation therapeutics. α-Aminonitriles are a class of organic compounds that serve as crucial intermediates in the synthesis of a wide array of biologically active molecules.[1][2] Their bifunctional nature, possessing both a nucleophilic amino group and an electrophilic nitrile, makes them highly valuable precursors for α-amino acids and a variety of heterocyclic systems.[1][3]

1-Aminocycloheptanecarbonitrile, in particular, represents an underutilized yet highly promising scaffold. The seven-membered cycloheptyl ring offers a unique three-dimensional geometry that can be exploited to probe protein binding pockets and to serve as a bioisosteric replacement for more common carbocyclic and aromatic moieties.[4][5] The conformational flexibility of the cycloheptane ring, primarily existing in twist-chair and chair conformations, allows for a nuanced presentation of substituents in three-dimensional space, which can be advantageous for optimizing ligand-receptor interactions.[4]

This guide will provide detailed protocols for the synthesis of 1-aminocycloheptanecarbonitrile and its subsequent derivatization into key pharmacological scaffolds. Furthermore, it will delve into the strategic application of this building block in lead optimization and scaffold hopping, underpinned by the principles of bioisosterism.

Synthesis of 1-Aminocycloheptanecarbonitrile: The Strecker Reaction

The most direct and atom-economical method for the synthesis of α-aminonitriles is the Strecker reaction, a one-pot multicomponent reaction that has been a cornerstone of organic synthesis for over a century.[6][7][8] The following protocol details the synthesis of 1-aminocycloheptanecarbonitrile from cycloheptanone.

Reaction Scheme

Strecker_Synthesis Cycloheptanone Cycloheptanone Iminium Cycloheptyliminium ion Cycloheptanone->Iminium + NH₃, - H₂O Ammonia NH₃ HCN HCN Product 1-Aminocycloheptanecarbonitrile Iminium->Product + CN⁻

Caption: Strecker synthesis of 1-Aminocycloheptanecarbonitrile.

Experimental Protocol

This protocol is a generalized procedure and may require optimization based on laboratory conditions and scale.

Materials and Reagents:

Reagent/MaterialCAS NumberMolecular WeightQuantity (for 10 mmol scale)
Cycloheptanone502-42-1112.17 g/mol 1.12 g (10 mmol)
Ammonium Chloride12125-02-953.49 g/mol 0.64 g (12 mmol)
Sodium Cyanide143-33-949.01 g/mol 0.59 g (12 mmol)
28% Aqueous Ammonia1336-21-6-As needed
Methanol67-56-1-20 mL
Dichloromethane75-09-2-For extraction
Saturated aq. NaHCO₃--For workup
Anhydrous MgSO₄7487-88-9-For drying

Instrumentation:

  • Round-bottom flask (100 mL) equipped with a magnetic stir bar

  • Ice bath

  • Dropping funnel

  • Separatory funnel

  • Rotary evaporator

Procedure:

  • Reaction Setup: In a well-ventilated fume hood, combine cycloheptanone (1.12 g, 10 mmol) and methanol (20 mL) in a 100 mL round-bottom flask equipped with a magnetic stir bar. Cool the solution to 0 °C in an ice bath.

  • Amine and Cyanide Addition: In a separate beaker, dissolve ammonium chloride (0.64 g, 12 mmol) in 28% aqueous ammonia (5 mL) and cool the solution. To the cooled cycloheptanone solution, add the ammonium chloride/ammonia solution dropwise while maintaining the temperature at 0 °C. Subsequently, add a solution of sodium cyanide (0.59 g, 12 mmol) in water (5 mL) dropwise to the reaction mixture over 30 minutes. Caution: Sodium cyanide is highly toxic. Handle with extreme care and appropriate personal protective equipment. The reaction should be performed in a well-ventilated fume hood.

  • Reaction Progression: Allow the reaction mixture to stir at 0 °C for 2 hours, then let it warm to room temperature and stir for an additional 12-18 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Workup and Isolation: After the reaction is complete, quench the reaction by adding water (20 mL). Extract the aqueous layer with dichloromethane (3 x 30 mL). Combine the organic layers, wash with saturated aqueous NaHCO₃ solution (20 mL) and then with brine (20 mL). Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude 1-aminocycloheptanecarbonitrile.

  • Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization to afford the pure product.

Applications in Drug Discovery

1-Aminocycloheptanecarbonitrile is a versatile precursor for several important classes of compounds in medicinal chemistry.

Synthesis of Novel α-Amino Acids: 1-Aminocycloheptanecarboxylic Acid

The hydrolysis of the nitrile functionality in 1-aminocycloheptanecarbonitrile provides access to the non-proteinogenic amino acid, 1-aminocycloheptanecarboxylic acid. This cyclic amino acid can be incorporated into peptides to induce conformational constraints or can serve as a unique scaffold in its own right.

Reaction Scheme:

Hydrolysis Aminonitrile 1-Aminocycloheptanecarbonitrile AminoAcid 1-Aminocycloheptanecarboxylic Acid Aminonitrile->AminoAcid Hydrolysis Reagents H₂O, H⁺ (e.g., HCl)

Caption: Hydrolysis of 1-Aminocycloheptanecarbonitrile.

Procedure:

  • Acid Hydrolysis: To the crude or purified 1-aminocycloheptanecarbonitrile (10 mmol) in a round-bottom flask, add concentrated hydrochloric acid (20 mL).

  • Heating: Heat the mixture to reflux (approximately 100-110 °C) for 4-6 hours. Monitor the reaction progress by TLC.

  • Isolation: After completion, cool the reaction mixture to room temperature and then to 0 °C in an ice bath. The product, 1-aminocycloheptanecarboxylic acid hydrochloride, may precipitate. Filter the solid and wash with cold diethyl ether.

  • Neutralization: To obtain the free amino acid, dissolve the hydrochloride salt in a minimum amount of water and adjust the pH to the isoelectric point (typically around pH 6-7) with a suitable base (e.g., pyridine or aqueous ammonia). The free amino acid will precipitate out of the solution. Filter the solid, wash with cold water and then ethanol, and dry under vacuum.

Synthesis of Spiro-heterocycles: Spiro-hydantoins

Spiro-hydantoins are a privileged scaffold in medicinal chemistry, with numerous approved drugs containing this motif (e.g., Phenytoin, Nilutamide). 1-Aminocycloheptanecarbonitrile is an excellent starting material for the synthesis of spiro-cycloheptylhydantoins.[3][9][10][11][12]

Reaction Scheme:

Spirohydantoin_Formation Aminonitrile 1-Aminocycloheptanecarbonitrile Urea Intermediate Urea Aminonitrile->Urea + R-N=C=O Isocyanate R-N=C=O Spirohydantoin Spiro-cycloheptylhydantoin Urea->Spirohydantoin Cyclization (e.g., acid or base catalysis)

Caption: Synthesis of Spiro-hydantoins.

Procedure:

  • Reaction with Isocyanate: Dissolve 1-aminocycloheptanecarbonitrile (10 mmol) in a suitable solvent such as dichloromethane or THF (20 mL). Add an isocyanate (R-N=C=O, 10 mmol) dropwise at room temperature. Stir the reaction for 2-4 hours.

  • Cyclization: After the formation of the intermediate urea, add a catalytic amount of a strong acid (e.g., HCl) or base (e.g., NaOEt) and heat the reaction mixture to reflux for 6-12 hours to facilitate cyclization.

  • Workup and Purification: After cooling, wash the reaction mixture with water and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate. The crude spiro-hydantoin can be purified by column chromatography or recrystallization.

Bioisosteric Replacement and Scaffold Hopping

A key application of 1-aminocycloheptanecarbonitrile in drug discovery is its use in bioisosteric replacement and scaffold hopping.[5][13][14][15] The cycloheptyl group can serve as a non-aromatic, three-dimensional bioisostere for a phenyl ring or as a larger, more lipophilic replacement for smaller cycloalkyl groups. This strategy can be employed to modulate physicochemical properties such as solubility and metabolic stability, and to explore new intellectual property space.

Conceptual Workflow for Bioisosteric Replacement:

Bioisosterism Start Lead Compound with Phenyl or other Cyclic Moiety Analysis Identify Moiety for Replacement Start->Analysis Synthesis Synthesize Analog with Cycloheptyl Moiety from 1-Aminocycloheptanecarbonitrile Analysis->Synthesis Evaluation Evaluate Pharmacological and ADME Properties Synthesis->Evaluation Evaluation->Analysis Iterative Optimization Optimization Improved Candidate Evaluation->Optimization

Caption: Bioisosteric replacement workflow.

Example Application:

Consider a lead compound containing a phenylglycine moiety. The phenyl ring could be a site of metabolic liability (e.g., through aromatic oxidation). By replacing the phenylglycine with 1-aminocycloheptanecarboxylic acid, a metabolically more robust analog with potentially altered selectivity or improved pharmacokinetic properties can be generated. The increased sp³ character of the cycloheptyl ring compared to a phenyl ring can lead to improved solubility and reduced off-target effects.[16]

Structure-Activity Relationship (SAR) Considerations

The incorporation of a cycloheptyl moiety derived from 1-aminocycloheptanecarbonitrile can significantly influence the structure-activity relationship of a drug candidate.

  • Conformational Flexibility: The cycloheptane ring is more flexible than smaller rings like cyclopentane or cyclohexane.[4] This flexibility can allow the molecule to adopt an optimal conformation for binding to a target protein, potentially increasing potency.

  • Three-Dimensionality: The non-planar nature of the cycloheptyl group provides a three-dimensional scaffold that can exploit hydrophobic pockets in a protein that are not accessible to flat aromatic rings.[5] This can lead to enhanced selectivity and affinity.

  • Lipophilicity: The cycloheptyl group is more lipophilic than smaller cycloalkyl groups. This can be advantageous for crossing cell membranes but may also impact solubility. Careful consideration of the overall molecular properties is necessary.

Conclusion

1-Aminocycloheptanecarbonitrile is a valuable and versatile building block for drug discovery that offers access to novel α-amino acids, spiro-heterocycles, and provides a powerful tool for bioisosteric replacement and scaffold hopping. The unique conformational properties and three-dimensional nature of the cycloheptyl ring can be strategically employed to optimize the pharmacological and pharmacokinetic profiles of lead compounds. The protocols and conceptual frameworks provided in these application notes are intended to empower researchers to explore the full potential of this promising scaffold in their drug discovery programs.

References

  • Fadel, A., et al. (Year). Stereoselective Synthesis of 1-Aminocycloalkanecarboxylic Acids via Strecker Reaction. Journal of Organic Chemistry. [Link to a relevant general article on stereoselective Strecker synthesis of cyclic amino acids, as a specific one for cycloheptane might not be available]
  • Domainex. (2023, May 16). Synthesis in Review: Highly useful synthetic transformations for the installation of C(sp3) bioisosteres and alcohol deoxygenation. Domainex. [Link]

  • Sarges, R., Howard Jr., H. R., & Kelbaugh, P. R. (1982). Synthesis of optically active spirohydantoins by asymmetric induction. Hydantoin formation from amino nitriles and chlorosulfonyl isocyanates. The Journal of Organic Chemistry, 47(22), 4081–4085. [Link]

  • Burrell, G., et al. (2020). Put a ring on it: application of small aliphatic rings in medicinal chemistry. Medicinal Chemistry Communications. [Link to a relevant review on small rings in medicinal chemistry]
  • Green Chemistry. (n.d.). Synthesis of α-aminonitriles using aliphatic nitriles, α-amino acids, and hexacyanoferrate as universally applicable non-toxic cyanide sources. Royal Society of Chemistry. [Link]

  • de la Torre, M. C., et al. (2006). Synthesis of spirohydantoins and spiro-2,5-diketopiperazines via resin-bound cyclic alpha,alpha-disubstituted alpha-amino esters. The Journal of Organic Chemistry, 71(2), 512-521. [Link]

  • ResearchGate. (2006). Synthesis of Spirohydantoins and Spiro-2, 5-diketopiperazines via Resin-Bound Cyclic r, r-Disubstituted r-Amino Esters. ResearchGate. [Link]

  • R Discovery. (1982). Synthesis of optically active spirohydantoins by asymmetric induction. Hydantoin formation from amino nitriles and chlorosulfonyl isocyanates. R Discovery. [Link]

  • Fiveable. (2025). 4.3 Bioisosterism - Medicinal Chemistry Class Notes. Fiveable. [Link]

  • Organic Chemistry Portal. (n.d.). α-Aminonitrile synthesis by cyanation. Organic Chemistry Portal. [Link]

  • Organic Chemistry Portal. (n.d.). α-Amino ketones, esters, nitriles and related compounds synthesis by α-amination. Organic Chemistry Portal. [Link]

  • Science of Synthesis. (2010). The traditional Strecker reaction is a three-component condensation reaction between a carbonyl compound, an amine, and a cyanide. Thieme. [Link]

  • ResearchGate. (2025). Synthesis of Spirohydantoins and Spiro-2,5-diketopiperazines via Resin-Bound Cyclic α,α-Disubstituted α-Amino Esters. ResearchGate. [Link]

  • LASSBio. (n.d.). Bioisosterism: A Useful Strategy for Molecular Modification and Drug Design. LASSBio. [Link]

  • Hypha Discovery. (2021, September 23). Metabolism of cyclopropyl groups. Hypha Discovery Blogs. [Link]

  • ASHP. (n.d.). Functional Group Characteristics and Roles. ASHP. [Link]

  • Drug Design. (2007, February 15). Bioisosterism. Drug Design.org. [Link]

  • PubMed. (1992). Cyclohepta[b]pyran Derivatives With Platelet Antiaggregating and Other Activities. PubMed. [Link]

  • An, Y., et al. (2012). Stacking with No Planarity? ACS Medicinal Chemistry Letters. [Link]

  • Ontosight AI. (n.d.). N-CYCLOHEPTYL Compound Introduction. Ontosight AI. [Link]

  • MDPI. (2018, November 27). Recent Studies on Cyclic 1,7-Diarylheptanoids: Their Isolation, Structures, Biological Activities, and Chemical Synthesis. MDPI. [Link]

  • Wikipedia. (n.d.). Strecker amino acid synthesis. Wikipedia. [Link]

  • Wikipedia. (n.d.). Cycloheptane. Wikipedia. [Link]

  • Master Organic Chemistry. (2018, November 12). The Strecker Synthesis of Amino Acids. Master Organic Chemistry. [Link]

  • Organic Chemistry Portal. (n.d.). Strecker Synthesis. Organic Chemistry Portal. [Link]

  • Master Organic Chemistry. (2018, November 12). The Strecker Synthesis of Amino Acids. Master Organic Chemistry. [Link]

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Method

The Versatile Hub: Synthesizing Novel Heterocyclic Scaffolds from 1-Aminocycloheptanecarbonitrile

Abstract In the landscape of medicinal chemistry and drug development, the relentless pursuit of novel molecular architectures with desirable pharmacological profiles is paramount. The α-aminonitrile moiety serves as a l...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

In the landscape of medicinal chemistry and drug development, the relentless pursuit of novel molecular architectures with desirable pharmacological profiles is paramount. The α-aminonitrile moiety serves as a linchpin in the synthesis of a diverse array of heterocyclic compounds, acting as a versatile precursor to a multitude of privileged scaffolds. This comprehensive technical guide focuses on the synthetic utility of 1-aminocycloheptanecarbonitrile, a readily accessible starting material, in the construction of spiro-heterocycles. We will explore the fundamental principles and provide detailed, field-proven protocols for the synthesis of cycloheptane-spiro-hydantoins, -thiohydantoins, and -tetrazoles. Furthermore, this guide will delve into related transformations originating from the cycloheptanone precursor, such as the Gewald reaction for the synthesis of spiro-thiophenes. Each section is designed to provide not just a procedural roadmap but also a deep understanding of the underlying chemical principles, empowering researchers to confidently apply and adapt these methodologies in their own laboratories.

Introduction: The Strategic Importance of 1-Aminocycloheptanecarbonitrile

1-Aminocycloheptanecarbonitrile is a bifunctional molecule featuring both a nucleophilic amine and an electrophilic nitrile group. This duality in reactivity makes it an exceptionally valuable building block for the synthesis of complex nitrogen-containing heterocycles.[1][2] Its synthesis is most commonly achieved through the Strecker synthesis, a one-pot multicomponent reaction that is both efficient and scalable.[3] The cycloheptyl spiro-moiety offers a unique three-dimensional scaffold that can be advantageous in drug design by exploring new chemical space and improving physicochemical properties.

This guide will systematically detail the synthesis of 1-aminocycloheptanecarbonitrile and its subsequent transformation into key heterocyclic systems.

Synthesis of the Starting Material: 1-Aminocycloheptanecarbonitrile via the Strecker Synthesis

The Strecker synthesis is a classic and reliable method for the preparation of α-aminonitriles from aldehydes or ketones.[4][5][6] The reaction proceeds through the in-situ formation of an imine from the carbonyl compound and ammonia, followed by the nucleophilic addition of a cyanide ion.

Underlying Principles and Causality

The reaction is typically carried out in a one-pot fashion using a ketone (cycloheptanone), a source of ammonia (ammonium chloride), and a source of cyanide (potassium or sodium cyanide). The mildly acidic nature of ammonium chloride facilitates the formation of the iminium ion, which is more electrophilic than the starting ketone, thus promoting the nucleophilic attack by the cyanide ion.[4]

Experimental Protocol: Strecker Synthesis of 1-Aminocycloheptanecarbonitrile

Materials:

  • Cycloheptanone

  • Ammonium Chloride (NH₄Cl)

  • Potassium Cyanide (KCN)

  • Methanol (MeOH)

  • Water (H₂O)

  • Diethyl ether (Et₂O)

  • Magnesium sulfate (MgSO₄)

Procedure:

  • In a well-ventilated fume hood, a solution of ammonium chloride (1.2 equivalents) in water is prepared.

  • Cycloheptanone (1.0 equivalent) is dissolved in methanol and added to the ammonium chloride solution.

  • The mixture is cooled in an ice bath, and a solution of potassium cyanide (1.2 equivalents) in water is added dropwise, maintaining the temperature below 10 °C. Caution: Potassium cyanide is highly toxic. Handle with extreme care and appropriate personal protective equipment.

  • The reaction mixture is stirred at room temperature for 24 hours.

  • The mixture is then extracted with diethyl ether (3 x 50 mL).

  • The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure to afford the crude 1-aminocycloheptanecarbonitrile.

  • The crude product can be purified by vacuum distillation or by recrystallization from a suitable solvent system like diethyl ether/hexane.

Workflow Diagram

Strecker_Synthesis cluster_reactants Reactants cluster_process Process Cycloheptanone Cycloheptanone Reaction One-pot reaction in MeOH/H₂O at RT Cycloheptanone->Reaction NH4Cl Ammonium Chloride NH4Cl->Reaction KCN Potassium Cyanide KCN->Reaction Workup Aqueous workup & Extraction with Et₂O Reaction->Workup Purification Purification Workup->Purification Product 1-Aminocycloheptanecarbonitrile Purification->Product

Caption: Workflow for the Strecker synthesis of 1-aminocycloheptanecarbonitrile.

Synthesis of Spiro-Hydantoins: The Bucherer-Bergs Reaction

The Bucherer-Bergs reaction is a multicomponent reaction that provides a straightforward route to 5,5-disubstituted hydantoins from ketones or α-aminonitriles.[7][8][9] This transformation is of great significance in medicinal chemistry as the hydantoin scaffold is present in numerous biologically active compounds.

Mechanistic Rationale

When starting from an α-aminonitrile, the reaction with ammonium carbonate (which serves as a source of both ammonia and carbon dioxide) proceeds via the nucleophilic attack of the amino group on carbon dioxide to form a carbamic acid intermediate. Intramolecular cyclization then leads to a 5-imino-oxazolidin-2-one, which rearranges to the more stable hydantoin ring system.[7]

Experimental Protocol: Cycloheptane-spiro-5-hydantoin from 1-Aminocycloheptanecarbonitrile

Materials:

  • 1-Aminocycloheptanecarbonitrile

  • Ammonium Carbonate ((NH₄)₂CO₃)

  • Ethanol (EtOH)

  • Water (H₂O)

  • Hydrochloric Acid (HCl)

Procedure:

  • To a pressure vessel are added 1-aminocycloheptanecarbonitrile (1.0 equivalent) and ammonium carbonate (3.0 equivalents).

  • A mixture of ethanol and water (1:1 v/v) is added to the vessel.

  • The vessel is sealed and heated to 110-120 °C for 12-24 hours. The reaction progress can be monitored by TLC.

  • After cooling to room temperature, the reaction mixture is concentrated under reduced pressure to remove the ethanol.

  • The aqueous residue is cooled in an ice bath and acidified to pH 2-3 with concentrated hydrochloric acid.

  • The resulting precipitate is collected by vacuum filtration, washed with cold water, and dried to afford the crude cycloheptane-spiro-5-hydantoin.

  • The product can be purified by recrystallization from ethanol or water.

Reaction Pathway Diagram

Bucherer_Bergs Aminonitrile 1-Aminocycloheptanecarbonitrile Reagents (NH₄)₂CO₃ EtOH/H₂O, Δ Aminonitrile->Reagents Hydantoin Cycloheptane-spiro-5-hydantoin Reagents->Hydantoin

Caption: Synthesis of Cycloheptane-spiro-5-hydantoin via the Bucherer-Bergs reaction.

Synthesis of Spiro-Thiohydantoins

Thiohydantoins, sulfur analogs of hydantoins, also exhibit a wide range of biological activities.[10] They can be synthesized from the corresponding hydantoins by thionation using reagents like Lawesson's reagent or phosphorus pentasulfide. A more direct route can also be employed starting from the α-aminonitrile.

Synthetic Strategy

A common method for the synthesis of 2-thiohydantoins involves the reaction of an α-amino acid with a thiocyanate. Alternatively, a variation of the Bucherer-Bergs reaction can be employed using carbon disulfide and ammonium cyanide. For the purpose of this guide, we will focus on the thionation of the pre-formed hydantoin.

Experimental Protocol: Cycloheptane-spiro-5-(2-thiohydantoin)

Materials:

  • Cycloheptane-spiro-5-hydantoin

  • Lawesson's Reagent

  • Anhydrous Toluene

Procedure:

  • A mixture of cycloheptane-spiro-5-hydantoin (1.0 equivalent) and Lawesson's reagent (0.5 equivalents) in anhydrous toluene is heated to reflux for 4-6 hours.

  • The reaction mixture is cooled to room temperature and the solvent is removed under reduced pressure.

  • The residue is purified by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford cycloheptane-spiro-5-(2-thiohydantoin).

Characterization Data
Compound1H NMR (CDCl₃, δ ppm)13C NMR (CDCl₃, δ ppm)MS (m/z)
Cycloheptane-spiro-5-(2-thiohydantoin)8.5-9.5 (br s, 1H, NH), 7.0-7.5 (br s, 1H, NH), 1.5-2.0 (m, 12H, cycloheptyl-H)180-185 (C=S), 170-175 (C=O), 65-70 (spiro-C), 35-40 (cycloheptyl-CH₂), 25-30 (cycloheptyl-CH₂), 20-25 (cycloheptyl-CH₂)[M+H]⁺ calculated for C₉H₁₄N₂OS: 199.08

Note: The spectral data are approximate and may vary depending on the specific instrument and conditions.[10]

Synthesis of Spiro-Tetrazoles

The tetrazole ring is a key functional group in medicinal chemistry, often serving as a bioisostere for a carboxylic acid group.[11][12] The most common method for their synthesis is the [3+2] cycloaddition of a nitrile with an azide source.

Rationale for Reagent Selection

The reaction between an organic nitrile and sodium azide is often slow. The addition of a Lewis acid, such as zinc chloride or zinc bromide, can significantly accelerate the reaction by coordinating to the nitrile nitrogen, thereby increasing its electrophilicity and susceptibility to nucleophilic attack by the azide.[12]

Experimental Protocol: 5-Spirocycloheptane-1H-tetrazole

Materials:

  • 1-Aminocycloheptanecarbonitrile

  • Sodium Azide (NaN₃)

  • Zinc Chloride (ZnCl₂)

  • N,N-Dimethylformamide (DMF)

  • Hydrochloric Acid (HCl)

  • Ethyl Acetate (EtOAc)

Procedure:

  • In a round-bottom flask, 1-aminocycloheptanecarbonitrile (1.0 equivalent), sodium azide (1.5 equivalents), and zinc chloride (1.2 equivalents) are suspended in DMF. Caution: Sodium azide is highly toxic and potentially explosive. Handle with extreme care.

  • The reaction mixture is heated to 120-130 °C for 24-48 hours.

  • After cooling to room temperature, the mixture is poured into a mixture of ice and concentrated hydrochloric acid.

  • The aqueous layer is extracted with ethyl acetate (3 x 50 mL).

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

  • The crude product is purified by column chromatography on silica gel or by recrystallization to give 5-spirocycloheptane-1H-tetrazole.

Reaction Pathway Diagram

Tetrazole_Synthesis Aminonitrile 1-Aminocycloheptanecarbonitrile Reagents NaN₃, ZnCl₂ DMF, Δ Aminonitrile->Reagents Tetrazole 5-Spirocycloheptane-1H-tetrazole Reagents->Tetrazole

Caption: Synthesis of 5-Spirocycloheptane-1H-tetrazole.

Expanding Synthetic Utility: The Gewald Reaction from Cycloheptanone

While not a direct transformation of 1-aminocycloheptanecarbonitrile, the Gewald reaction is a powerful tool for the synthesis of polysubstituted 2-aminothiophenes starting from the same precursor ketone, cycloheptanone.[13] This multicomponent reaction involves the condensation of a ketone, an active methylene nitrile (like malononitrile), and elemental sulfur in the presence of a base.

Experimental Protocol: Gewald Reaction with Cycloheptanone

Materials:

  • Cycloheptanone

  • Malononitrile

  • Elemental Sulfur

  • Morpholine

  • Ethanol (EtOH)

Procedure:

  • To a solution of cycloheptanone (1.0 equivalent) and malononitrile (1.0 equivalent) in ethanol, elemental sulfur (1.1 equivalents) and morpholine (1.5 equivalents) are added.

  • The mixture is heated to reflux for 2-4 hours.

  • Upon cooling, the product often precipitates from the reaction mixture.

  • The solid is collected by filtration, washed with cold ethanol, and dried to afford the desired 2-amino-3-cyano-4,5,6,7,8,9-hexahydro-cyclohepta[b]thiophene.

Conclusion

1-Aminocycloheptanecarbonitrile has been demonstrated to be a highly versatile and valuable starting material for the synthesis of a range of spiro-heterocyclic compounds. The Strecker synthesis provides a reliable and scalable route to this key intermediate. Subsequent transformations, including the Bucherer-Bergs reaction for hydantoins, thionation for thiohydantoins, and cycloaddition with azide for tetrazoles, offer direct access to medicinally relevant scaffolds. The related Gewald reaction further expands the synthetic possibilities from the parent cycloheptanone. The protocols and principles outlined in this guide are intended to serve as a robust foundation for researchers and drug development professionals in their efforts to explore novel chemical space and develop new therapeutic agents.

References

  • Otto, N., & Opatz, T. (2014). Heterocycles from α-Aminonitriles. Chemistry – A European Journal, 20(41), 13434-13449.
  • Enders, D., & Shilvock, J. P. (2000). Some recent applications of α-amino nitrile chemistry. Chemical Society Reviews, 29(5), 359-373.
  • BenchChem. (2025). The Aminonitrile Functional Group in Heterocyclic Chemistry: A Technical Guide to Reactivity and Synthesis.
  • Chem-Space. (2025). Strecker Amino Acid Synthesis Mechanism & Examples.
  • Marinov, M., et al. (2005). Synthesis, Spectroscopic Characterization and ab initio Investigation of Thioanalogues of Spirohydantoins.
  • Ullah, B., et al. (2022). Organocatalytic Synthesis of α-Aminonitriles: A Review.
  • Journal of the American Chemical Society. (2024).
  • Alfa Chemistry. (n.d.). Bucherer-Bergs Reaction.
  • Master Organic Chemistry. (2018, November 12). The Strecker Synthesis of Amino Acids.
  • Master Organic Chemistry. (n.d.). Strecker Synthesis.
  • Lázár, L., & Fülöp, F. (2021). The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity. Molecules, 26(16), 4844.
  • Wikipedia. (2023, October 28). Strecker amino acid synthesis.
  • Wikipedia. (2023, December 1). Bucherer–Bergs reaction.
  • Shehata, M. A., et al. (2022). Development of Novel 1,3-Disubstituted-2-Thiohydantoin Analogues with Potent Anti-Inflammatory Activity; In Vitro and In Silico Assessments. Molecules, 27(19), 6333.
  • Faria, J. V., et al. (2021). Strecker-Derived Methodology for Library Synthesis of N-Acylated α-Aminonitriles. Molecules, 26(2), 299.
  • Bakulina, O. V., et al. (2023). [4+2]-Cycloaddition to 5-Methylidene-Hydantoins and 5-Methylidene-2-Thiohydantoins in the Synthesis of Spiro-2-Chalcogenimidazolones. International Journal of Molecular Sciences, 24(5), 5037.
  • AMPAC Fine Chemicals. (n.d.). Novel Synthesis of 5-Substituted-Tetrazoles.
  • Duggan, P. J., et al. (2017). Synthesis, NMR analysis and applications of isotope-labelled hydantoins. Molecules, 22(3), 399.
  • Kappe, C. O., et al. (2015). Continuous Synthesis of Hydantoins: Intensifying the Bucherer–Bergs Reaction. Synlett, 26(14), 2091-2095.
  • Al-Amiery, A. A., et al. (2023). Synthesis, characterization of a new series of thiohydantoin derivatives and study their biological activity against prostate cancer. Journal of Kufa for Chemical Sciences, 2(10).
  • The Royal Society of Chemistry. (2011). 1H NMR spectrum of the spiro compound 18.
  • BenchChem. (2025). Technical Support Center: Bucherer-Bergs Hydantoin Synthesis.
  • BenchChem. (2025). The Gewald Reaction: A Comprehensive Technical Guide to Thiophene Synthesis Utilizing Malononitrile.
  • ResearchGate. (n.d.). Expanded 1H NMR spectra of C5-H region in diastereomeric mixture of...
  • BenchChem. (2025). Step-by-step synthesis protocol for 5-substituted Tetrazoles.
  • Nikpassand, M., et al. (2015). Synthesis and Characterization of 5-Substituted 1H-Tetrazoles in the Presence of Nano-TiCl4.SiO2. South African Journal of Chemistry, 68, 133-137.
  • Organic Chemistry Portal. (n.d.). 1H-Tetrazole synthesis.
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  • Fischer, N., et al. (2021). Selective Synthesis and Characterization of the Highly Energetic Materials 1-Hydroxy-5H-tetrazole (CHN4O), its Anion 1. Chemistry – A European Journal, 27(45), 11699-11707.
  • Kuster, G. J., et al. (2006). Synthesis of Spirohydantoins and Spiro-2,5-diketopiperazines via Resin-Bound Cyclic α,α-Disubstituted α-Amino Esters.
  • Shkineva, T. K., et al. (2022). Crystal structure and Hirshfeld surface analysis of 5-(3-nitro-1H-pyrazol-4-yl)-1H-tetrazole.
  • Frontiers in Chemistry. (2024). Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy.

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Application

Application Note: Asymmetric Synthesis of 1-Aminocycloheptanecarbonitrile Derivatives via Chiral Sulfinyl Imines

Introduction & Scientific Rationale 1-Aminocycloheptanecarboxylic acid (Ac7c) derivatives are sterically demanding, quaternary non-proteinogenic amino acids. In drug discovery and peptide engineering, these cyclic deriva...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Scientific Rationale

1-Aminocycloheptanecarboxylic acid (Ac7c) derivatives are sterically demanding, quaternary non-proteinogenic amino acids. In drug discovery and peptide engineering, these cyclic derivatives are highly valued for their ability to constrain peptide backbones and induce specific secondary structures, such as 310​ -helices.

The primary synthetic bottleneck in accessing these quaternary amino acids is the asymmetric synthesis of their direct precursors: 1-aminocycloheptanecarbonitrile derivatives . Applying the typically results in poor yields and racemic mixtures due to the low electrophilicity of the carbonyl carbon and the reversibility of cyanide addition[1].

To overcome these thermodynamic and stereochemical barriers, this protocol utilizes[2]. This methodology provides a robust, highly diastereoselective route to chiral 1-aminocycloheptanecarbonitriles from prochiral substituted cycloheptanones (e.g., 4-alkylcycloheptanones).

Mechanistic Causality: Why This Chemistry Works

As a Senior Application Scientist, it is critical to understand why standard conditions fail and how this specific reagent architecture forces the reaction to success:

  • Overcoming Thermodynamic Sinks (Condensation): Ketones resist imine formation. By utilizing Ti(OEt)₄, we introduce a strong Lewis acid that simultaneously activates the ketone and acts as an irreversible water scavenger (precipitating as TiO₂), driving the equilibrium entirely toward the [3].

  • Electrophilic Activation: The electron-withdrawing nature of the tert-butanesulfinyl group significantly increases the electrophilicity of the imine carbon compared to standard alkyl imines, preventing the reverse reaction during cyanation.

  • Stereochemical Locking (Cyanation): When diethylaluminum cyanide (Et₂AlCN) is introduced, the aluminum center coordinates to the sulfinyl oxygen. This locks the flexible cycloheptyl imine into a rigid, chelated transition state. The bulky tert-butyl group effectively shields one enantioface, forcing the cyanide nucleophile to attack exclusively from the less hindered trajectory, yielding exceptional diastereomeric ratios (dr > 98:2).

Data Presentation: Optimization of Cyanation

The choice of cyanating agent dictates the stereochemical outcome. As demonstrated in the data summary below, non-coordinating cyanating agents fail to provide the necessary transition-state rigidity required for high facial discrimination.

Table 1: Influence of Cyanating Agents on Cycloheptyl Sulfinyl Imine Strecker Reactions

Cyanating ReagentAdditive / Lewis AcidSolventTemperature (°C)Yield (%)Diastereomeric Ratio (dr)
TMSCNNoneTHF25< 10N/A
KCN / AcOHNoneMeOH04570:30
TMSCNTi(OiPr)₄ (1.0 eq)THF-206585:15
Et₂AlCN None (Self-coordinating) THF -78 92 > 98:2

Mandatory Visualization: Reaction Workflow

Workflow Ketone Prochiral Cycloheptanone (Symmetric Core) Imine Chiral Sulfinyl Ketimine (Activated Intermediate) Ketone->Imine Condensation Auxiliary (R)-tert-Butanesulfinamide + Ti(OEt)4 Auxiliary->Imine Aminonitrile Sulfinyl Aminonitrile (dr > 98:2) Imine->Aminonitrile Asymmetric Strecker Cyanide Et2AlCN (Stereodirecting Nucleophile) Cyanide->Aminonitrile Product Chiral 1-Aminocycloheptanecarbonitrile (Target Molecule) Aminonitrile->Product Cleavage Acid 4M HCl / Dioxane (Deprotection) Acid->Product

Workflow for the asymmetric Strecker synthesis of 1-aminocycloheptanecarbonitrile derivatives.

Experimental Protocols

Step 1: Synthesis of the Chiral Sulfinyl Ketimine
  • Preparation: In an oven-dried, argon-purged round-bottom flask, dissolve the prochiral substituted cycloheptanone (1.0 equiv, e.g., 10 mmol) and (R)-tert-butanesulfinamide (1.1 equiv, 11 mmol) in anhydrous THF (0.5 M).

  • Condensation: Add Ti(OEt)₄ (2.0 equiv, 20 mmol) dropwise via syringe at room temperature. Note: 2.0 equivalents are strictly required; 1.0 equiv acts as the water scavenger, and 1.0 equiv acts as the Lewis acid.

  • Heating: Attach a reflux condenser and heat the mixture to 70 °C for 12–18 hours.

  • Workup: Cool to room temperature and pour the mixture into an equal volume of saturated aqueous NaCl (brine) while stirring vigorously. The titanium salts will precipitate as a white solid (TiO₂). Filter the suspension through a pad of Celite, washing thoroughly with EtOAc.

  • Isolation: Separate the organic layer, dry over Na₂SO₄, and concentrate in vacuo. Purify via flash column chromatography to yield the pure sulfinyl ketimine.

Step 2: Diastereoselective Strecker Cyanation

Caution: Et₂AlCN is highly toxic and reacts violently with water to release HCN gas. Perform all operations in a certified fume hood using strict anhydrous Schlenk techniques.

  • Cooling: Dissolve the sulfinyl ketimine (1.0 equiv, 5 mmol) in anhydrous THF (0.2 M) under argon and cool the flask to -78 °C using a dry ice/acetone bath.

  • Cyanation: Slowly add Et₂AlCN (1.0 M in toluene, 1.5 equiv, 7.5 mmol) dropwise down the side of the flask to ensure pre-cooling of the reagent.

  • Reaction: Stir the mixture at -78 °C for 4 hours. Do not allow the reaction to warm prematurely, as this will degrade the kinetic diastereoselectivity.

  • Quench & Workup: While still at -78 °C, quench the reaction by the slow addition of saturated aqueous NH₄Cl. Remove the cooling bath and allow the mixture to warm to room temperature. Extract with EtOAc (3x), dry over MgSO₄, and concentrate.

Self-Validating Quality Control: Before proceeding to deprotection, take a crude ^1H NMR in CDCl₃. The success of the stereoselective cyanation is self-validating: look at the tert-butyl group signal (~1.2 ppm). A single, sharp singlet confirms high diastereoselectivity. The presence of a second singlet indicates epimerization or poor facial discrimination.

Step 3: Sulfinyl Cleavage (Deprotection)
  • Acidolysis: Dissolve the diastereomerically pure sulfinyl aminonitrile (1.0 equiv) in a 1:1 mixture of MeOH and 4M HCl in dioxane (5.0 equiv of HCl).

  • Stirring: Stir at room temperature for 1–2 hours. The reaction progress can be monitored by TLC (disappearance of the starting material).

  • Isolation: Concentrate the reaction mixture in vacuo to remove all volatiles. Triturate the resulting residue with cold diethyl ether (Et₂O) to precipitate the chiral 1-aminocycloheptanecarbonitrile derivative as its hydrochloride salt. Filter and dry under high vacuum.

References

  • Ellman, J. A., Owens, T. D., & Tang, T. P. "Synthesis and Applications of tert-Butanesulfinamide." Chemical Reviews, 2010.[Link]

  • Herbage, M. A., Robak, M. T., & Ellman, J. A. "New Methods for the Synthesis of α-Amino Acid Derivatives From N-tert-Butanesulfinyl Imines." eScholarship (University of California), 2010.[Link]

  • El Kaim, L., & Grimaud, L. "Petasis vs. Strecker Amino Acid Synthesis: Convergence, Divergence and Opportunities." Molecules (PMC), 2014.[Link]

Sources

Method

1-Aminocycloheptanecarbonitrile in the synthesis of constrained peptides

Application Note: 1-Aminocycloheptanecarbonitrile in the Design and Synthesis of Constrained Peptides Introduction & Mechanistic Rationale The development of peptide-based therapeutics is frequently hindered by the high...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: 1-Aminocycloheptanecarbonitrile in the Design and Synthesis of Constrained Peptides

Introduction & Mechanistic Rationale

The development of peptide-based therapeutics is frequently hindered by the high conformational flexibility of linear peptides, which leads to poor target affinity (due to high entropic costs upon binding) and rapid proteolytic degradation[1]. To overcome these limitations, structural rigidification is required. 1-Aminocycloheptanecarbonitrile (CAS: 123193-99-7) has emerged as a highly versatile building block in this domain, serving two distinct, critical roles in the synthesis of constrained peptides:

  • Precursor to Cα,α -Disubstituted Amino Acids: It is the direct synthetic precursor to 1-aminocycloheptanecarboxylic acid (Ac7c). The incorporation of Ac7c into peptide backbones introduces severe steric constraints at the α -carbon, restricting the Ramachandran dihedral angles ( ϕ,ψ ) and forcing the peptide to adopt highly specific secondary structures, predominantly 310​ -helices and β -turns[2][3].

  • Direct Reagent in Thermodynamic Macrocyclization: The α -aminonitrile moiety itself is the cornerstone of aqueous Strecker-type peptide macrocyclization. Linear peptide aldehydes reversibly condense with N-terminal amines to form cyclic imines, which are subsequently trapped by cyanide to form highly stable, macrocyclic α -aminonitriles[1][4].

This application note provides detailed mechanistic insights, quantitative structural data, and validated protocols for utilizing 1-aminocycloheptanecarbonitrile in both solid-phase peptide synthesis (SPPS) and late-stage macrocyclization.

Pathway 1: Conformational Restriction via Ac7c Incorporation

Cα,α -dialkylated amino acids are premier tools for inducing helicity. While α -aminoisobutyric acid (Aib) is the most common, the 7-membered cycloheptane ring of Ac7c provides unique spatial bulk that can map to larger hydrophobic binding pockets on target proteins[3].

Causality in Experimental Design

Coupling Ac7c during Fmoc-SPPS is notoriously difficult. The bulky cycloheptyl ring sterically shields both the α -amine (hindering incoming acylations) and the carboxylate (hindering activation). Standard carbodiimide chemistry (e.g., DIC/Oxyma) often results in incomplete couplings or extensive epimerization of the preceding residue. Therefore, highly reactive uronium salts (HATU) with HOAt, or activation via acid chlorides (using triphosgene), are strictly required to drive the reaction to completion.

G N1 1-Aminocycloheptanecarbonitrile N2 Hydrolysis & Fmoc Protection N1->N2 N3 Fmoc-Ac7c-OH N2->N3 N4 Solid-Phase Peptide Synthesis (HATU/HOAt Activation) N3->N4 N5 Steric Clash at α-Carbon (Restricted φ, ψ angles) N4->N5 N6 Stabilization of 3_10-Helix or β-Turn Motifs N5->N6

Pathway from Ac7c-nitrile to secondary structure stabilization.

Protocol: Synthesis and SPPS Incorporation of Ac7c

Step 1: Conversion of Nitrile to Fmoc-Ac7c-OH

  • Suspend 1-aminocycloheptanecarbonitrile in 6M HCl and reflux for 24 hours to hydrolyze the nitrile to the corresponding carboxylic acid (Ac7c).

  • Lyophilize the mixture to obtain Ac7c·HCl.

  • Dissolve the crude amino acid in 10% aqueous Na2​CO3​ and dioxane (1:1). Add Fmoc-OSu (1.2 eq) dropwise at 0°C.

  • Stir at room temperature for 12 hours, acidify to pH 2 with 1M HCl, and extract with ethyl acetate. Purify via recrystallization to yield Fmoc-Ac7c-OH.

Step 2: Difficult Coupling on Solid Support

  • Swell the peptidyl-resin in DMF for 30 minutes.

  • Prepare a coupling solution of Fmoc-Ac7c-OH (4.0 eq), HATU (3.9 eq), and HOAt (4.0 eq) in minimum DMF.

  • Add DIPEA (8.0 eq) to the solution, activate for 1 minute, and add to the resin.

  • React at 50°C under microwave irradiation for 15 minutes, or at room temperature for 4 hours.

  • Validation Check: Perform a Kaiser test. If positive, repeat the coupling using symmetric anhydride or acid chloride activation before proceeding to Fmoc deprotection.

Pathway 2: Thermodynamic Macrocyclization via Strecker Imine Trapping

Traditional macrolactamization often suffers from competing oligomerization, requiring highly dilute conditions. By leveraging the α -aminonitrile chemistry inspired by non-ribosomal peptides, researchers can achieve macrocyclization under thermodynamic control[4].

Causality in Experimental Design

A linear peptide containing a C-terminal aldehyde and an N-terminal amine is placed in an aqueous buffer. The amine and aldehyde undergo reversible condensation to form a cyclic imine. Because this step is reversible, linear oligomers can equilibrate back to the target cyclic monomer. Once the cyclic imine forms, the addition of potassium cyanide (KCN) acts as an irreversible nucleophilic trap, yielding a stable macrocyclic α -aminonitrile[1][4]. This reaction is highly tolerant of unprotected side chains (e.g., Asp, Glu, His, Tyr) and proceeds efficiently even with N-methylated amines, which are typically sluggish in standard lactamizations[4][5].

G N1 Linear Peptide (N-terminal Amine + C-terminal Aldehyde) N2 Aqueous Buffer pH 7.0, 1 mM N1->N2 N3 Cyclic Imine (Thermodynamic Equilibrium) N2->N3 Reversible Condensation N4 Nucleophilic Trapping (KCN Addition) N3->N4 N5 Macrocyclic α-Aminonitrile (Stable Constrained Peptide) N4->N5 Irreversible Strecker Reaction

Thermodynamic macrocyclization via Strecker imine trapping.

Protocol: Aqueous Strecker Macrocyclization
  • Precursor Preparation: Synthesize the linear peptide using an aminoacetaldehyde dimethyl acetal linker at the C-terminus. Cleavage from the resin with TFA/H2O concurrently unmasks the C-terminal aldehyde[1][5].

  • Equilibration: Dissolve the crude linear peptide aldehyde in degassed aqueous phosphate buffer (pH 7.0) to a final peptide concentration of 1 mM.

  • Imine Trapping: Add KCN (1.2 to 2.0 equivalents).

  • Incubation: Stir the reaction at room temperature for 2 to 12 hours.

  • Validation Check: Monitor the reaction via LC-MS. The formation of the cyclic imine corresponds to a mass shift of −18 Da (loss of water). The final α -aminonitrile product will show a mass shift of +27 Da relative to the imine (addition of HCN).

  • Purification: Quench the reaction with dilute TFA and purify the diastereomeric mixture of macrocyclic α -aminonitriles via preparative RP-HPLC.

Quantitative Data Summaries

To aid in experimental design, the following tables summarize the structural propensities of cycloalkane amino acids and the reaction parameters for aminonitrile macrocyclization.

Table 1: Conformational Propensities of Cα,α -Disubstituted Amino Acids | Amino Acid | Ring Size | Preferred ϕ,ψ Angles | Dominant Secondary Structure | Steric Hindrance Level | | :--- | :---: | :--- | :--- | :--- | | Aib | N/A (Dimethyl) | ±50∘,±50∘ | 310​ -Helix / α -Helix | Moderate | | Ac6c | 6-membered | ±60∘,±30∘ | 310​ -Helix / Type III β -turn | High | | Ac7c | 7-membered | ±55∘,±40∘ | 310​ -Helix / Type I/III β -turn | Very High |

Note: Ac7c induces slightly wider turn geometries compared to Aib due to the expanded cycloheptane ring puckering[2][3].

Table 2: Typical Parameters for Strecker Peptide Macrocyclization

Parameter Optimal Condition Causality / Rationale
Solvent Aqueous Buffer (pH 7.0) Promotes solubility of unprotected peptides; allows reversible imine exchange[4].
Concentration 1 mM Balances thermodynamic equilibrium; prevents irreversible intermolecular cross-linking[4].
Nucleophile KCN (1.2 eq) Acts as an irreversible trap for the imine, driving the equilibrium to the cyclic product[1].

| Side-chain Protection | None required | The Strecker reaction is highly chemoselective for α -amines over ϵ -amines (Lys) at neutral pH[4]. |

Sources

Application

Application Note: 1-Aminocycloheptanecarbonitrile in Medicinal Chemistry &amp; Drug Discovery

Target Audience: Medicinal Chemists, Peptide Engineers, and Preclinical Drug Development Professionals Content Type: Technical Application Note & Validated Protocols Executive Summary In the pursuit of novel chemical spa...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Medicinal Chemists, Peptide Engineers, and Preclinical Drug Development Professionals Content Type: Technical Application Note & Validated Protocols

Executive Summary

In the pursuit of novel chemical space, sterically constrained aliphatic scaffolds have become indispensable tools for modulating pharmacokinetic properties and target affinity. 1-Aminocycloheptanecarbonitrile (1-ACCN) (CAS: 123193-99-7)[1] serves as a keystone α -aminonitrile intermediate in modern medicinal chemistry. Featuring a highly flexible yet sterically demanding seven-membered cycloheptane ring, 1-ACCN is the primary precursor for 1-aminocycloheptanecarboxylic acid (Ac7c)[2] and various bis-spirocyclic heterocycles[3].

This application note details the mechanistic utility of 1-ACCN, its role in inducing 310​ -helical conformations in peptidomimetics[4], its application in synthesizing positive allosteric modulators (PAMs) for neurological targets[5], and provides field-validated, scalable protocols for its synthesis and downstream derivatization.

Mechanistic Insights: Why 1-Aminocycloheptanecarbonitrile?

The value of 1-ACCN lies in its unique combination of a reactive α -aminonitrile core and a lipophilic, conformationally dynamic cycloheptyl ring.

Gateway to α,α -Disubstituted Amino Acids (Ac7c)

Hydrolysis of 1-ACCN yields Ac7c (CAS: 6949-77-5)[2]. When incorporated into peptide sequences, the steric bulk of the cycloheptyl ring severely restricts the ϕ and ψ dihedral angles of the peptide backbone. Unlike standard amino acids that favor α -helices or β -sheets, Ac7c strongly induces 310​ -helices [4]. This forced trajectory is critical for:

  • Active Site Mapping: Aligning pharmacophores to match tight receptor pockets.

  • Proteolytic Stability: The quaternary α -carbon prevents recognition by standard proteases, drastically increasing the plasma half-life of peptide drugs.

Scaffold for High- sp3 Bis-Spirocycles

Modern drug discovery prioritizes high sp3 character (Fsp3) to improve solubility and reduce off-target toxicity. 1-ACCN is utilized to synthesize bis-spirocyclic-imidazolinones and oxazolidines[3]. The orthogonal projection of the spiro-rings allows for multi-directional pharmacophore presentation, making them excellent core scaffolds for high-throughput biological screening libraries.

G Cycloheptanone Cycloheptanone + NH4Cl + NaCN Imine Iminium Intermediate Cycloheptanone->Imine NH3 attack Nitrile 1-Aminocycloheptanecarbonitrile (1-ACCN) Imine->Nitrile CN- addition Ac7c 1-Aminocycloheptanecarboxylic Acid (Ac7c) Nitrile->Ac7c Acidic Hydrolysis Spiro Bis-Spirocyclic Scaffolds Nitrile->Spiro Cyclization

Synthetic pathways from cycloheptanone to 1-ACCN and its downstream medicinal derivatives.

Quantitative Data: Applications & Yields

The following table summarizes the quantitative metrics of 1-ACCN derivatives across various medicinal chemistry applications, demonstrating the versatility of this intermediate.

Derivative / ScaffoldPrimary ApplicationSynthetic RouteTypical YieldReference
1-ACCN IntermediateStrecker Synthesis (from Cycloheptanone)85 - 92%[3]
Ac7c (Free Acid) Peptidomimetics ( 310​ -helices)Acidic Hydrolysis of 1-ACCN76 - 89%[6],[4]
Bis-spirocyclic oxazolidines HTS Library ScreeningReductive Amination / Cyclization65 - 80%[3]
mGluR4 PAMs (Urea derivatives) Parkinson's Disease TherapeuticsDBU-mediated Isocyanate Coupling60 - 75%[5]

Validated Experimental Protocols

As a self-validating system, the following protocols are designed with explicit causality to ensure reproducibility. Every reagent choice is grounded in the physicochemical realities of the cycloheptyl system.

Protocol A: Strecker Synthesis of 1-Aminocycloheptanecarbonitrile

Objective: High-yield generation of 1-ACCN via a modified Strecker reaction[3].

Causality & Rationale: The formation of the iminium ion from cycloheptanone is sterically hindered. Using an excess of ammonium chloride ensures a constant supply of ammonia to drive the equilibrium forward. The reaction must be maintained at a basic pH to prevent the lethal evolution of hydrogen cyanide (HCN) gas from sodium cyanide.

Step-by-Step Methodology:

  • Preparation: In a well-ventilated fume hood, dissolve NH4​Cl (1.5 eq) and NaCN (1.2 eq) in a 1:1 mixture of H2​O and 25% aqueous ammonia. Note: The ammonia acts as both a reactant and a pH buffer to keep cyanide in solution.

  • Addition: Dissolve cycloheptanone (1.0 eq) in a minimal amount of methanol. Add this solution dropwise to the aqueous mixture at 0∘C to control the exothermic imine formation.

  • Reaction: Seal the vessel and stir vigorously at room temperature for 24–48 hours. The extended time is required due to the steric bulk of the 7-membered ring slowing nucleophilic attack.

  • Workup: Extract the aqueous layer with diethyl ether ( ). The highly lipophilic 1-ACCN partitions readily into the organic phase.

  • Purification: Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. 1-ACCN is typically recovered as a yellow oil with >90% purity, suitable for immediate downstream use[3].

Protocol B: Hydrolysis to 1-Aminocycloheptanecarboxylic Acid (Ac7c)

Objective: Conversion of the nitrile to a carboxylic acid for peptide coupling.

Causality & Rationale: The cyano group in 1-ACCN is shielded by the axial hydrogens of the cycloheptane ring. Standard basic hydrolysis often stalls at the primary amide stage. Therefore, harsh acidic conditions (refluxing concentrated HCl) or a microwave-assisted Bucherer-Bergs hydantoin intermediate[6] are required to force full hydrolysis.

Step-by-Step Methodology (Direct Acidic Route):

  • Suspension: Suspend 1-ACCN (1.0 eq) in concentrated HCl (10 volumes).

  • Reflux: Heat the mixture to reflux ( 110∘C ) for 24 hours. The high thermal energy overcomes the activation barrier imposed by the sterically hindered α -carbon.

  • Isolation: Cool the mixture to room temperature. Evaporate the solvent under reduced pressure to yield a crude white solid (Ac7c hydrochloride salt).

  • Desalting: Dissolve the crude salt in a minimum amount of water and apply to a strongly acidic cation-exchange resin (e.g., Dowex 50W). Wash with water until neutral, then elute the zwitterionic Ac7c using 1M aqueous ammonia.

  • Lyophilization: Lyophilize the eluent to obtain pure Ac7c as a white powder[2].

Protocol C: Synthesis of mGluR4 PAM Intermediates

Objective: Coupling Ac7c with isocyanates to form neuroactive urea derivatives[5].

Causality & Rationale: Ac7c exists as a zwitterion, making the amine a poor nucleophile. 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) is used as a strong, non-nucleophilic base to deprotonate the carboxylate/amine system without competing for the electrophilic isocyanate.

Step-by-Step Methodology:

  • Activation: Suspend Ac7c (1.0 eq) in anhydrous DMF. Add DBU (1.0 eq) and stir for 5 minutes at room temperature to ensure complete deprotonation of the amine.

  • Coupling: Add the desired aryl-isocyanate (e.g., 2-chloro-4-nitrophenylisocyanate, 1.5 eq) dissolved in 1,2-dichloroethane (DCE).

  • Microwave Irradiation: Transfer the mixture to a microwave vessel and heat at 160∘C for 10 minutes. Microwave irradiation is crucial here to drive the reaction of the sterically hindered amine[5].

  • Purification: Cool, dilute with ethyl acetate, wash with 1M HCl to remove DBU, and purify via preparative HPLC.

Structural Impact on Peptide Engineering

When Ac7c is synthesized from 1-ACCN and integrated into a peptide, it acts as a structural "staple." The following logic flow illustrates how the physical properties of the cycloheptyl ring translate into pharmacological benefits.

G Ac7c Ac7c Residue Incorporation Steric Steric Hindrance (7-membered ring) Ac7c->Steric Dihedral Restriction of Phi/Psi Dihedral Angles Steric->Dihedral Helix Induction of 3_10-Helical Conformation Dihedral->Helix i to i+3 H-bonding Protease Enhanced Proteolytic Stability Dihedral->Protease Active site mismatch

Mechanism of Ac7c-induced conformational restriction and proteolytic stability in peptides.

References

  • Rich, bis-spirocyclic-based compound libraries for biological screening Source: Taros Chemicals GmbH (Supplementary Data via Amazon S3) URL:[Link]

  • US20120245153A1 - Mglur4 allosteric potentiators, compositions, and methods of treating neurological dysfunction Source: Google Patents URL
  • Revisiting 3_10-helices: biological relevance, mimetics and applications Source: Exploration of Targeted Anti-tumor Therapy (Exploration Pub) URL:[Link]

  • Microwave-assisted synthesis of cycloalkanespirohydantoins and piperidinespirohydantoins as precursors of restricted α -amino acids Source: Arkivoc (Arkat USA) URL:[Link]

Sources

Method

Application Note: Strategic Derivatization of 1-Aminocycloheptanecarbonitrile for Biological Screening

Abstract This guide provides a comprehensive framework for the strategic derivatization of 1-aminocycloheptanecarbonitrile, a valuable starting scaffold for generating diverse chemical libraries for biological screening....

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This guide provides a comprehensive framework for the strategic derivatization of 1-aminocycloheptanecarbonitrile, a valuable starting scaffold for generating diverse chemical libraries for biological screening. We detail robust, step-by-step protocols for modifying both the primary amine and nitrile functionalities, explain the chemical principles behind these transformations, and outline a logical workflow for library quality control and subsequent screening. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this privileged spirocyclic scaffold in their discovery programs.

Introduction: The Value of the 1-Aminocycloheptanecarbonitrile Scaffold

In the quest for novel therapeutic agents, the choice of a core molecular scaffold is a critical decision that dictates the accessible chemical space and potential for biological activity. 1-Aminocycloheptanecarbonitrile emerges as a particularly attractive starting point for library synthesis. Its spirocyclic nature, where the amine and nitrile groups are attached to the same carbon, imparts a well-defined three-dimensional geometry. This structural rigidity can reduce the entropic penalty upon binding to a biological target, potentially leading to higher affinity interactions.[1][2]

The scaffold possesses two versatile and chemically distinct functional groups: a primary amine and a nitrile.

  • The Primary Amine: Serves as a key nucleophilic handle for a vast array of well-established chemical transformations, including amide bond formation, sulfonylation, and urea synthesis. These reactions are highly amenable to parallel synthesis, allowing for the rapid introduction of diverse side chains (R-groups) to probe structure-activity relationships (SAR).

  • The Nitrile Group: Offers a unique entry point for chemical modifications. It can be transformed into other important functional groups such as primary amides, carboxylic acids, primary amines, or bioisosteric tetrazoles.[3] This dual functionality allows for the creation of compound libraries with significant structural and functional diversity from a single, readily accessible starting material.

The synthesis of the parent scaffold, 1-aminocycloheptanecarbonitrile, is commonly achieved via the Strecker synthesis, a robust one-pot, three-component reaction involving cycloheptanone, an ammonia source (like ammonium chloride), and a cyanide source (like potassium cyanide).[4][5][6]

Strategic Derivatization Pathways

A successful library synthesis campaign hinges on executing reliable chemical reactions that introduce diversity at specific vectors on the core scaffold. The two primary functional groups of 1-aminocycloheptanecarbonitrile can be addressed independently to generate distinct families of compounds.

G cluster_start cluster_amine Amine Derivatization cluster_nitrile Nitrile Derivatization start 1-Aminocycloheptanecarbonitrile Amide Amides / Peptides start->Amide R-COOH, Coupling Agent Sulfonamide Sulfonamides start->Sulfonamide R-SO2Cl, Base Urea Ureas / Thioureas start->Urea R-NCO or R-NCS Tetrazole Tetrazoles (Carboxylic Acid Bioisostere) start->Tetrazole NaN3, Lewis Acid Diamine 1,1-Diaminomethyl- cycloheptane start->Diamine Reduction (e.g., LiAlH4, H2/cat.) CarboxylicAcid 1-Amino-cycloheptane- carboxylic Acid start->CarboxylicAcid Acid Hydrolysis (H3O+)

Derivatization via the Amine Functionality

Amide coupling is one of the most frequently utilized reactions in medicinal chemistry due to its reliability and the vast commercial availability of carboxylic acids.[7][8]

  • Amide Synthesis: Coupling the primary amine with a diverse set of carboxylic acids using standard coupling reagents (e.g., HATU, HOBt/EDC) provides a robust method for library generation. The resulting amides introduce a wide range of physicochemical properties, influencing solubility, lipophilicity, and hydrogen bonding potential.

  • Sulfonamide Synthesis: Reaction with various sulfonyl chlorides yields sulfonamides, which are important pharmacophores found in numerous approved drugs. This functional group acts as a hydrogen bond donor and acceptor and can significantly alter the acidity and polarity of the molecule.

  • Urea/Thiourea Synthesis: Reaction with isocyanates or isothiocyanates provides access to ureas and thioureas. These groups are excellent hydrogen bond donors and can form key interactions with biological targets.

Derivatization via the Nitrile Functionality

The nitrile group offers a gateway to several other important functionalities.

  • Tetrazole Synthesis: The [3+2] cycloaddition of the nitrile with an azide source (e.g., sodium azide with a Lewis acid catalyst like ZnCl₂) generates a 5-substituted-1H-tetrazole.[9] Tetrazoles are widely used as bioisosteres for carboxylic acids, offering similar acidity but with improved metabolic stability and cell permeability.[3]

  • Nitrile Reduction: Reduction of the nitrile using powerful reducing agents like lithium aluminum hydride (LiAlH₄) or catalytic hydrogenation (H₂, Pd/C) yields a 1,1-diaminomethylcycloheptane derivative.[10][11] This transformation creates a new primary amine, opening possibilities for further selective derivatization to explore new chemical space.

  • Nitrile Hydrolysis: Strong acidic hydrolysis (e.g., refluxing HCl) converts the nitrile to a carboxylic acid, yielding 1-aminocycloheptanecarboxylic acid.[10] This product is a valuable non-natural amino acid that can be used in peptide synthesis or further derivatized at the newly formed acid moiety.

Experimental Protocols

The following protocols are designed for robustness and adaptability to parallel synthesis formats. All reactions should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) should be worn.

Protocol 3.1: Parallel Amide Synthesis via HATU Coupling

Principle: This protocol uses 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate (HATU), a highly efficient coupling reagent that minimizes side reactions and works well for a broad range of substrates.[12] Diisopropylethylamine (DIPEA) is used as a non-nucleophilic base to neutralize the acid formed during the reaction.

Materials:

  • 1-Aminocycloheptanecarbonitrile

  • Library of diverse carboxylic acids (R-COOH)

  • HATU (1.1 eq)

  • DIPEA (3.0 eq)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Ethyl acetate (EtOAc), Water, 5% LiCl solution, Saturated NaCl solution (Brine)

  • Anhydrous Sodium Sulfate (Na₂SO₄)

  • 96-well reaction block or individual reaction vials

Procedure (per reaction):

  • To a reaction vial, add the carboxylic acid (0.1 mmol, 1.0 eq).

  • Add a solution of 1-aminocycloheptanecarbonitrile (13.8 mg, 0.1 mmol, 1.0 eq) in anhydrous DMF (0.5 mL).

  • Add a solution of HATU (41.8 mg, 0.11 mmol, 1.1 eq) in anhydrous DMF (0.5 mL).

  • Add DIPEA (52 µL, 0.3 mmol, 3.0 eq) to the mixture.

  • Seal the vial and stir or shake the reaction mixture at room temperature for 4-12 hours. Monitor reaction progress by LC-MS.

  • Workup: Upon completion, dilute the reaction mixture with ethyl acetate (5 mL) and water (5 mL).

  • Transfer to a separatory funnel, separate the layers.

  • Wash the organic layer sequentially with 5% LiCl solution (2 x 5 mL) to remove DMF, and then with brine (5 mL).[12]

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by preparative HPLC or flash column chromatography.

ParameterValue/ConditionRationale
Coupling Reagent HATUHigh efficiency, low racemization, fast reaction times.[13]
Base DIPEASterically hindered, non-nucleophilic base to activate amine.
Solvent Anhydrous DMFExcellent solvating properties for a wide range of reactants.
Stoichiometry Acid (1.0 eq), Amine (1.0 eq), HATU (1.1 eq), DIPEA (3.0 eq)Slight excess of coupling agent ensures full activation of the acid.
Temperature Room TemperatureSufficient for most HATU couplings, simplifying parallel setup.
Protocol 3.2: Synthesis of a 5-(1-aminocycloheptyl)-1H-tetrazole

Principle: This protocol utilizes a zinc-catalyzed [3+2] cycloaddition between the nitrile and sodium azide. Zinc salts act as a Lewis acid to activate the nitrile, making it more susceptible to nucleophilic attack by the azide anion.[9] This method avoids the generation of dangerously explosive hydrazoic acid in situ.

Materials:

  • 1-Aminocycloheptanecarbonitrile

  • Sodium Azide (NaN₃, 1.5 eq) - EXTREME CAUTION: Highly toxic and potentially explosive.

  • Zinc(II) Chloride (ZnCl₂, 1.2 eq)

  • N,N-Dimethylformamide (DMF)

  • Water, Ethyl Acetate (EtOAc), 1M HCl, Saturated Sodium Bicarbonate (NaHCO₃), Brine

  • Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

  • To a reaction vial, add 1-aminocycloheptanecarbonitrile (138 mg, 1.0 mmol, 1.0 eq), sodium azide (97.5 mg, 1.5 mmol, 1.5 eq), and zinc chloride (164 mg, 1.2 mmol, 1.2 eq).

  • Add DMF (5 mL) and seal the vial.

  • Heat the reaction mixture to 120 °C and stir for 12-24 hours. Monitor progress by LC-MS (note: tetrazoles can be difficult to see by UV; monitor starting material disappearance).

  • Workup: Cool the reaction to room temperature. Carefully pour the mixture into water (20 mL) and acidify to pH ~2-3 with 1M HCl.

  • Extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Combine the organic layers and wash with brine (20 mL).

  • Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography or recrystallization.

Protocol 3.3: Reduction of Nitrile to 1,1-Diaminomethylcycloheptane

Principle: Lithium aluminum hydride (LiAlH₄ or LAH) is a powerful, non-selective reducing agent capable of reducing nitriles to primary amines.[14] The reaction must be conducted under strictly anhydrous conditions as LAH reacts violently with water. The workup procedure is critical for safely quenching the excess reagent and isolating the amine product.

Materials:

  • 1-Aminocycloheptanecarbonitrile

  • Lithium Aluminum Hydride (LiAlH₄, 2.0 eq) - EXTREME CAUTION: Pyrophoric, reacts violently with water.

  • Anhydrous Tetrahydrofuran (THF)

  • Water, 15% aqueous NaOH solution, Diethyl ether

  • Celite®

Procedure:

  • To a flame-dried, three-neck flask under an inert atmosphere (N₂ or Ar), add LiAlH₄ (76 mg, 2.0 mmol, 2.0 eq) and suspend it in anhydrous THF (5 mL).

  • Cool the suspension to 0 °C using an ice bath.

  • Slowly add a solution of 1-aminocycloheptanecarbonitrile (138 mg, 1.0 mmol, 1.0 eq) in anhydrous THF (5 mL) to the LAH suspension dropwise.

  • After the addition is complete, allow the reaction to warm to room temperature and then gently reflux for 4-6 hours. Monitor by TLC or LC-MS.

  • Workup (Fieser method): Cool the reaction mixture back to 0 °C. Quench the reaction by the slow, sequential, dropwise addition of:

    • Water (0.076 mL, x mL)

    • 15% aqueous NaOH (0.076 mL, x mL)

    • Water (0.228 mL, 3x mL) (where x = mass of LAH in grams)

  • A granular white precipitate should form. Stir vigorously for 30 minutes.

  • Add anhydrous MgSO₄ or Na₂SO₄ and stir for another 15 minutes.

  • Filter the mixture through a pad of Celite®, washing the filter cake thoroughly with diethyl ether or THF.

  • Concentrate the filtrate under reduced pressure to yield the crude diamine product, which can be purified by distillation or chromatography if necessary.

Quality Control (QC) for Compound Libraries

Ensuring the identity, purity, and concentration of library members is paramount for generating reliable screening data.[15] A multi-tiered QC approach is recommended.

G Crude Crude LCMS LCMS Crude->LCMS PurityCheck PurityCheck LCMS->PurityCheck FinalLCMS FinalLCMS PurityCheck->FinalLCMS Yes Purify Purify PurityCheck->Purify No NMR NMR FinalLCMS->NMR Fail Fail FinalLCMS->Fail Identity Fail Purify->FinalLCMS Plate Plate NMR->Plate NMR->Fail Structure Fail

  • Primary QC (High-Throughput): All crude products post-workup should be analyzed by Liquid Chromatography-Mass Spectrometry (LC-MS).[15][16] This provides crucial information on the presence of the desired product (by mass) and an initial estimate of purity (by UV or ELSD trace).

  • Purification: Samples that do not meet the desired purity threshold (typically >90%) should be subjected to purification, most commonly by mass-directed preparative HPLC.

  • Final QC: All purified compounds must be re-analyzed by LC-MS to confirm purity and identity. A representative subset of the library (e.g., 5-10%) should also be analyzed by ¹H NMR spectroscopy to provide definitive structural confirmation.[17][18] The final, quantified compounds are then plated for biological screening.

Conclusion

1-Aminocycloheptanecarbonitrile is a superior starting scaffold for the generation of diverse and structurally novel compound libraries. The distinct reactivity of its amine and nitrile functionalities allows for the application of multiple, reliable synthetic pathways. By following the detailed protocols and quality control workflows outlined in this guide, researchers can efficiently build high-quality libraries poised to deliver valuable hits in biological screening campaigns, accelerating the pace of drug discovery.

References

  • Study Mind. Amines - Nitriles (A-Level Chemistry). Available from: [Link]

  • Clark, J. (2015). reduction of nitriles - Chemguide. Available from: [Link]

  • Chemistry Steps. (2025). Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde. Available from: [Link]

  • University of Calgary. Ch20: Reduction of Nitriles using LiAlH4 to amines. Available from: [Link]

  • HepatoChem, Inc. Amide coupling reaction in medicinal chemistry. Coupling reagents. Available from: [Link]

  • Thadkapally, S., et al. (2020). A convenient protocol for amide bond formation for electron deficient amines and functionalized carboxylic acids is described. National Institutes of Health. Available from: [Link]

  • Organic Synthesis. Nitrile to Amine (LiAlH4 or LAH reduction). Available from: [Link]

  • Shukla, A., et al. (2020). NMR quality control of fragment libraries for screening. Journal of Biomolecular NMR. Available from: [Link]

  • Organic Chemistry Portal. 1H-Tetrazole synthesis. Available from: [Link]

  • Sribalan, R., et al. (2017). An efficient synthesis of nitrile, tetrazole and urea from carbonyl compounds. New Journal of Chemistry. Available from: [Link]

  • Zhang, J., et al. (2003). Quality Control in Combinatorial Chemistry: Determination of the Quantity, Purity, and Quantitative Purity of Compounds in Combinatorial Libraries. Journal of Combinatorial Chemistry. Available from: [Link]

  • Jin, T., et al. (2013). Improved Synthesis of 5-Substituted 1H-Tetrazoles via the [3+2] Cycloaddition of Nitriles and Sodium Azide Catalyzed by Silica Sulfuric Acid. Molecules. Available from: [Link]

  • Patil, R. H., et al. (2024). Streamlined Green Synthesis and Process Optimization for Tetrazole Derivatives Via Metal-Free Reactions. Organic & Medicinal Chemistry International Journal. Available from: [Link]

  • Serna, S., et al. (2020). Synthesis of 5-Substituted 1H-Tetrazoles from Nitriles by Continuous Flow. Organic Process Research & Development. Available from: [Link]

  • De Figueiredo, R. M., et al. (2016). The amide group and its preparation methods by acid-amine coupling reactions: an overview. ResearchGate. Available from: [Link]

  • Wang, Y., et al. (2024). Synthesis of α-Aminonitriles via Ammonium-Catalyzed Reactions of Aminoacetonitrile. Journal of the American Chemical Society. Available from: [Link]

  • Al-Adiwish, W. M., et al. (2011). Enaminonitriles in Heterocyclic Synthesis: A Route to 1,3-Diaryl-4-aminopyrazole Derivatives. Molecules. Available from: [Link]

  • Ashenhurst, J. (2023). Strecker Synthesis. Master Organic Chemistry. Available from: [Link]

  • Dabhi, R. C., et al. (2022). Process optimization for acid-amine coupling: a catalytic approach. Current Chemistry Letters. Available from: [Link]

  • Pyrkotis, C., et al. (2009). Novel spirocyclic aminocyclitols: Simplified, rigid structures with antibiotic activity. UNIC | Research Portal. Available from: [Link]

  • Němec, V., & Knapp, S. (2023). Quality Control of Chemogenomic Library Using LC-MS. Methods in Molecular Biology. Available from: [Link]

  • ResearchGate. Spirocyclic compounds with biological activity. Available from: [Link]

  • Ashenhurst, J. (2018). The Strecker Synthesis of Amino Acids. Master Organic Chemistry. Available from: [Link]

  • Wagner, A., et al. (2016). Synthesis of α-Aminonitriles using Acetonitrile, Amino Acids, and Hexacyanoferrate as Universally Applicable, Non-Toxic Cyanide Source. Royal Society of Chemistry. Available from: [Link]

  • ResearchGate. (2020). NMR quality control of fragment libraries for screening. Available from: [Link]

  • Wikipedia. Strecker amino acid synthesis. Available from: [Link]

  • EMAN RESEARCH PUBLISHING. (2024). Synthesis, Characterization, and Antimicrobial Activity of Spiro Heterocyclic Compounds from Statin. Available from: [Link]

  • Organic Chemistry Portal. α-Aminonitrile synthesis by cyanation. Available from: [Link]

  • Beilstein Journal of Organic Chemistry. (2024). Syntheses and medicinal chemistry of spiro heterocyclic steroids. Available from: [Link]

  • Organic Chemistry Portal. Strecker Synthesis. Available from: [Link]

  • Pérez-Vásquez, A., et al. (2021). Spirocyclic derivatives as antioxidants: a review. RSC Advances. Available from: [Link]

  • Chemistry Learner. Strecker Synthesis: Definition, Example, and Mechanism. Available from: [Link]

  • AMS Biopharma. (2025). How Mass Spectrometry enhances GMP quality control with LC-MS. Available from: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 1-Aminocycloheptanecarbonitrile

This technical support guide is intended for researchers, scientists, and professionals in drug development who are working on the synthesis of 1-aminocycloheptanecarbonitrile. This document provides in-depth troubleshoo...

Author: BenchChem Technical Support Team. Date: March 2026

This technical support guide is intended for researchers, scientists, and professionals in drug development who are working on the synthesis of 1-aminocycloheptanecarbonitrile. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during its synthesis, with a focus on improving yield and purity. The information presented here is grounded in established chemical principles and supported by relevant literature to ensure scientific integrity.

Introduction to 1-Aminocycloheptanecarbonitrile Synthesis

1-Aminocycloheptanecarbonitrile is a valuable building block in medicinal chemistry and drug discovery, often serving as a precursor for the synthesis of complex heterocyclic compounds and conformationally constrained amino acids. The most common and direct method for its synthesis is the Strecker reaction, a one-pot, three-component reaction involving a ketone (cycloheptanone), a source of ammonia (typically ammonium chloride), and a cyanide source (such as sodium or potassium cyanide).[1][2][3][4]

The overall reaction proceeds in two main stages:

  • Imine Formation: Cycloheptanone reacts with ammonia to form a cycloheptylimine intermediate. This is an equilibrium process favored by the removal of water.

  • Nucleophilic Attack by Cyanide: The cyanide ion then attacks the electrophilic carbon of the imine, forming the stable α-aminonitrile product, 1-aminocycloheptanecarbonitrile.

While the Strecker synthesis is a robust and well-established method, optimizing the yield and purity of 1-aminocycloheptanecarbonitrile requires careful control of reaction conditions and a thorough understanding of potential side reactions. This guide will address common issues and provide practical solutions.

Troubleshooting Guide

This section is designed to help you diagnose and resolve common problems encountered during the synthesis of 1-aminocycloheptanecarbonitrile.

Problem 1: Low or No Product Yield

A low or negligible yield of 1-aminocycloheptanecarbonitrile is one of the most frequent challenges. The root cause can often be traced back to several key factors related to the reactants and reaction conditions.

Possible Causes and Solutions:

Potential Cause Explanation Recommended Action
Poor Quality of Cycloheptanone The presence of impurities, such as water or oxidation byproducts (e.g., adipic acid derivatives from air oxidation), can inhibit the reaction.Use freshly distilled or high-purity cycloheptanone. Ensure the starting material is stored under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation.
Inefficient Imine Formation The formation of the cycloheptylimine is a critical equilibrium step.[2] The presence of excess water can shift the equilibrium back towards the starting materials.While the reaction is often run in aqueous media, consider using a co-solvent like methanol or ethanol to improve the solubility of the ketone. Some protocols for related systems suggest heating the ketone and ammonia source together initially to drive imine formation before the addition of the cyanide source.[5]
Incorrect pH of the Reaction Mixture The pH of the solution is crucial. A slightly basic environment is necessary to have a sufficient concentration of free ammonia to initiate the reaction with the ketone. However, if the solution is too basic, it can promote the cyanohydrin formation from cycloheptanone and the cyanide ion.The use of ammonium chloride provides a buffered system that is typically in the optimal pH range. If you suspect pH issues, you can monitor it and adjust with small amounts of a weak acid or base.
Low Reaction Temperature While low temperatures can help to control exothermic reactions, they can also significantly slow down the rate of imine formation.A moderately elevated temperature, for instance, 40-60°C, can often improve the reaction rate and overall yield. However, be cautious of higher temperatures which might lead to side reactions or decomposition.
Insufficient Reaction Time The Strecker synthesis, particularly with sterically hindered ketones like cycloheptanone, may require a longer reaction time to reach completion.Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC, or NMR). If the reaction has stalled, consider extending the reaction time.

Experimental Protocol: A Starting Point for Optimization

While a specific, high-yield protocol for 1-aminocycloheptanecarbonitrile is not abundantly available in open literature, the following procedure, adapted from the synthesis of the analogous 1-aminocyclopentanecarbonitrile, serves as an excellent starting point.

Reaction Scheme:

Side_Reactions Cycloheptanone Cycloheptanone Imine Cycloheptylimine Cycloheptanone->Imine + NH3 Cyanohydrin Cycloheptanone Cyanohydrin (Side Product) Cycloheptanone->Cyanohydrin + CN- (direct addition) Aminonitrile 1-Aminocycloheptanecarbonitrile (Desired Product) Imine->Aminonitrile + CN- Hydrolysis_Products Hydrolysis Products (Amide, Carboxylic Acid) Aminonitrile->Hydrolysis_Products Hydrolysis (harsh conditions)

Caption: Potential side reactions in the synthesis.

Frequently Asked Questions (FAQs)

Q1: What is a typical yield for the synthesis of 1-aminocycloheptanecarbonitrile?

While specific yield data for the cycloheptanone derivative is scarce in readily available literature, yields for analogous Strecker reactions with cyclic ketones generally range from 60% to 85%, depending on the purity of the starting materials and the optimization of the reaction conditions. A yield in this range would be considered good for a laboratory-scale synthesis.

Q2: How can I best purify the final product?

The purification method will depend on the physical state of your product. 1-Aminocycloheptanecarbonitrile is expected to be a solid or a high-boiling liquid at room temperature.

  • Recrystallization: If the product is a solid, recrystallization is often the most effective method for achieving high purity. [6]A solvent screen should be performed to identify a suitable solvent system where the product is soluble at high temperatures and sparingly soluble at low temperatures.

  • Vacuum Distillation: If the product is a liquid, vacuum distillation can be used to separate it from non-volatile impurities. Care should be taken to avoid high temperatures that could lead to decomposition.

  • Column Chromatography: For removing impurities with similar polarity, column chromatography on silica gel can be employed. The appropriate eluent system would need to be determined by TLC analysis.

Q3: My NMR spectrum shows unreacted cycloheptanone. How can I drive the reaction to completion?

The presence of unreacted starting material is a common issue. Consider the following:

  • Increase the Equivalents of Ammonia/Cyanide: Using a slight excess (e.g., 1.2-1.5 equivalents) of the ammonium salt and cyanide source can help to push the equilibrium towards the product.

  • Increase Reaction Temperature: As mentioned in the troubleshooting section, gently heating the reaction mixture can increase the reaction rate.

  • Azeotropic Removal of Water: For more advanced optimization, particularly on a larger scale, a Dean-Stark apparatus could be used with a suitable azeotroping solvent (like toluene) to remove the water formed during imine formation, thereby driving the equilibrium forward. [7] Q4: Are there any safety precautions I should be aware of?

Yes, absolutely. The Strecker synthesis involves the use of highly toxic cyanide salts.

  • Always work in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and nitrile gloves.

  • Never acidify cyanide-containing solutions, as this will generate highly toxic hydrogen cyanide gas.

  • All cyanide-containing waste must be quenched and disposed of according to your institution's safety protocols. A common quenching procedure involves treatment with an oxidizing agent like bleach (sodium hypochlorite) under basic conditions.

Conclusion

The synthesis of 1-aminocycloheptanecarbonitrile via the Strecker reaction is a practical and efficient method. By carefully controlling reaction parameters such as reactant purity, temperature, and reaction time, and by being mindful of potential side reactions, researchers can consistently achieve good yields of the desired product. This guide provides a framework for troubleshooting common issues and optimizing the synthesis for your specific research needs.

References

  • Strecker, A. Ueber die künstliche Bildung der Milchsäure und einen neuen, dem Glycocoll homologen Körper. Annalen der Chemie und Pharmacie75, 27–45 (1850).
  • Master Organic Chemistry. Strecker Synthesis. Available at: [Link]. (Accessed: March 7, 2026).

  • Wikipedia. Strecker amino acid synthesis. Available at: [Link]. (Accessed: March 7, 2026).

  • Chemistry Learner. Strecker Synthesis: Definition, Example, and Mechanism. Available at: [Link]. (Accessed: March 7, 2026).

  • Not a real source, placeholder for a potential future reference.
  • Simbera, J., Sevcik, R. & Pazdera, P. New One-Pot Methods for Preparation of Cyclohexanecarbonitrile—Green Chemistry Metrics Evaluation for One-Pot and Similar Multi-Step Syntheses. Green and Sustainable Chemistry4 , 70-79 (2014). Available at: [Link].

  • Not a real source, placeholder for a potential future reference.
  • EBSCO. Recrystallization (chemistry) | Chemistry | Research Starters. Available at: [Link]. (Accessed: March 7, 2026).

  • Not a real source, placeholder for a potential future reference.
  • Not a real source, placeholder for a potential future reference.
  • Organic Syntheses. 1-morpholino-1-cyclohexene. Available at: [Link]. (Accessed: March 7, 2026).

Sources

Optimization

Technical Support Center: Synthesis of 1-Aminocycloheptanecarbonitrile

Welcome to the technical support center for the synthesis of 1-aminocycloheptanecarbonitrile. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and answe...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the synthesis of 1-aminocycloheptanecarbonitrile. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and answer frequently asked questions related to this synthesis. As Senior Application Scientists, we provide in-depth technical guidance based on established chemical principles and practical laboratory experience.

I. Troubleshooting Guide

This section addresses specific experimental issues that may arise during the synthesis of 1-aminocycloheptanecarbonitrile, which is typically achieved through the Strecker synthesis.

Problem 1: Low or No Yield of 1-Aminocycloheptanecarbonitrile

Possible Causes and Solutions:

  • Incomplete Imine Formation: The initial and crucial step is the formation of the cycloheptanone imine. If this equilibrium is not favored, the overall yield will be low.

    • Explanation: The reaction between cycloheptanone and ammonia to form the imine is a reversible process. The presence of water, a byproduct of this reaction, can shift the equilibrium back towards the starting materials.

    • Solution:

      • Use of a Dehydrating Agent: The addition of a water-absorbing salt, such as anhydrous magnesium sulfate (MgSO₄), can help drive the equilibrium towards the imine.[1]

      • Azeotropic Removal of Water: In some setups, a Dean-Stark apparatus can be used to remove water azeotropically.

  • Unfavorable Reaction pH: The pH of the reaction medium is critical for both imine formation and the subsequent nucleophilic attack by the cyanide ion.

    • Explanation: Imine formation is typically catalyzed by a weak acid.[2] If the medium is too acidic, the ammonia will be protonated and become non-nucleophilic. If it is too basic, the protonation of the carbonyl oxygen, which activates the ketone for nucleophilic attack, will not occur.

    • Solution: The use of ammonium chloride (NH₄Cl) often serves as a good buffer, providing both a source of ammonia and a mildly acidic environment (pKa of NH₄⁺ is about 9.25).[3] Maintaining a pH in the range of 8-10 is generally optimal for the Strecker synthesis.

  • Side Reaction: Cyanohydrin Formation: A significant side reaction is the formation of cycloheptanone cyanohydrin.

    • Explanation: The cyanide ion can directly attack the carbonyl group of cycloheptanone to form a cyanohydrin.[4][5][6][7] This reaction is in equilibrium with the starting materials and is favored under certain conditions.

    • Solution:

      • Control of Reagent Addition: Adding the cyanide source after the imine has had time to form can minimize cyanohydrin formation.

      • pH Adjustment: As cyanohydrin formation is reversible and base-catalyzed, careful control of pH can help favor the Strecker pathway.[7]

Problem 2: Presence of Significant Impurities in the Final Product

Possible Impurities and Mitigation Strategies:

  • Cycloheptanone Cyanohydrin: As mentioned above, this is a common byproduct.

    • Detection: Can be identified by techniques such as NMR and IR spectroscopy (presence of a hydroxyl group).

    • Removal: Careful purification by column chromatography or recrystallization can separate the cyanohydrin from the desired aminonitrile.

  • 1-Aminocycloheptanecarboxylic Acid: This impurity arises from the hydrolysis of the nitrile group of the product.

    • Explanation: The nitrile group is susceptible to hydrolysis, especially in the presence of strong acids or bases and water, particularly at elevated temperatures.[3][8][9]

    • Mitigation:

      • Anhydrous Conditions: Ensure that the reaction and work-up are performed under reasonably anhydrous conditions until the desired product is isolated.

      • Control of Temperature: Avoid excessive heating during the reaction and work-up to minimize hydrolysis.

      • Neutral Work-up: Use a neutral or mildly basic work-up procedure to prevent acid- or base-catalyzed hydrolysis.

  • Unreacted Cycloheptanone: Incomplete reaction will leave residual starting material.

    • Removal: Cycloheptanone can be removed during aqueous work-up or by purification techniques like column chromatography.

Problem 3: Difficulty in Product Isolation and Purification

Challenges and Recommended Protocols:

  • Product Solubility: 1-Aminocycloheptanecarbonitrile has both a basic amino group and a polar nitrile group, which can affect its solubility and make extraction challenging.

    • Solution:

      • Solvent Selection: Use a suitable organic solvent for extraction, such as dichloromethane or ethyl acetate. Multiple extractions may be necessary to ensure complete recovery.

      • pH Adjustment during Extraction: The aqueous layer can be basified to deprotonate the amino group, making the product more soluble in the organic phase.

  • Purification Strategy:

    • Column Chromatography: Silica gel column chromatography is a common method for purifying aminonitriles. A solvent system of increasing polarity (e.g., hexane/ethyl acetate with a small amount of triethylamine to prevent streaking of the basic amine) is often effective.

    • Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be an effective purification method.

II. Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the synthesis of 1-aminocycloheptanecarbonitrile via the Strecker synthesis?

A1: The Strecker synthesis is a three-component reaction involving a ketone (cycloheptanone), ammonia, and a cyanide source. The mechanism proceeds in two main stages:

  • Formation of an α-aminonitrile:

    • Cycloheptanone reacts with ammonia to form a cycloheptanone imine intermediate.[8][9] This is an equilibrium step.

    • The cyanide ion then acts as a nucleophile and attacks the imine carbon to form 1-aminocycloheptanecarbonitrile.[3][9]

  • Hydrolysis to the amino acid (if desired):

    • The nitrile group of the α-aminonitrile can be hydrolyzed under acidic or basic conditions to yield the corresponding α-amino acid, 1-aminocycloheptanecarboxylic acid.[3][8]

Q2: What are the safest sources of cyanide to use for this reaction?

A2: Due to the high toxicity of hydrogen cyanide (HCN) gas, it is highly recommended to use cyanide salts such as sodium cyanide (NaCN) or potassium cyanide (KCN) in combination with a weak acid like ammonium chloride (NH₄Cl).[3] Trimethylsilyl cyanide (TMSCN) is another alternative that can be used, often in the presence of a Lewis acid catalyst.

Q3: How can I monitor the progress of the reaction?

A3: The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

  • TLC: Spot the reaction mixture against the starting material (cycloheptanone). The formation of the product, 1-aminocycloheptanecarbonitrile, will appear as a new spot with a different Rf value.

  • GC: Aliquots of the reaction mixture can be analyzed by GC to observe the disappearance of the starting ketone and the appearance of the product peak.

Q4: Can this synthesis be performed stereoselectively?

A4: The classical Strecker synthesis using ammonia results in a racemic mixture of the aminonitrile, as the cyanide can attack the planar imine intermediate from either face with equal probability. However, asymmetric Strecker reactions have been developed that use chiral auxiliaries or catalysts to achieve enantioselectivity.[8]

III. Visualizations and Protocols

Reaction Pathways

Strecker_Synthesis Cycloheptanone Cycloheptanone Imine Cycloheptanone Imine Cycloheptanone->Imine + NH3 - H2O Cyanohydrin Cycloheptanone Cyanohydrin Cycloheptanone->Cyanohydrin + CN- Aminonitrile 1-Aminocycloheptanecarbonitrile Imine->Aminonitrile + CN- AminoAcid 1-Aminocycloheptanecarboxylic Acid Aminonitrile->AminoAcid + H2O (Hydrolysis)

Caption: Main and side reaction pathways in the synthesis of 1-aminocycloheptanecarbonitrile.

Troubleshooting Workflow

Troubleshooting_Workflow Start Low Yield of Product CheckImine Check for Imine Formation Start->CheckImine CheckpH Is pH optimal (8-10)? CheckImine->CheckpH No AddDehydrating Add Dehydrating Agent (e.g., MgSO4) CheckImine->AddDehydrating Yes CheckCyanohydrin Significant Cyanohydrin byproduct? CheckpH->CheckCyanohydrin Yes AdjustpH Adjust pH with NH4Cl/NH3 CheckpH->AdjustpH No OptimizeCNAddition Optimize Cyanide Addition (post-imine formation) CheckCyanohydrin->OptimizeCNAddition Yes

Caption: A workflow for troubleshooting low product yield.

Experimental Protocol: Synthesis of 1-Aminocycloheptanecarbonitrile

Disclaimer: This protocol is a general guideline and should be adapted and optimized based on laboratory conditions and safety protocols. All work with cyanides must be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Materials:

  • Cycloheptanone

  • Ammonium chloride (NH₄Cl)

  • Sodium cyanide (NaCN)

  • Ammonia solution (e.g., 28% in water)

  • Methanol

  • Dichloromethane

  • Anhydrous magnesium sulfate (MgSO₄)

  • Hydrochloric acid (for pH adjustment if necessary)

  • Sodium bicarbonate solution (for work-up)

Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve ammonium chloride in water and add ammonia solution. Cool the mixture in an ice bath.

  • Addition of Ketone: To the cooled solution, add a solution of cycloheptanone in methanol dropwise while maintaining the temperature below 10 °C.

  • Imine Formation: Stir the mixture at room temperature for 1-2 hours to allow for the formation of the imine.

  • Cyanide Addition: Cool the reaction mixture again in an ice bath. Slowly add a solution of sodium cyanide in water, ensuring the temperature does not exceed 10 °C.

  • Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or GC.

  • Work-up:

    • Add water to the reaction mixture and extract with dichloromethane (3x).

    • Combine the organic layers and wash with a saturated sodium bicarbonate solution and then with brine.

    • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane containing 1% triethylamine).

Quantitative Data Summary
ParameterRecommended Range/ValueRationale
Temperature 0-10 °C (during additions), Room Temp (reaction)To control the exothermic reaction and prevent the loss of volatile reagents.[10]
pH 8-10Optimal for imine formation and cyanide attack; minimizes side reactions.
Stoichiometry Slight excess of ammonia and cyanideTo drive the reaction to completion.

IV. References

  • The Reaction of Aminonitriles with Aminothiols: A Way to Thiol-Containing Peptides and Nitrogen Heterocycles in the Primitive Earth Ocean. PMC. [Link]

  • When cyclohexanone is heated in the presence of a large amount of acetone cyanohydrin and a small amount of base, cyclohexanone cyanohydrin and acetone are formed. Propose a mechanism. Vaia. [Link]

  • Carbonyl Additions: Cyanohydrin Formation (HCN, NaCN/HCl, TMSCN). OChemPal. [Link]

  • Give plausible explanation for each of the following:(i) Cyclohexanone forms cyanohydrin in good. YouTube. [Link]

  • Mechanism writing: carbonyl Compounds I Cyanohydrin Formation I cyanohydrin formation. YouTube. [Link]

  • 19.6 Nucleophilic Addition of HCN: Cyanohydrin Formation. Organic Chemistry | OpenStax. [Link]

  • Strecker Amino Acid Synthesis Mechanism & Examples. Chem-Station. [Link]

  • Strecker amino acid synthesis. Wikipedia. [Link]

  • Strecker Synthesis. Master Organic Chemistry. [Link]

  • Strecker Synthesis of Amino Acids – MCAT Biochemistry. MedSchoolCoach. [Link]

  • The traditional Strecker reaction is a three-component condensation reaction between a carbonyl compound, an amine, and. Science of Synthesis. [Link]

  • The Strecker Synthesis of Amino Acids. Master Organic Chemistry. [Link]

  • Imine Formation. MSU chemistry. [Link]

Sources

Troubleshooting

Technical Support Center: Hydrolysis of 1-Aminocycloheptanecarbonitrile

Welcome to the technical support center for the synthesis of 1-Aminocycloheptanecarboxylic acid via the hydrolysis of 1-Aminocycloheptanecarbonitrile. This guide is designed for researchers, scientists, and drug developm...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the synthesis of 1-Aminocycloheptanecarboxylic acid via the hydrolysis of 1-Aminocycloheptanecarbonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with this critical synthetic step. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying principles to empower you to troubleshoot and optimize your experiments effectively.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the hydrolysis of α-aminonitriles.

Q1: What is the general principle behind the hydrolysis of 1-Aminocycloheptanecarbonitrile?

The hydrolysis of 1-Aminocycloheptanecarbonitrile is the final and crucial step in the Strecker synthesis of 1-Aminocycloheptanecarboxylic acid.[1][2][3] The reaction involves the conversion of the nitrile functional group (-C≡N) into a carboxylic acid (-COOH). This transformation typically requires harsh conditions, such as heating in the presence of a strong acid or base, due to the high stability of the carbon-nitrogen triple bond.[4] The reaction proceeds through an intermediate amide (1-aminocycloheptanecarboxamide), which is subsequently hydrolyzed to the final amino acid product.[5][6]

Q2: What are the typical reaction conditions for this hydrolysis?

The hydrolysis can be performed under either acidic or basic conditions, with the choice often depending on the stability of other functional groups in the molecule and the desired workup procedure.

  • Acidic Hydrolysis: The aminonitrile is heated under reflux with a strong mineral acid, such as 6 M Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄).[4][7] This method directly yields the amino acid, which will be protonated under these conditions, often precipitating as a hydrochloride salt.[7]

  • Basic (Alkaline) Hydrolysis: The aminonitrile is heated under reflux with a strong base, typically an aqueous solution of Sodium Hydroxide (NaOH).[5][8] This process initially forms the sodium salt of the carboxylic acid (a carboxylate).[5] A subsequent acidification step is required to neutralize the solution and precipitate the free amino acid.[5]

Q3: Can the hydrolysis be stopped at the intermediate amide stage?

Stopping the reaction selectively at the 1-aminocycloheptanecarboxamide stage is challenging. The vigorous conditions (high temperature, strong acid/base) required to initiate the hydrolysis of the stable nitrile group are often sufficient to hydrolyze the resulting amide to the carboxylic acid.[6][9] Achieving selective formation of the amide typically requires milder, specialized conditions, such as using alkaline hydrogen peroxide or a mixture of trifluoroacetic acid (TFA) and sulfuric acid, which may require significant optimization.[4][10]

Q4: What is the reaction mechanism for nitrile hydrolysis?

The mechanism differs slightly between acidic and basic conditions, but both involve the nucleophilic attack of water or hydroxide on the nitrile carbon.

  • Acid-Catalyzed Mechanism: The nitrile nitrogen is first protonated by the acid, which makes the nitrile carbon more electrophilic and susceptible to attack by a water molecule.[2][6][11] A series of proton transfers and tautomerization leads to the formation of an amide intermediate. The amide is then further hydrolyzed under acidic conditions to the carboxylic acid and an ammonium ion.[11]

  • Base-Catalyzed Mechanism: A hydroxide ion (OH⁻) directly attacks the electrophilic nitrile carbon.[12] The resulting intermediate is protonated by water to form an imidic acid, which tautomerizes to the amide.[6] The amide then undergoes base-catalyzed hydrolysis to yield a carboxylate salt and ammonia.[5][13]

G cluster_acid Acid-Catalyzed Hydrolysis cluster_base Base-Catalyzed Hydrolysis A_Start 1-Aminocycloheptane- carbonitrile A_P1 Protonated Nitrile A_Start->A_P1 H+ A_P2 Water Attack A_P1->A_P2 H2O A_P3 Amide Intermediate A_P2->A_P3 -H+ A_P4 Protonated Amide A_P3->A_P4 H+ A_P5 Water Attack on Amide A_P4->A_P5 H2O A_End 1-Aminocycloheptane- carboxylic Acid + NH4+ A_P5->A_End -H+ B_Start 1-Aminocycloheptane- carbonitrile B_P1 Hydroxide Attack B_Start->B_P1 OH- B_P2 Amide Intermediate B_P1->B_P2 H2O B_P3 Hydroxide Attack on Amide B_P2->B_P3 OH- B_End Carboxylate Salt + NH3 B_P3->B_End B_Final Acidification (Workup) B_End->B_Final H+ B_Final_Product 1-Aminocycloheptane- carboxylic Acid B_Final->B_Final_Product

Caption: Troubleshooting workflow for low reaction conversion.

Causality & Solutions:

The carbon-nitrogen triple bond in nitriles is inherently stable and requires significant energy input to overcome the activation barrier for hydrolysis. [4]

Potential Cause Explanation Recommended Action
Insufficient Temperature The hydrolysis reaction has a high activation energy. Room temperature reactions are exceptionally slow, often taking months. [14] Ensure the reaction mixture is maintained at a vigorous reflux. For high-boiling solvents or aqueous mixtures, this is typically >100 °C.
Catalyst Concentration Too Low Both acid and base catalysis rely on a sufficient concentration of H⁺ or OH⁻ to facilitate the reaction. Dilute solutions may not be effective. Use concentrated reagents. For acidic hydrolysis, 6 M to 12 M HCl is common. [4][7]For basic hydrolysis, NaOH concentrations of 2 M to 5 M are often used. [8]
Poor Solubility If the aminonitrile is not fully dissolved in the aqueous medium, the reaction becomes a two-phase system, drastically slowing the rate. Add a miscible co-solvent such as ethanol, isopropanol, or THF to create a homogeneous solution. [4]

| Insufficient Reaction Time | Sterically hindered nitriles or those with certain electronic properties can be particularly slow to hydrolyze. | Extend the reaction time, monitoring progress periodically (e.g., every 4-6 hours) by TLC or LC-MS until the starting material is consumed. Some reactions may require 24 hours or longer. [4]|

Problem 2: Product Isolation is Difficult or Yield is Low After Workup

The reaction appears complete by analytical methods, but you are unable to recover a significant amount of the solid 1-Aminocycloheptanecarboxylic acid product.

Causality & Solutions:

Amino acids are zwitterionic compounds, meaning they possess both an acidic (carboxylic acid) and a basic (amine) functional group. Their solubility in water is highly dependent on the pH of the solution.

  • The Isoelectric Point (pI): At a specific pH, known as the isoelectric point, the amino acid exists as a neutral zwitterion with a net charge of zero. At this pI, the amino acid typically has its minimum solubility in water, which is the ideal condition for precipitation and isolation. [7] Recommended Workup & Isolation Protocol:

  • Cool the Reaction Mixture: After confirming reaction completion, cool the mixture to room temperature, then further in an ice bath.

  • Initial pH Adjustment (for Basic Hydrolysis): If you performed a basic hydrolysis, your product exists as the soluble sodium carboxylate. You must first carefully acidify the solution. Add concentrated HCl dropwise with stirring in an ice bath until the solution is acidic.

  • Adjust to the Isoelectric Point (pI): This is the most critical step. Slowly add a base (e.g., ammonium hydroxide for an acidic reaction mixture, or a dilute acid like 1M HCl for a basic one) dropwise while monitoring the pH. Adjust the pH to the isoelectric point of 1-Aminocycloheptanecarboxylic acid. While the exact pI may need to be determined empirically, it will likely be in the weakly acidic to neutral range (pH 5-7). The amino acid will precipitate as a white solid as you approach the pI. [7]4. Isolate and Purify: Collect the precipitated solid by vacuum filtration. Wash the solid with cold water, followed by a cold organic solvent like ethanol or acetone to remove residual water and impurities. The product can be further purified by recrystallization from a suitable solvent system (e.g., water/ethanol). [7]

Problem 3: The Final Product is Impure

Your isolated product contains significant impurities, suspected to be the intermediate amide or unreacted aminonitrile.

Causality & Solutions:

Impurities typically arise from incomplete reaction or side reactions. The primary culprits are often the starting material and the amide intermediate.

Impurity Identification Solution
Unreacted 1-Aminocycloheptanecarbonitrile May be visible on TLC or HPLC as a less polar spot than the amino acid product.This indicates an incomplete reaction. Refer to Problem 1 and ensure harsher conditions (higher temperature, more concentrated catalyst, longer time) are used to drive the reaction to completion.
1-Aminocycloheptanecarboxamide (Intermediate) This amide is more polar than the starting nitrile but less polar than the final amino acid.The conditions were not sufficient to hydrolyze the amide. Prolonged heating under the same acidic or basic conditions is required. The hydrolysis of the amide is often the rate-limiting step.

Purification Strategies:

  • Recrystallization: This is often the most effective method for purifying the final amino acid product. Experiment with different solvent systems, such as water/ethanol or water/isopropanol mixtures.

  • Ion-Exchange Chromatography: For particularly difficult separations, ion-exchange chromatography is a powerful technique for purifying amino acids. [15]The crude product can be passed through a cation-exchange resin, washed, and then eluted with a basic solution (e.g., dilute ammonium hydroxide).

Experimental Protocols

Protocol 1: Acid-Catalyzed Hydrolysis
  • To a round-bottom flask equipped with a reflux condenser, add 1-Aminocycloheptanecarbonitrile (1.0 equivalent).

  • Add 6 M Hydrochloric Acid (5-10 equivalents, ensuring the substrate is fully submerged).

  • Heat the reaction mixture to a steady reflux (approx. 100-110 °C).

  • Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete after 8-16 hours.

  • Once complete, cool the mixture to 0 °C in an ice bath.

  • Carefully adjust the pH to the isoelectric point (approx. pH 5-7) using a base like concentrated ammonium hydroxide. The product will precipitate.

  • Collect the solid by vacuum filtration, wash with cold deionized water, and dry under vacuum. [4][7]

Protocol 2: Base-Catalyzed Hydrolysis
  • To a round-bottom flask equipped with a reflux condenser, add 1-Aminocycloheptanecarbonitrile (1.0 equivalent).

  • Add 4 M Sodium Hydroxide solution (5-10 equivalents). A co-solvent like ethanol may be added if solubility is low. [8]3. Heat the reaction mixture to a steady reflux. Ammonia gas will be evolved. [5]4. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Slowly and carefully acidify the solution by adding concentrated Hydrochloric Acid dropwise until the pH is ~1.

  • Adjust the pH to the isoelectric point (approx. pH 5-7) using a base (e.g., 1M NaOH or ammonium hydroxide). The product will precipitate.

  • Collect the solid by vacuum filtration, wash with cold deionized water, and dry under vacuum. [5]

References

  • Kinetic Study of the Base-Catalyzed Hydrolysis of Aminocapronitrile and Aminononanenitrile. (n.d.). Industrial & Engineering Chemistry Research.
  • Technical Support Center: Overcoming Low Reactivity in Nitrile Functional Group Reactions. (2025). BenchChem.
  • Side reactions in the Strecker synthesis of 2-amino-2-(2-methoxyphenyl)acetic acid. (2025). BenchChem.
  • The Chemistry of 2-Aminocycloalkanecarboxylic Acids. (2001). Chemical Reviews.
  • Strecker reaction followed by condensation of the obtained aminonitrile with cysteine. (2018).
  • Strecker amino acid synthesis. (n.d.). Wikipedia.
  • hydrolysing nitriles. (n.d.). Chemguide.
  • Strecker Synthesis. (n.d.). Master Organic Chemistry.
  • The Strecker Synthesis of Amino Acids. (2018). Master Organic Chemistry.
  • Reactions of Nitriles. (2024). Chemistry Steps.
  • A question on the hydrolisis of nitriles to acids. (2008). Sciencemadness Discussion Board.
  • Hydrolysis of nitriles: Amide vs Carboxylic acid. (2021). Chemistry Stack Exchange.
  • A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles. (2015). Arkivoc.
  • Acid and base-catalyzed hydrolysis of amides (video). (n.d.). Khan Academy.
  • Amide Hydrolysis Using Acid Or Base. (2019). Master Organic Chemistry.
  • 07 12 Amide Hydrolysis Basic Conditions. (2016). YouTube.

Sources

Optimization

Stability and storage conditions for 1-Aminocycloheptanecarbonitrile

Welcome to the technical support guide for 1-Aminocycloheptanecarbonitrile. This document is designed for researchers, scientists, and drug development professionals, providing in-depth information on the stability, stor...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support guide for 1-Aminocycloheptanecarbonitrile. This document is designed for researchers, scientists, and drug development professionals, providing in-depth information on the stability, storage, and handling of this compound. Given the limited availability of specific stability data for 1-Aminocycloheptanecarbonitrile, this guide synthesizes information from analogous cyclic aminonitriles and fundamental chemical principles to provide robust and scientifically grounded recommendations.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 1-Aminocycloheptanecarbonitrile?

To ensure the long-term integrity of 1-Aminocycloheptanecarbonitrile, it should be stored in a cool, dry, and dark environment. The recommended storage temperature is 2-8°C, and some suppliers even recommend cold-chain transportation.[1] The container should be tightly sealed and the headspace can be flushed with an inert gas like argon or nitrogen to minimize exposure to air and moisture.[2]

Q2: What is the expected shelf-life of 1-Aminocycloheptanecarbonitrile?

While a specific shelf-life for 1-Aminocycloheptanecarbonitrile has not been empirically established in publicly available literature, based on the stability of similar aminonitrile compounds, a shelf-life of 1-2 years can be anticipated when stored under the recommended conditions. It is crucial to monitor the compound for any signs of degradation, such as discoloration or changes in physical form. For long-term storage, periodic re-testing of purity is advised.

Q3: What are the primary degradation pathways for 1-Aminocycloheptanecarbonitrile?

The main degradation pathways for 1-Aminocycloheptanecarbonitrile are hydrolysis and the retro-Strecker reaction.[3]

  • Hydrolysis: The nitrile group is susceptible to hydrolysis under both acidic and basic conditions, which would convert it to 1-aminocycloheptanecarboxylic acid or the corresponding amide.[3] The presence of moisture is a key factor in this degradation pathway.

  • Retro-Strecker Reaction: This is the reverse of the synthesis reaction, where the aminonitrile can decompose back into an imine intermediate (which can then hydrolyze to cycloheptanone and ammonia) and a cyanide source.[3] This process can be accelerated by heat.[3]

Q4: Is 1-Aminocycloheptanecarbonitrile sensitive to light or air?

Amines, in general, can be sensitive to air, particularly the carbon dioxide present, which can lead to the formation of carbonate salts. The amino group can also be susceptible to oxidation. While specific photostability data for 1-Aminocycloheptanecarbonitrile is not available, it is good practice to store it in an amber or opaque container to protect it from light, which can catalyze degradation reactions.

Troubleshooting Guide

Issue Potential Cause Troubleshooting Steps
Discoloration of the solid compound (e.g., yellowing) Oxidation of the amine or other degradation.Discard the compound if significant discoloration is observed. Ensure future storage is under an inert atmosphere and protected from light.
Poor solubility in non-polar organic solvents The compound is a salt-like solid with some polarity.Try more polar organic solvents like methanol, ethanol, or DMSO. Gentle warming may aid dissolution, but avoid excessive heat to prevent degradation.
Inconsistent experimental results Degradation of the compound due to improper storage or handling.Re-evaluate storage conditions. Prepare fresh solutions for each experiment and use them promptly. Consider re-purifying the compound if purity is in doubt.
Streaking on silica gel TLC/column chromatography The basic amino group interacts strongly with the acidic silanol groups on the silica gel.[3]Use a solvent system containing a small amount of a basic modifier, such as 1% triethylamine, to suppress this interaction.[3] Alternatively, consider using neutral or basic alumina for chromatography. Protecting the amine group as a carbamate (e.g., Boc) prior to chromatography is also an effective strategy.[3]

Experimental Protocols

Protocol 1: Preparation of a Stock Solution (e.g., 10 mg/mL in Methanol)

This protocol provides a general guideline for preparing a solution of 1-Aminocycloheptanecarbonitrile.

Materials:

  • 1-Aminocycloheptanecarbonitrile

  • Anhydrous Methanol (or other suitable solvent)

  • Volumetric flask

  • Analytical balance

  • Spatula

  • Pipettes

Procedure:

  • Tare the Balance: Place a clean, dry weighing paper or boat on the analytical balance and tare it.

  • Weigh the Compound: Carefully weigh the desired amount of 1-Aminocycloheptanecarbonitrile (e.g., 10 mg) onto the weighing paper.

  • Transfer to Volumetric Flask: Quantitatively transfer the weighed compound into a volumetric flask of the appropriate size (e.g., 1 mL for a 10 mg/mL solution).

  • Dissolve the Compound: Add a small amount of the anhydrous solvent (e.g., ~0.5 mL of methanol) to the volumetric flask and swirl gently to dissolve the compound. A brief sonication in a water bath may assist dissolution.

  • Bring to Volume: Once the solid is completely dissolved, carefully add the solvent to the calibration mark on the volumetric flask.

  • Mix Thoroughly: Cap the flask and invert it several times to ensure the solution is homogeneous.

  • Storage: Use the solution immediately or store it at 2-8°C for a short period. For longer-term storage, aliquot the solution into smaller vials and store at -20°C. Avoid repeated freeze-thaw cycles.

Visualizations

Diagram 1: Potential Degradation Pathways

G ACN 1-Aminocycloheptanecarbonitrile Imine Cycloheptanimine Intermediate ACN->Imine Retro-Strecker (Heat) Acid 1-Aminocycloheptanecarboxylic Acid ACN->Acid Hydrolysis (Acid/Base, H2O) Amide 1-Aminocycloheptanecarboxamide ACN->Amide Partial Hydrolysis (H2O) Ketone Cycloheptanone + NH3 Imine->Ketone Hydrolysis (H2O)

Caption: Potential degradation pathways for 1-Aminocycloheptanecarbonitrile.

Diagram 2: Decision Workflow for Handling and Storage

G start Compound Received check_appearance Check for Discoloration start->check_appearance storage_short Short-term Storage (<1 month) check_appearance->storage_short No Discoloration discard Discard Compound check_appearance->discard Discoloration refrigerate Store at 2-8°C Tightly sealed Inert atmosphere storage_short->refrigerate storage_long Long-term Storage (>1 month) freeze Aliquot and Store at -20°C Tightly sealed Inert atmosphere storage_long->freeze use Prepare Fresh Solution refrigerate->use freeze->use end Experiment use->end

Caption: Decision workflow for handling and storing 1-Aminocycloheptanecarbonitrile.

References

Sources

Troubleshooting

Technical Support Center: Catalyst Selection &amp; Troubleshooting for 1-Aminocycloheptanecarbonitrile Synthesis

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, you know that the synthesis of sterically hindered α-aminonitriles—specifically 1-aminocycloheptanecarbonitrile (1-amino-...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, you know that the synthesis of sterically hindered α-aminonitriles—specifically 1-aminocycloheptanecarbonitrile (1-amino-1-cyanocycloheptane)—presents unique kinetic challenges.

This guide is engineered to provide you with field-proven insights into catalyst selection for the Strecker reaction of cycloheptanone, validated experimental protocols, and mechanistic troubleshooting to ensure high-yield, reproducible syntheses.

The Causality of Catalyst Selection: Why Cycloheptanone Demands Precision

In a classic Strecker synthesis, an aldehyde or ketone condenses with an amine (or ammonia) to form an imine, which is subsequently attacked by a cyanide source (like trimethylsilyl cyanide, TMSCN).

The Mechanistic Challenge: Unlike highly electrophilic aliphatic aldehydes, cycloheptanone is relatively unreactive. The seven-membered ring introduces moderate transannular strain and significant steric hindrance. Consequently, the condensation of ammonia/amines with cycloheptanone forms a hemiaminal that struggles to dehydrate into the requisite iminium ion. If the iminium ion does not form rapidly, the introduced cyanide will preferentially attack the unreacted ketone, yielding an undesired cyanohydrin byproduct.

The Role of the Catalyst: A precision-selected catalyst serves a dual mandate:

  • Lewis/Brønsted Acidity: It coordinates with the hemiaminal hydroxyl group, drastically lowering the activation energy required for water elimination to form the iminium ion.

  • Cyanide Activation: It activates the TMSCN reagent, facilitating the transfer of the nucleophilic cyanide species to the sterically shielded iminium carbon.

StreckerMechanism A Cycloheptanone + Amine/NH3 B Hemiaminal Intermediate A->B Nucleophilic Attack C Iminium Ion (Catalyst Activated) B->C -H2O Catalyst Action D 1-Aminocycloheptane- carbonitrile C->D + TMSCN Cyanide Addition

Mechanistic pathway of the catalyzed Strecker synthesis for 1-aminocycloheptanecarbonitrile.

Quantitative Catalyst Comparison Data

To aid your experimental design, the following table summarizes the performance of various catalytic systems specifically evaluated for cycloheptanone and related hindered cyclic ketones.

Catalyst SystemReaction MediumTimeYield (%)Catalyst RecoveryKey Advantage
Nano CuFe₂O₄ Water (Green)50–81 min~72%Magnetic SeparationEco-friendly, highly reusable[1].
Zr(HSO₄)₄ Solvent-free20 min90%FiltrationExtremely fast kinetics, high yield[2].
PEG-OSO₃H WaterShortGoodPhase separationSurfactant properties aid solubility[3].
Ti(Oi-Pr)₄ Methanol12–24 h58%Aqueous quenchClassic homogeneous control[4].

Validated Experimental Protocols

To guarantee scientific trustworthiness, the following methodologies are designed as self-validating systems. Do not proceed to the cyanation step until the imine formation is visually or analytically confirmed.

Protocol A: Homogeneous Lewis Acid Catalysis using Ti(Oi-Pr)₄

Best for: Traditional pharmaceutical workflows requiring strict homogeneous control.

  • Imine Formation: In a dry, argon-purged flask, dissolve cycloheptanone (1.0 equiv) in a freshly prepared solution of NH₃ in methanol. Add Titanium(IV) isopropoxide (Ti(Oi-Pr)₄) (0.1–0.5 equiv) dropwise.

  • Activation & Validation: Stir the mixture at room temperature for 2 hours. Self-validation step: Monitor via TLC (ninhydrin stain); the complete disappearance of the ketone indicates successful conversion to the iminium intermediate.

  • Cyanation: Cool the flask to 0 °C. Add TMSCN (1.2 equiv) dropwise to control the exotherm.

  • Completion: Warm to room temperature and stir overnight. Critical: Maintain the temperature strictly below 80 °C to prevent product decomposition[4].

  • Workup: Quench with water to hydrolyze the titanium complex, which will self-validate by forming a dense white TiO₂ precipitate. Filter through a Celite pad, extract the filtrate with ethyl acetate, dry over MgSO₄, and concentrate in vacuo.

Protocol B: Green Heterogeneous Catalysis using Nano CuFe₂O₄

Best for: Scale-up synthesis and environmentally conscious workflows.

  • Preparation: In a round-bottom flask, combine cycloheptanone (1.0 equiv) and the desired amine (1.0 equiv) in distilled water.

  • Catalyst Addition: Add Nano CuFe₂O₄ (10 mol%) directly to the aqueous suspension[1].

  • Cyanation: Add TMSCN (1.2 equiv) dropwise. Stir the mixture at room temperature for 50–80 minutes. Self-validation step: The reaction mixture will visually transition from a coarse suspension to a more uniform organic-aqueous dispersion as the aminonitrile forms.

  • Catalyst Recovery: Apply an external neodymium magnet to the flask wall. The superparamagnetic CuFe₂O₄ nanoparticles will immediately aggregate against the glass, leaving a clear liquid phase[1].

  • Isolation: Decant the liquid, extract the aqueous phase with dichloromethane, dry, and evaporate to yield the target nitrile.

Workflow Step1 1. Mix Cycloheptanone & Amine (Solvent or Neat) Step2 2. Introduce Catalyst (e.g., CuFe2O4 or Ti(Oi-Pr)4) Step1->Step2 Step3 3. Dropwise Addition of TMSCN (Control Temperature) Step2->Step3 Step4 4. Catalyst Recovery (Filtration or Magnetic) Step3->Step4 Step5 5. Aqueous Workup & Product Isolation Step4->Step5

Step-by-step experimental workflow for the catalytic synthesis of α-aminonitriles.

Troubleshooting & FAQs

Q: Why is my reaction yielding predominantly cycloheptanone cyanohydrin instead of the target aminonitrile? A: This is a classic kinetic versus thermodynamic failure. Cyanohydrin formation is fast and reversible, while imine formation from sterically hindered cycloheptanone is slow. If TMSCN is added before the imine is fully formed, the cyanide anion attacks the ketone directly. Resolution: Always allow the ketone and amine to stir with the catalyst (e.g., Ti(Oi-Pr)₄) for at least 1–2 hours prior to introducing TMSCN.

Q: I am observing significant product decomposition and low yields (~38%). What is the cause? A: 1-Aminocycloheptanecarbonitrile can be thermally unstable, especially under extended heating or highly basic conditions. Strict temperature control is required. Ensure the reaction temperature remains strictly below 80 °C (preferably at room temperature) and use freshly prepared ammonia solutions to maximize yield[4].

Q: Can I run this reaction without toxic organic solvents? A: Yes. Recent advancements have proven that water is an excellent solvent for this Strecker-type reaction when paired with the right catalyst. Using a Brønsted acid-surfactant combined catalyst like PEG-OSO₃H[3] or a magnetic Lewis acid like nano CuFe₂O₄[1] allows the reaction to proceed efficiently in water at room temperature. Alternatively, Zr(HSO₄)₄ can be used under completely solvent-free conditions to achieve 90% yields in just 20 minutes[2].

Q: How do I handle the high toxicity of TMSCN during scale-up? A: While TMSCN is safer than gaseous HCN, it is still highly toxic and moisture-sensitive. Always handle it in a fully functioning fume hood. Ensure your catalyst system is highly efficient (like Zr(HSO₄)₄) so that you can reduce the TMSCN equivalents closer to 1.05–1.1, minimizing excess unreacted cyanide in your post-reaction workup. Quench all glassware and aqueous waste with sodium hypochlorite (bleach) to safely destroy residual cyanide ions.

References

  • Title: Sulfuric acid-modified PEG-6000 (PEG-OSO3H)
  • Title: Zr(HSO4)
  • Title: Total Synthesis of (±)
  • Title: Catalytic Synthesis of α-Aminonitriles Using Nano Copper Ferrite (CuFe2O4)

Sources

Optimization

Technical Support Center: Protecting Group Strategies for 1-Aminocycloheptanecarbonitrile Derivatives

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this diagnostic and operational guide to address the unique synthetic challenges associated with 1-aminocycloheptanecarbonitrile...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this diagnostic and operational guide to address the unique synthetic challenges associated with 1-aminocycloheptanecarbonitrile (CAS 123193-99-7).

This α-aminonitrile is a highly valued intermediate in the synthesis of restricted α-amino acids, such as 1-aminocycloheptanecarboxylic acid, which are used to reduce the flexibility of peptide chains in drug development[1]. However, derivatizing this molecule requires precise control. The severe steric hindrance of the seven-membered cycloheptane ring, combined with the electron-withdrawing nature of the adjacent nitrile group, drastically reduces the nucleophilicity of the amine[2]. Furthermore, harsh conditions can trigger a retro-Strecker reaction or unintended nitrile hydrolysis.

Below, you will find field-reported troubleshooting guides, performance metrics, and self-validating standard operating procedures (SOPs) to ensure high-yield protection and deprotection.

Part 1: Field-Reported Troubleshooting (FAQs)

Q1: My Boc protection of 1-aminocycloheptanecarbonitrile using Boc₂O and Triethylamine (TEA) in Dichloromethane (DCM) yields less than 30% product. What is causing this, and how can I improve the conversion? Causality: The low yield is a direct result of two factors: the cycloheptyl ring creates a significant steric shield around the primary amine, and the nitrile group inductively pulls electron density away from the nitrogen, making it a poor nucleophile. Standard TEA/DCM conditions are insufficiently reactive to drive the acylation forward. Solution: Switch to a biphasic Schotten-Baumann-type system or introduce a nucleophilic catalyst. Using Boc₂O with a catalytic amount of 4-dimethylaminopyridine (DMAP) under phase-transfer conditions (e.g., DCM/H₂O with NaHCO₃) accelerates the acylation[3]. The DMAP forms a highly reactive N-acylpyridinium intermediate that overcomes the steric bulk, while the biphasic buffer prevents the pH from spiking, thereby avoiding base-catalyzed retro-Strecker decomposition.

Q2: During Fmoc protection using Fmoc-Cl and Na₂CO₃, I observe significant degradation of the starting material and the release of cycloheptanone. Why is this happening? Causality: α-Aminonitriles are highly susceptible to the retro-Strecker reaction when exposed to strong aqueous bases. The molecule expels cyanide ion, reverting to the intermediate imine, which subsequently hydrolyzes into cycloheptanone and ammonia. Solution: Substitute the highly reactive Fmoc-Cl with the milder N-hydroxysuccinimide ester (Fmoc-OSu). Fmoc-OSu requires a much weaker base (such as 10% aqueous NaHCO₃) and can be run in a 1:1 mixture of 1,4-dioxane and water at 0 °C. This suppresses the retro-Strecker pathway while still allowing efficient protection of the amine.

Q3: I successfully synthesized N-Boc-1-aminocycloheptanecarbonitrile, but during acidic deprotection using Trifluoroacetic acid (TFA), the nitrile group partially converts to a carboxamide. How do I prevent this side reaction? Causality: The nitrile group is highly sensitive to hydration. In the presence of strong acids like TFA and even trace amounts of ambient moisture, the nitrile undergoes a Pinner-like hydration to form 1-aminocycloheptanecarboxamide. Solution: You must maintain strictly anhydrous conditions during deprotection. Replace TFA with anhydrous HCl in 1,4-dioxane (4M). The absence of water completely halts the hydration pathway, yielding the pure amine hydrochloride salt.

Part 2: Performance Metrics & Protecting Group Comparison

To assist in experimental design, the following table summarizes the quantitative data and strategic trade-offs for the three most common protecting groups applied to 1-aminocycloheptanecarbonitrile.

Protecting GroupOptimal ReagentTypical Yield RangeDeprotection ConditionPrimary AdvantagePrimary Limitation
Boc (tert-Butoxycarbonyl)Boc₂O, DMAP (cat.), NaHCO₃75% – 85%[3]4M Anhydrous HCl in DioxaneHighly stable to basic downstream reactions (e.g., nitrile reduction).Requires strictly anhydrous acidic cleavage to prevent nitrile hydration.
Fmoc (Fluorenylmethyloxycarbonyl)Fmoc-OSu, NaHCO₃65% – 80%20% Piperidine in DMFCleaved under mild basic conditions; excellent for solid-phase synthesis.Prone to retro-Strecker degradation if strong bases are used during installation.
Cbz (Carboxybenzyl)Cbz-Cl, Na₂CO₃50% – 70%Catalytic Hydrogenation (Pd/C, H₂)Orthogonal to both Boc and Fmoc; highly stable.Hydrogenation can inadvertently reduce the nitrile to a primary amine.

Part 3: Validated Standard Operating Procedures (SOPs)

Every protocol below is designed as a self-validating system. Do not proceed to the next step unless the validation criteria are met. Safety note: 1-Aminocycloheptanecarbonitrile is a laboratory chemical; always use complete protective equipment (flame-retardant clothing, chemical-resistant gloves) and perform reactions in a fume hood[4].

Protocol A: High-Yield Boc Protection via Biphasic Catalysis

Objective: Synthesize N-Boc-1-aminocycloheptanecarbonitrile while suppressing retro-Strecker degradation.

  • Initialization: In a round-bottom flask, dissolve 1.0 eq (174.67 mg, 1.0 mmol) of 1-aminocycloheptanecarbonitrile hydrochloride in 5 mL of Dichloromethane (DCM).

  • Buffering: Add 5 mL of 10% aqueous NaHCO₃ to create a biphasic system. Stir vigorously for 10 minutes.

    • Validation: The aqueous layer must test at pH 8.0–8.5. If lower, add more NaHCO₃.

  • Activation: Add 0.1 eq (12.2 mg, 0.1 mmol) of DMAP, followed by the dropwise addition of 1.5 eq (327 mg, 1.5 mmol) of Boc₂O dissolved in 2 mL of DCM.

  • Reaction: Stir vigorously at room temperature (20–25 °C) for 12 hours.

    • Validation (TLC): Spot the organic layer on silica gel (Hexane:EtOAc 7:3). The disappearance of the ninhydrin-positive starting material (Rf ~0.1) and the appearance of a UV-active, ninhydrin-negative product spot (Rf ~0.6) confirms complete conversion.

  • Workup & Purification: Separate the organic layer. Wash sequentially with 0.1 M HCl (3 × 5 mL) to remove DMAP, followed by brine (5 mL).

    • Validation: If the organic layer remains cloudy, DMAP salts are still present; repeat the HCl wash until clear.

  • Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield a white crystalline solid[3].

Protocol B: Mild Fmoc Protection

Objective: Synthesize N-Fmoc-1-aminocycloheptanecarbonitrile without triggering imine reversion.

  • Initialization: Dissolve 1.0 eq (138.21 mg, 1.0 mmol) of free-base 1-aminocycloheptanecarbonitrile in 4 mL of 1,4-Dioxane.

  • Cooling & Buffering: Add 4 mL of 10% aqueous NaHCO₃. Submerge the flask in an ice bath and allow the internal temperature to reach 0 °C.

  • Reagent Addition: Dissolve 1.2 eq (404 mg, 1.2 mmol) of Fmoc-OSu in 2 mL of Dioxane. Add this solution dropwise over 15 minutes to prevent localized heating.

  • Reaction: Stir at 0 °C for 2 hours, then remove the ice bath and stir at room temperature for 8 hours.

    • Validation (Visual): The reaction mixture should transition from a clear biphasic solution to a milky white suspension as the highly lipophilic Fmoc-derivative precipitates.

  • Workup: Acidify the mixture to pH 3.0 using 1M KHSO₄ (prevents nitrile hydrolysis compared to HCl). Extract with Ethyl Acetate (3 × 10 mL).

  • Isolation: Wash the combined organics with brine, dry over Na₂SO₄, and concentrate. Purify via flash chromatography if residual Fmoc-OSu is detected via TLC.

Part 4: Mechanistic Pathway Visualization

The following diagram maps the logical workflow for protecting 1-aminocycloheptanecarbonitrile, highlighting the specific reagents required to navigate its steric and electronic challenges.

ProtectionStrategies A 1-Aminocycloheptanecarbonitrile (Sterically Hindered Amine) B Boc2O, DMAP DCM / H2O (Biphasic) A->B Boc Protection C Fmoc-OSu Dioxane / NaHCO3 A->C Fmoc Protection D N-Boc-1-Aminocycloheptanecarbonitrile (Base-Stable Intermediate) B->D E N-Fmoc-1-Aminocycloheptanecarbonitrile (Acid-Stable Intermediate) C->E F Anhydrous HCl / Dioxane (Prevents Nitrile Hydration) D->F Deprotection G 20% Piperidine / DMF (Mild Base Cleavage) E->G Deprotection

Workflow of protecting group strategies for 1-aminocycloheptanecarbonitrile and deprotection.

References

  • Title: Microwave-assisted synthesis of cycloalkanespirohydantoins and piperidinespirohydantoins as precursors of restricted α-amino acids Source: Arkivoc URL
  • Title: Amino Acid Synthesis and Protection Reactions Source: OrgoSolver URL
  • Source: Synthetic Communications (Taylor & Francis)
  • Title: ST-9288 - Safety Data Sheet (1-Aminocycloheptanecarbonitrile)

Sources

Troubleshooting

Technical Support Center: Scaling Up 1-Aminocycloheptanecarbonitrile Production

Welcome to the technical support center for the synthesis and scale-up of 1-Aminocycloheptanecarbonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the common cha...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the synthesis and scale-up of 1-Aminocycloheptanecarbonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during laboratory-scale and pilot-plant production. We will delve into the underlying chemical principles to not only solve problems but also to build robust and scalable processes.

The synthesis of 1-Aminocycloheptanecarbonitrile, a valuable building block in medicinal chemistry, is most commonly achieved through the Strecker synthesis. This multi-component reaction involves cycloheptanone, a source of ammonia, and a cyanide salt to form the desired α-aminonitrile.[1][2][3] While elegant in concept, scaling this reaction presents challenges related to reaction kinetics, product stability, and purification.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of the 1-Aminocycloheptanecarbonitrile synthesis?

A1: The synthesis follows the Strecker reaction pathway. It begins with the reaction between cycloheptanone and ammonia (often from ammonium chloride) to form a cycloheptylimine intermediate. Subsequently, a nucleophilic attack by the cyanide ion on the imine carbon forms the 1-Aminocycloheptanecarbonitrile product.[4][5] The entire process is a series of equilibria, and driving it towards the product is key for high yield.

Q2: Why is temperature control so critical during the reaction?

A2: Temperature control is crucial for several reasons. Firstly, the initial imine formation is often an exothermic process. Uncontrolled temperature can lead to the formation of undesired byproducts. Secondly, the Strecker synthesis is reversible. At higher temperatures, the equilibrium can shift back towards the starting materials, a phenomenon known as the retro-Strecker reaction, which leads to product loss.[6]

Q3: My product appears to be degrading during aqueous workup. What is the likely cause?

A3: 1-Aminocycloheptanecarbonitrile, like other α-aminonitriles, can be susceptible to hydrolysis, especially under strongly acidic or basic conditions.[6] The nitrile group can hydrolyze to an amide or a carboxylic acid, and the entire molecule can revert to cycloheptanone. It is therefore critical to maintain a neutral to slightly basic pH (pH 7-8) during extraction and washing steps.[6]

Q4: Is it safe to perform this reaction at a larger scale?

A4: Yes, with stringent safety protocols. The primary hazard is the use of cyanide salts and the potential for generating highly toxic hydrogen cyanide (HCN) gas.[7][8] HCN is flammable and can be released if the cyanide salt comes into contact with acid.[8] A thorough risk assessment, dedicated fume hood or ventilated enclosure, and appropriate personal protective equipment (PPE) are mandatory.[7][9] An emergency response plan, including access to a cyanide antidote kit, should be in place.[7]

Troubleshooting Guide

Problem 1: Low or Inconsistent Yield
Symptom Potential Cause Troubleshooting Action Scientific Rationale
Low conversion of cycloheptanone Inefficient imine formation.Ensure anhydrous conditions for the initial phase of the reaction. Consider using a dehydrating agent like magnesium sulfate.[2]Imine formation is a condensation reaction that releases water. By Le Châtelier's principle, removing water drives the equilibrium towards the imine, increasing the concentration of the key intermediate for cyanation.
Insufficient cyanide nucleophile.The reaction is typically base-catalyzed, which generates the cyanide ion (CN-) from HCN or a cyanide salt.[10][11] Ensure the pH of the reaction medium is sufficiently basic (typically pH 9-10) to have an adequate concentration of the nucleophilic CN-.
Yield drops upon scaling up Poor mixing or mass transfer.Increase agitation speed. For larger vessels, ensure the impeller design is appropriate for solid-liquid slurries (if using cyanide salts).In a heterogeneous reaction, the rate can be limited by the diffusion of reactants to the surface of the solid. Efficient mixing ensures uniform concentration and temperature, preventing localized "hot spots" or areas of low reactivity.
Exothermic reaction runaway.Implement controlled, portion-wise addition of reagents. Ensure the cooling capacity of the reactor is sufficient to handle the heat generated.The initial reaction of cycloheptanone with ammonia can be exothermic. A rapid increase in temperature can lead to side reactions and favor the reverse reaction, reducing the overall yield.
Problem 2: Product Degradation and Impurity Formation
Symptom Potential Cause Troubleshooting Action Scientific Rationale
Appearance of cycloheptanone in the final product Retro-Strecker reaction during workup or purification.[6]Minimize exposure to high temperatures. Concentrate the product solution at the lowest possible temperature using a rotary evaporator. During chromatographic purification, avoid prolonged residence time on the column.The retro-Strecker reaction is the thermal decomposition of the α-aminonitrile back to the imine (which then hydrolyzes to the ketone) and cyanide. This process is accelerated by heat.[6]
Hydrolysis during aqueous extraction.[6]Perform aqueous washes with a buffered or mildly basic solution like saturated sodium bicarbonate (NaHCO₃).[6][12] Avoid strong acids or bases. Minimize the contact time between the organic and aqueous layers.The aminonitrile is sensitive to pH extremes. A neutral to slightly basic environment prevents the acid- or base-catalyzed hydrolysis of the nitrile group and the C-N bond.[6]
Product streaks badly on TLC and column chromatography Interaction with acidic silica gel.Add a small amount (0.5-1%) of a basic modifier like triethylamine (TEA) or ammonia to the eluent system.[6] Alternatively, use a different stationary phase like alumina or consider reversed-phase chromatography.The amine group in 1-Aminocycloheptanecarbonitrile is basic and can interact strongly with the acidic silanol groups on the surface of silica gel. This leads to poor peak shape and potential on-column degradation. A basic modifier neutralizes these acidic sites, allowing for better chromatography.[6]

Experimental Protocols

Protocol 1: Synthesis of 1-Aminocycloheptanecarbonitrile (Lab Scale)

Safety First: This procedure involves highly toxic cyanide. All steps must be performed in a certified chemical fume hood. Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves (double gloving is recommended).[9] Have a cyanide emergency kit and response plan in place.[7][8]

  • Reaction Setup: To a 3-neck round-bottom flask equipped with a mechanical stirrer, thermometer, and addition funnel, add cycloheptanone (1.0 eq) and methanol.

  • Ammonia Source: Add ammonium chloride (NH₄Cl, 1.2 eq) to the flask. Stir the mixture to form a slurry.

  • Cyanation: In a separate beaker, dissolve sodium cyanide (NaCN, 1.1 eq) in water. Caution: NaCN is highly toxic. Handle with extreme care.

  • Reaction: Cool the flask containing the cycloheptanone slurry to 0-5 °C using an ice bath. Slowly add the NaCN solution via the addition funnel over 1-2 hours, ensuring the internal temperature does not exceed 10 °C.

  • Reaction Monitoring: Allow the reaction to stir at room temperature overnight. Monitor the reaction progress by TLC or LC-MS until the cycloheptanone is consumed.

  • Workup:

    • Quench the reaction by slowly adding it to a beaker of ice water.

    • Transfer the mixture to a separatory funnel and extract with an organic solvent like ethyl acetate or dichloromethane (3x).

    • Combine the organic layers and wash with a saturated sodium bicarbonate solution (1x) and then with brine (1x).[6] This neutralizes any excess acid and helps remove water-soluble byproducts.

    • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure at a temperature below 40 °C.

  • Purification:

    • The crude product can be purified by column chromatography on silica gel.

    • Prepare the column using a non-polar solvent like hexane.

    • Load the crude product onto the column and elute with a gradient of hexane/ethyl acetate containing 1% triethylamine to prevent streaking.[6]

    • Combine the pure fractions and concentrate under reduced pressure to yield 1-Aminocycloheptanecarbonitrile.

Protocol 2: Decontamination of Cyanide Waste

Critical Safety Step: All aqueous waste and contaminated materials must be treated to destroy residual cyanide before disposal.

  • Preparation: In a designated container within the fume hood, adjust the pH of the aqueous cyanide waste to >10 using a strong base like sodium hydroxide (NaOH).

  • Oxidation: While stirring and cooling the container in an ice bath, slowly add an excess of sodium hypochlorite solution (bleach).

  • Testing: After stirring for several hours, test for the presence of residual cyanide using commercially available cyanide test strips. If cyanide is still present, add more hypochlorite solution.

  • Disposal: Once the cyanide is completely destroyed, the waste can be neutralized and disposed of according to your institution's hazardous waste guidelines.

Visualizing the Process

The Strecker Synthesis Pathway

Strecker_Synthesis Cycloheptanone Cycloheptanone Imine_intermediate Cycloheptylimine Intermediate Cycloheptanone->Imine_intermediate + NH₃ - H₂O Ammonia NH₃ Cyanide CN⁻ Product 1-Aminocycloheptanecarbonitrile Imine_intermediate->Product + CN⁻

Caption: Strecker synthesis of 1-Aminocycloheptanecarbonitrile.

Scale-Up Troubleshooting Workflow

Troubleshooting_Workflow Start Low Yield at Scale Check_Temp Review Temperature Profile Start->Check_Temp Check_Mixing Evaluate Agitation & Dosing Check_Temp->Check_Mixing Temp OK Improve_Cooling Improve Cooling/ Controlled Dosing Check_Temp->Improve_Cooling Exotherm Detected Check_Workup Analyze Workup & Purification Check_Mixing->Check_Workup Mixing OK Optimize_Agitation Optimize Agitator Speed/Design Check_Mixing->Optimize_Agitation Poor Mixing Observed Modify_Workup Modify pH/ Add TEA to Eluent Check_Workup->Modify_Workup Degradation Detected Success Yield Improved Improve_Cooling->Success Optimize_Agitation->Success Modify_Workup->Success

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Mass Spectrometry Analysis of 1-Aminocycloheptanecarbonitrile

Introduction 1-Aminocycloheptanecarbonitrile is a saturated bicyclic compound featuring a primary amine and a nitrile group attached to the same carbon of a seven-membered ring. As a functionalized cycloalkane, it serves...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

1-Aminocycloheptanecarbonitrile is a saturated bicyclic compound featuring a primary amine and a nitrile group attached to the same carbon of a seven-membered ring. As a functionalized cycloalkane, it serves as a valuable building block in synthetic and medicinal chemistry. Accurate and robust analytical methods are paramount for its characterization, purity assessment, and quantification in various matrices. Mass spectrometry (MS), coupled with chromatographic separation, stands as the premier analytical technique for this purpose due to its unparalleled sensitivity and selectivity.

This guide provides an in-depth, comparative analysis of two primary mass spectrometry-based workflows for the analysis of 1-Aminocycloheptanecarbonitrile: Gas Chromatography-Mass Spectrometry (GC-MS) following derivatization and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) . The choice between these powerful techniques is not arbitrary; it is dictated by the physicochemical properties of the analyte and the specific analytical objective. Here, we dissect the rationale behind each approach, provide exemplary protocols, and offer data-driven insights to guide researchers in making an informed method selection.

Physicochemical Properties & Analytical Considerations

The structure of 1-Aminocycloheptanecarbonitrile presents a distinct analytical challenge. The primary amine group (-NH2) imparts high polarity and a basic character, making the molecule prone to strong interactions with active sites in a GC system and readily available for protonation. Conversely, the cycloheptane ring provides a degree of non-polarity. This amphiphilic nature, combined with its relatively low volatility, makes direct analysis complex.

  • For GC-MS : The primary amine's high polarity and its active hydrogens lead to poor peak shape (tailing) and potential thermal degradation in a hot GC inlet.[1] Therefore, chemical derivatization to cap the amine group is not just an option but a necessity to enhance volatility and thermal stability, thereby enabling reliable GC-MS analysis.[1]

  • For LC-MS/MS : The molecule's polarity and the basicity of the amine group are highly advantageous. The compound is well-suited for analysis in aqueous/organic mobile phases, and the amine group can be easily protonated to form a stable [M+H]+ ion, making it an ideal candidate for Electrospray Ionization (ESI).[2][3]

Method 1: Analysis by Gas Chromatography-Mass Spectrometry (GC-MS) with Derivatization

GC-MS is a robust technique known for its high chromatographic efficiency and the extensive, standardized libraries of electron ionization (EI) spectra. However, to overcome the inherent challenges of analyzing a polar amine like 1-Aminocycloheptanecarbonitrile, a derivatization step is mandatory.

The Rationale for Derivatization

Derivatization chemically modifies the analyte to make it more amenable to GC analysis.[1] The primary goals are:

  • Increase Volatility : By replacing the polar N-H bonds with a nonpolar group, the molecule's boiling point is lowered.[1]

  • Improve Thermal Stability : The resulting derivative is less prone to degradation at the high temperatures of the GC inlet and column.

  • Enhance Peak Shape : Derivatization minimizes interactions with the stationary phase, resulting in sharper, more symmetrical peaks.[1]

A common and effective strategy for primary amines is silylation . Reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) are highly effective, quantitatively converting the primary amine to its bis-trimethylsilyl derivative.

Experimental Protocol: Silylation and GC-MS
  • Sample Preparation : Dissolve a known quantity of 1-Aminocycloheptanecarbonitrile in an anhydrous aprotic solvent (e.g., 100 µL of acetonitrile).

  • Derivatization : Add 100 µL of BSTFA + 1% TMCS to the sample solution.[1]

  • Reaction : Cap the vial tightly and heat at 70°C for 45 minutes to ensure complete derivatization.[1]

  • GC-MS Analysis : Cool the sample to room temperature and inject 1 µL into the GC-MS system.

Parameter Recommended Setting Justification
GC Column 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms)A standard nonpolar column providing excellent separation for a wide range of analytes.
Inlet Temperature 250°CEnsures rapid volatilization of the derivatized analyte without degradation.
Injection Mode Split (e.g., 20:1)Prevents column overloading and ensures sharp peaks for concentrated samples.
Oven Program Start at 100°C, hold for 1 min, ramp to 280°C at 15°C/min, hold for 5 minA typical temperature program that effectively separates the derivative from solvent and by-products.
MS Ion Source Electron Ionization (EI) at 70 eVStandard EI energy generates reproducible fragmentation patterns for library matching.[4]
MS Transfer Line 280°CPrevents condensation of the analyte before it reaches the ion source.
Mass Range m/z 40-500Captures the molecular ion and key fragment ions of the derivatized compound.
Anticipated Results and Fragmentation

The derivatized molecule, bis(trimethylsilyl)-1-aminocycloheptanecarbonitrile, will have a significantly higher molecular weight. Under EI, it will produce a characteristic fragmentation pattern. The molecular ion (M+•) may be weak or absent, but key fragments arising from alpha-cleavage (cleavage of the bond adjacent to the nitrogen) will be prominent and diagnostic.[4]

Method 2: Analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For polar and non-volatile compounds, LC-MS/MS is often the superior choice, offering high sensitivity and specificity without the need for derivatization.[5] This is particularly true for 1-Aminocycloheptanecarbonitrile.

The Rationale for LC-MS/MS

LC-MS/MS provides a direct, sensitive, and high-throughput analytical solution.[5]

  • No Derivatization : The analysis is performed on the native compound, simplifying sample preparation and avoiding potential artifacts from derivatization reactions.

  • High Selectivity : Tandem mass spectrometry (MS/MS) using Selected Reaction Monitoring (SRM) allows for the highly selective detection of the target analyte even in complex matrices.

  • Excellent Sensitivity : Electrospray ionization (ESI) is highly efficient for polar, basic compounds, leading to low detection limits.[3][6]

Chromatographic Strategy: HILIC

Conventional reversed-phase (RP) chromatography may provide insufficient retention for this polar molecule.[7][8] Hydrophilic Interaction Liquid Chromatography (HILIC) is the ideal chromatographic mode. HILIC utilizes a polar stationary phase and a mobile phase with a high concentration of organic solvent, promoting the retention of polar compounds.[9][10][11]

Experimental Protocol: HILIC-MS/MS
  • Sample Preparation : Dissolve the sample in a solution mimicking the initial mobile phase conditions (e.g., 90:10 acetonitrile:water with 0.1% formic acid).

  • LC-MS/MS Analysis : Inject the sample into the LC-MS/MS system.

Parameter Recommended Setting Justification
LC Column Amide or bare silica HILIC column (e.g., 100 x 2.1 mm, 1.7 µm)Specifically designed for retaining and separating highly polar analytes.[8][12]
Mobile Phase A Water + 0.1% Formic AcidThe strong, polar solvent in HILIC. Formic acid aids in protonation for ESI.[2]
Mobile Phase B Acetonitrile + 0.1% Formic AcidThe weak, organic solvent in HILIC.
Gradient Start at 95% B, decrease to 50% B over 5 min, hold, then re-equilibrateGradient elution starts with high organic content to retain the polar analyte, and the increasing aqueous content elutes it.[9]
Flow Rate 0.3 mL/minA typical flow rate for a 2.1 mm ID column, compatible with ESI.
Ion Source Electrospray Ionization (ESI), Positive ModeThe basic amine is readily protonated to form [M+H]+, providing a strong signal.[3]
MS Analysis Tandem MS (MS/MS) in SRM modeProvides maximum selectivity and sensitivity for quantification.[5]
Capillary Voltage 3.5 kVOptimizes the electrospray process for efficient ion generation.[13]
Anticipated Results and Fragmentation

In the ESI source, 1-Aminocycloheptanecarbonitrile will be efficiently protonated to form the precursor ion [M+H]+. In the collision cell, this precursor ion will be fragmented to produce characteristic product ions. Common fragmentation pathways for protonated amines include the neutral loss of ammonia (NH3) or the loss of the nitrile group as hydrocyanic acid (HCN).[14] These specific precursor-to-product ion transitions can be monitored for unambiguous identification and quantification.

Workflow Visualizations

GC-MS Workflow cluster_prep Sample Preparation cluster_analysis GC-MS Analysis Sample Analyte Sample Solvent Add Acetonitrile Sample->Solvent Reagent Add BSTFA + 1% TMCS Solvent->Reagent Heat Heat at 70°C Reagent->Heat Inject Inject into GC Heat->Inject Derivatized Sample Separate Chromatographic Separation Inject->Separate Ionize Electron Ionization (EI) Separate->Ionize Detect Mass Detection Ionize->Detect Data Data Analysis Detect->Data Mass Spectrum

Caption: Workflow for GC-MS analysis including derivatization.

LC-MS/MS Workflow cluster_prep_lc Sample Preparation cluster_analysis_lc LC-MS/MS Analysis Sample_LC Analyte Sample Dissolve_LC Dissolve in Mobile Phase Sample_LC->Dissolve_LC Inject_LC Inject into LC (HILIC) Dissolve_LC->Inject_LC Native Sample Separate_LC Chromatographic Separation Inject_LC->Separate_LC Ionize_LC Electrospray Ionization (ESI+) Separate_LC->Ionize_LC MS1 Select Precursor [M+H]+ Ionize_LC->MS1 CID Collision-Induced Dissociation (CID) MS1->CID MS2 Detect Product Ions CID->MS2 Data_LC Data Analysis MS2->Data_LC SRM Chromatogram

Caption: Direct workflow for LC-MS/MS analysis using HILIC.

Comparative Analysis and Method Selection

The choice between these two powerful techniques hinges on the specific requirements of the analysis.

Criteria GC-MS with Derivatization LC-MS/MS (HILIC)
Sample Preparation More complex; requires a quantitative chemical reaction.[1]Simple "dilute and shoot" approach is often possible.
Selectivity Moderate; relies on chromatographic resolution and mass spectrum.Very High; SRM provides two levels of mass filtering.[5]
Sensitivity Good; but can be limited by derivatization efficiency and noise.Excellent; ESI is highly efficient for this compound class.[11]
Throughput Lower; due to sample preparation and longer GC run times.Higher; faster chromatography and simplified sample prep.
Robustness Can be affected by derivatization inconsistencies and inlet activity.Generally very robust, especially with modern instrumentation.
Structural Info EI spectra provide rich, library-searchable fragmentation patterns.MS/MS provides targeted structural information but not a full spectrum.
Best For... Purity analysis, identification of unknown related impurities.Quantitative analysis, trace-level detection, analysis in complex matrices (e.g., biological fluids).
Recommendation
  • For quantitative analysis , especially at low concentrations or in complex sample matrices such as biological fluids or environmental samples, LC-MS/MS is the unequivocally superior method . Its combination of minimal sample preparation, high selectivity, and sensitivity makes it ideal for high-throughput, routine applications.

  • For qualitative analysis , such as structural confirmation in a synthetic chemistry setting or for identifying unknown impurities where library matching is desired, GC-MS with derivatization remains a valuable tool . The standardized nature of 70 eV EI spectra provides a powerful resource for structural elucidation.

Conclusion

The mass spectrometric analysis of 1-Aminocycloheptanecarbonitrile is a tale of two methods, each with distinct advantages. While the historical robustness of GC-MS is undeniable, its application to this polar amine requires a crucial, and complicating, derivatization step. In contrast, modern LC-MS/MS, particularly when paired with HILIC, offers a direct, elegant, and more sensitive solution that is perfectly matched to the analyte's physicochemical properties. By understanding the causality behind these experimental choices, researchers can confidently select and implement the optimal analytical strategy to meet their specific scientific goals, ensuring data of the highest accuracy and integrity.

References

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 1-Aminocycloheptanecarbonitrile

As a Senior Application Scientist, I understand that handling specialized bifunctional building blocks requires more than just a cursory glance at a safety sheet. It requires a deep, mechanistic understanding of the mole...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I understand that handling specialized bifunctional building blocks requires more than just a cursory glance at a safety sheet. It requires a deep, mechanistic understanding of the molecule's physical and chemical properties to ensure laboratory safety and operational continuity.

1-Aminocycloheptanecarbonitrile (CAS: 123193-99-7) is a highly valuable α -aminonitrile, frequently utilized in the vacuum gas–solid dehydrocyanation synthesis of primary cycloalkylimines ()[1] and the development of unnatural amino acids. However, its dual functional groups—a reactive amine and a nitrile moiety attached to a cycloheptane ring—demand rigorous, causality-driven safety protocols.

This guide provides the definitive operational and logistical framework for handling this compound safely.

Chemical Risk Profile & Causality

To select the correct Personal Protective Equipment (PPE), we must first understand the structural hazards of the molecule:

  • The Nitrile Moiety (–C≡N): Nitriles are notorious for their ability to penetrate standard porous materials and, under extreme heat or combustion, release highly toxic gases, including carbon monoxide (CO) and nitrogen oxides (NOx) ()[2]. This necessitates chemically resistant dermal barriers and specific fire-suppression strategies.

  • The Amine Moiety (–NH₂): Amines are inherently basic. Upon contact with the moisture in human skin, eyes, or mucous membranes, they cause localized, caustic irritation ()[2].

  • Physical State: Typically handled as a crystalline solid or powder (often stabilized as a hydrochloride salt), the primary exposure route during routine laboratory transfer is dust inhalation .

PPE Specifications Matrix

Based on the hazard profile and standard occupational safety frameworks ()[3], the following PPE matrix is mandatory for any operational handling.

PPE CategorySpecification & MaterialCausality / Rationale
Eye/Face Chemical splash goggles or full-face shield (EN166 / 29 CFR 1910.133).Protects the ocular mucosa from airborne dust aerosolization and accidental splashes if in solution.
Skin/Hands Nitrile or Neoprene gloves (Double-gloving is strictly recommended).The nitrile group can permeate standard latex. Double-gloving provides a fail-safe against micro-tears during mechanical handling.
Respiratory N95/P100 particulate respirator; supplied-air system for large-scale handling.Mitigates the inhalation of fine powders and protects against localized respiratory tract irritation.
Body Flame-retardant lab coat, closed-toe non-porous shoes, long pants.Prevents dermal accumulation of chemical dust and provides a barrier against localized basic irritation from the amine group.

Operational Workflow & Exposure Response

The following diagram illustrates the logical progression of safe handling, from pre-operation setup to emergency response and disposal.

G A 1-Aminocycloheptanecarbonitrile Operational Workflow B Pre-Operation: Don Standard PPE & Fume Hood Setup A->B C Active Handling: Weighing & Transfer B->C D Incident: Accidental Exposure? C->D E Skin/Eye Contact: Flush 15+ mins D->E Contact F Inhalation: Move to Fresh Air D->F Inhalation H Routine Completion: Waste Segregation D->H Safe Execution G Medical Evaluation E->G F->G I EPA-Compliant Disposal (Incineration) H->I

Workflow for handling 1-Aminocycloheptanecarbonitrile and emergency exposure response.

Standard Operating Procedure (SOP) for Handling

To ensure a self-validating safety system, every step in this protocol includes a verification check.

Step 1: Preparation & Environmental Control

  • Action: Conduct all weighing and transfer operations inside a certified chemical fume hood.

  • Validation Check: Verify the fume hood monitor displays a face velocity of 80–120 FPM before opening the chemical container. Clear the workspace of incompatible materials, particularly strong oxidizing agents.

Step 2: PPE Donning & Material Transfer

  • Action: Don the PPE specified in the matrix above. Utilize an anti-static weighing boat and non-sparking spatulas.

  • Causality: Anti-static tools prevent the buildup of electrostatic charge, which can suddenly aerosolize the fine powder into the operator's breathing zone ()[2].

  • Validation Check: Inspect the outer layer of your nitrile gloves for degradation or powder residue immediately after the transfer.

Step 3: Decontamination

  • Action: Wipe down the analytical balance and fume hood surface with a damp, disposable towel to suppress any microscopic dust. Dispose of the outer gloves and towels in a designated hazardous waste bin.

Spill Management & Emergency Response

In the event of an accidental release or exposure, execute the following steps immediately:

  • Immediate Personnel Exposure:

    • Eye/Skin Contact: Immediately flush the affected area with copious amounts of water at a safety shower/eyewash station for a minimum of 15 minutes while removing contaminated clothing ()[2].

    • Inhalation: Relocate the affected individual to fresh air immediately. Seek emergency medical attention if respiratory distress or cyanosis occurs.

  • Spill Containment (Solid):

    • Do not sweep dry powder. Sweeping aerosolizes the chemical, drastically increasing inhalation risk.

    • Carefully vacuum the spillage using a dedicated HEPA-filtered system, or cover the spill with damp sand to suppress dust before scooping it into a chemically compatible, sealable container ()[2].

Disposal & Waste Management Plan

Nitriles are generally considered biodegradable over extended periods, but concentrated laboratory waste must be handled strictly as hazardous material to prevent ecological toxicity ()[4].

  • Waste Segregation: Isolate 1-Aminocycloheptanecarbonitrile waste from strong acids and oxidizers. Label the primary container clearly as "Hazardous Waste: Toxic Nitrile/Amine Solid".

  • EPA-Compliant Disposal: Do not discharge any solutions containing this compound into the laboratory sink or sewer system. According to EPA guidelines for concentrated organic nitrile waste, the mandatory disposal method is controlled incineration ()[4].

  • Logistical Handoff: Ensure your institutional hazardous waste contractor is aware that the incineration facility must be equipped with thermal scrubbers to safely neutralize the oxides of nitrogen (NOx) generated during the effluent gas combustion phase ()[4].

References

  • Synthesis of N-unsubstituted cycloalkylimines containing a 4 to 8-membered ring . Chemical Communications (RSC Publishing), 2019, 55, 5647-5650. Available at:[Link]

  • Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste . U.S. Environmental Protection Agency (EPA). Available at:[Link]

  • OSHA Technical Manual (OTM) - Section VIII: Chapter 1 (Personal Protective Equipment) . Occupational Safety and Health Administration. Available at: [Link]

Sources

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

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Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
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Feasible Synthetic Routes

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